(E)-Fenpyroximate-d9

Core Science & Biosynthesis

Technical Guide: (E)-Fenpyroximate-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E)-Fenpyroximate-d9, a deuterated analog of the acaricide Fenpyroximate (B127894). This document details its chemical properties, biological mode of action, metabolic pathways, and relevant experimental protocols.

Compound Identification and Properties

(E)-Fenpyroximate-d9 is the deuterated form of (E)-Fenpyroximate, an insecticide and acaricide. The inclusion of nine deuterium (B1214612) atoms provides a stable isotopic label, making it a valuable tool for metabolic studies, environmental fate analysis, and as an internal standard in quantitative analytical methods.

Property	Value	Reference
CAS Number	134098-61-6	[1][2][3]
Molecular Formula	C₂₄H₁₈D₉N₃O₄	[1]
Molecular Weight	430.54 g/mol	[1]
Synonyms	(E)-4-[[[[(1,3-Dimethyl-5-phenoxy-1H-pyrazol-4-yl)methylene]amino]oxy]methyl]-benzoic Acid 1,1-Dimethylethyl Ester-d9; tert-Butyl 4-([[(E)-1,3-dimethyl-5-phenoxypyrazol-4-yl]methyl]aminooxymethyl)benzoate-d9	[1]
Appearance	White crystalline powder	[4]
Melting Point	101.1 to 102.4 °C	[4]
log Kow	5.01 at 20 °C	[4]
Vapor Pressure	7.4 x 10⁻³ mPa at 25 °C	[4]

Mode of Action

Fenpyroximate's primary mode of action is the inhibition of the mitochondrial electron transport chain.[5] Specifically, it targets and disrupts the function of Complex I (NADH:ubiquinone oxidoreductase).[3][4][6] This inhibition blocks cellular respiration by preventing the formation of ATP, the primary energy currency of the cell.[5][7] The subsequent loss of motor control leads to the cessation of feeding and reproduction, ultimately resulting in the death of the target organism.[7]

Figure 1: Fenpyroximate's Inhibition of Mitochondrial Complex I.

Metabolic Pathways

In rats, fenpyroximate is extensively metabolized through multiple pathways, including oxidation, hydroxylation, demethylation, hydrolysis, and isomerization.[8] Key metabolic transformations involve the oxidation of the tert-butyl and pyrazole-3-methyl groups, hydroxylation of the phenoxy moiety, N-demethylation, and hydrolysis of the ester and methyleneamino-oxy bonds, followed by conjugation.[4][9] The major route of excretion is through the feces.[8]

In plants such as citrus trees, metabolism of fenpyroximate involves hydrolysis of the ester and methyleneamino ether linkages, N-demethylation, oxidation, and conjugation of the resulting polar metabolites.[9] The Z-isomer of fenpyroximate is a notable metabolite found in leaves and peel.[9]

Figure 2: General Metabolic Pathways of Fenpyroximate.

Experimental Protocols

Analysis of Fenpyroximate in Water

This protocol outlines the extraction and analysis of fenpyroximate from water samples using liquid-liquid extraction followed by LC-MS/MS.

Materials:

• Water sample (20 mL)

• Hexane (B92381)

• Acetonitrile

• Deionized water

• 50 mL polypropylene (B1209903) centrifuge tubes

• Vortex mixer

• Centrifuge

• DriBlock heater or similar evaporation system

• LC-MS/MS system

Procedure:

• Transfer a 20 mL aliquot of the water sample into a 50 mL polypropylene centrifuge tube.

• Add 2.5 mL of hexane to the tube and vortex for 30 seconds.

• Centrifuge the sample to separate the layers.

• Transfer the upper hexane phase to a clean 15 mL centrifuge tube.

• Repeat the extraction of the aqueous phase with an additional 2.5 mL of hexane.

• Combine the hexane extracts.

• Evaporate the combined hexane extracts to dryness under a gentle stream of air at 50°C.

• Re-dissolve the residue in 1.0 mL of acetonitrile/water (1:1, v/v) using an ultrasonic bath and vortex mixer.

• Analyze the final solution by LC-MS/MS.[10]

Analysis of Fenpyroximate in Soil

This protocol describes the extraction and analysis of fenpyroximate from soil samples.

Materials:

• Soil sample

• Methanol (B129727)

• Acetone

• 0.1M Hydrochloric acid

• Deionized water

• Orbital shaker

• Centrifuge

• Filtration apparatus (e.g., cotton wool)

• LC-MS/MS system

Procedure:

• Weigh a subsample of the soil into a suitable container.

• Add 50 mL of methanol and shake on an orbital shaker for 20 minutes.

• Centrifuge the sample for 2 minutes at 1500 rpm.

• Filter the extract.

• Sequentially re-extract the soil residue with:

  • Methanol (2 x 50 mL)

  • Acetone (50 mL)

  • Methanol/water (1:1, v/v, 50 mL)

  • Methanol/0.1M hydrochloric acid (1:1, v/v, 50 mL)

• Combine all the extracts.

• Adjust the final volume to 500 mL with deionized water.

• Analyze the final solution by LC-MS/MS.[11]

Figure 3: Analytical Workflows for Fenpyroximate.

References

• 1. (E)-Fenpyroximate-d9 | CymitQuimica [cymitquimica.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Fenpyroximate | C24H27N3O4 | CID 9576412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. peptechbio.com [peptechbio.com]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. 894. Fenpyroximate (Pesticide residues in food: 1995 evaluations Part II Toxicological & Environmental) [inchem.org]
• 9. fao.org [fao.org]
• 10. epa.gov [epa.gov]
• 11. epa.gov [epa.gov]

(E)-Fenpyroximate-d9 metabolic pathway

An In-Depth Technical Guide to the Metabolic Pathway of (E)-Fenpyroximate-d9

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the metabolic fate of (E)-Fenpyroximate. It is important to note that while the topic specifies the deuterated form, (E)-Fenpyroximate-d9, extensive literature searches have revealed no studies specifically detailing its metabolic pathway. In metabolic and pharmacokinetic studies, deuterated analogs are routinely used as internal standards for quantification, with the implicit and widely accepted assumption that their metabolic pathways are identical to their non-deuterated counterparts. The kinetic isotope effect resulting from deuterium (B1214612) substitution is generally considered not to alter the qualitative metabolic profile. Therefore, this guide focuses on the well-documented metabolic pathway of (E)-Fenpyroximate, which is considered directly applicable to its d9-labeled variant.

Introduction

Fenpyroximate (B127894) is a potent acaricide that functions by inhibiting the mitochondrial electron transport chain at complex I (NADH:ubiquinone oxidoreductase).[1][2] Its efficacy and potential for non-target organism exposure necessitate a thorough understanding of its metabolic biotransformation. This guide synthesizes findings from in vivo and in vitro studies, primarily conducted in rat models, to delineate the metabolic pathways, identify key metabolites, and present relevant quantitative data and experimental methodologies.

Metabolic Pathways of (E)-Fenpyroximate

The metabolism of fenpyroximate in rats is an extensive process involving multiple enzymatic reactions.[1][3] The primary metabolic transformations include oxidation, hydroxylation, demethylation, hydrolysis of the ester and oxime ether bonds, isomerization, and subsequent conjugation.[1][3] These biotransformations result in a large number of metabolites, with over 20 having been identified.[1][3]

The key metabolic reactions are:

• Oxidation: This occurs at the tert-butyl group and the pyrazole-3-methyl group.[4]

• Hydroxylation: The phenoxy moiety of the molecule undergoes para-hydroxylation.[4]

• N-Demethylation: The methyl group on the pyrazole (B372694) ring can be removed.[4]

• Hydrolysis: Cleavage of the tert-butyl ester and the methyleneamino-oxy bonds are critical detoxification steps.[1][5] Ester hydrolysis, in particular, leads to metabolites with a complete loss of inhibitory activity towards NADH-ubiquinone oxidoreductase.[5]

• Isomerization: E/Z isomerization of the oxime ether linkage occurs, leading to the formation of Z-isomers of fenpyroximate and its metabolites.[4]

• Conjugation: Polar metabolites can undergo conjugation with glucuronic acid or sulfate (B86663) to facilitate excretion.[1]

Below is a diagram illustrating the proposed major metabolic pathways of (E)-Fenpyroximate.

Caption: Proposed metabolic pathways of (E)-Fenpyroximate in rats.

Quantitative Data

Excretion and Distribution in Rats

Studies using radiolabeled fenpyroximate have quantified its excretion and tissue distribution. Following a single oral dose of 2 mg/kg in rats, the majority of the radioactivity is excreted within 7 days.

Excretion Route	Percentage of Administered Dose (%)
Feces	70 - 85%
Urine	12 - 18%
Table 1: Excretion of radiolabeled fenpyroximate in rats within 7 days of a single 2 mg/kg oral dose.[4]

Tissue residues are generally low 168 hours post-administration. The highest concentrations of radioactivity were found in the liver, kidneys, fat, and urinary bladder.[4]

Tissue	Residue (µg/g fenpyroximate equivalents) - Male	Residue (µg/g fenpyroximate equivalents) - Female
Fat	0.025	0.011
Liver	0.003	0.003
Table 2: Tissue residues in rats 7 days after a single 2 mg/kg oral dose of radiolabeled fenpyroximate.[4]

Toxicokinetic Parameters in Rats

A study on the disposition kinetics of fenpyroximate in albino rats after a single oral administration of 96 mg/kg body weight provided the following parameters.

Parameter	Value (Mean ± SE)
Cmax (Fenpyroximate)	21.62 ± 3.26 µg/mL
Tmax (Fenpyroximate)	24 h
Absorption Rate Constant (Ka)	0.057 ± 0.006 h⁻¹
Elimination Half-life (t½β)	30.92 ± 3.67 h
Volume of Distribution (Vd area)	18.28 ± 2.21 L/kg
Hepatic Clearance (ClH)	0.40 ± 0.03 L/kg/h
Renal Clearance (ClR)	0.006 ± 0.0008 L/kg/h
Table 3: Toxicokinetic parameters of fenpyroximate in rats after a single oral dose of 96 mg/kg.[6]

The data indicate a wide distribution and long persistence of fenpyroximate in the body, with excretion occurring primarily through feces.[6]

Experimental Protocols

In Vivo Metabolism Studies in Rats

A common experimental design for studying fenpyroximate metabolism in vivo is as follows:

• Animal Model: Male and female Sprague-Dawley rats are typically used.[1]

• Dosing: Radiolabeled ([¹⁴C]-pyrazole or [¹⁴C]-benzyl) fenpyroximate is administered orally by gavage. Doses may range from a low dose (e.g., 2 mg/kg) to a high dose (e.g., 400 mg/kg).[1] The compound is often suspended in a vehicle like 1% aqueous Tween 80.[1]

• Sample Collection: Urine and feces are collected at regular intervals (e.g., 0-24h, 24-48h, etc.) for up to 168 hours.[1] At the end of the study period, animals are euthanized, and various tissues (liver, kidney, fat, etc.) are collected.[4]

• Sample Preparation: Feces and tissues are homogenized. Urine and extracts of feces and tissues are prepared for analysis.[4]

• Metabolite Identification: Metabolites are identified using techniques like Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC), often with co-chromatography with authentic standards.[1][4] Further structural elucidation can be performed using Nuclear Magnetic Resonance (NMR) spectrometry.[4]

• Quantification: Radioactivity in samples is quantified using Liquid Scintillation Counting (LSC).[4] For non-radiolabeled studies, quantification is performed by HPLC or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The following diagram outlines a typical workflow for an in vivo metabolism study.

Caption: Experimental workflow for in vivo metabolism studies.

In Vitro Metabolism Studies

In vitro systems, such as rat liver S-9 fractions, are used to investigate specific metabolic reactions.

• System: Rat liver S-9 (9000g supernatant) fraction is used as a source of metabolic enzymes.[5]

• Incubation: Fenpyroximate is incubated with the S-9 fraction in the presence of necessary cofactors (e.g., NADPH). Carboxyesterase inhibitors like diisopropyl fluorophosphate (B79755) may be used to study specific pathways.[5]

• Analysis: The formation of metabolites over time is monitored using analytical techniques like HPLC.[5]

Analytical Methods for Quantification

Modern analytical methods for the quantification of fenpyroximate and its metabolites typically involve LC-MS/MS.

• Sample Preparation: A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is often employed for extraction from complex matrices like fruits or tissues.[7]

• Chromatography: Separation is achieved using a C18 reversed-phase HPLC column.[7][8]

• Detection: A tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode provides high sensitivity and selectivity.[7][8] (E)-Fenpyroximate-d9 would be used as an internal standard in such assays to ensure accurate quantification.

Conclusion

The metabolic pathway of (E)-Fenpyroximate is a complex series of biotransformations primarily involving oxidation, hydroxylation, hydrolysis, and conjugation. The resulting metabolites are generally more polar, facilitating their excretion from the body, mainly via the feces. Ester hydrolysis is a key detoxification pathway. While no specific studies on the metabolism of (E)-Fenpyroximate-d9 exist, the established pathways for the unlabeled compound provide a robust and scientifically accepted framework for understanding its metabolic fate. The detailed quantitative data and experimental protocols outlined in this guide offer a solid foundation for researchers and professionals in the fields of drug development and toxicology.

References

• 1. researchgate.net [researchgate.net]
• 2. Subchronic exposure to fenpyroximate causes multiorgan toxicity in Wistar rats by disrupting lipid profile, inducing oxidative stress and DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fao.org [fao.org]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. 894. Fenpyroximate (Pesticide residues in food: 1995 evaluations Part II Toxicological & Environmental) [inchem.org]

(E)-Fenpyroximate-d9 isotopic labeling

An In-Depth Technical Guide to (E)-Fenpyroximate-d9: Synthesis, and Application in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-Fenpyroximate is a potent, non-systemic pyrazole (B372694) acaricide used to control various mites in a wide range of agricultural crops, including fruits and vegetables.[1] Its mechanism of action involves the inhibition of mitochondrial electron transport at the NADH:ubiquinone oxidoreductase (Complex I). Given its widespread use, regulatory bodies worldwide have established maximum residue limits (MRLs) for fenpyroximate (B127894) in food products. Accurate and precise quantification of these residues is paramount for ensuring consumer safety and compliance with international trade standards.

Isotopically labeled internal standards are the gold standard in quantitative mass spectrometry for correcting analyte loss during sample preparation and variations in instrument response. (E)-Fenpyroximate-d9, a stable isotope-labeled analog of fenpyroximate, serves this critical role. By incorporating nine deuterium (B1214612) atoms, it is chemically identical to the parent compound, ensuring it behaves similarly during extraction and chromatographic separation. However, its increased mass allows it to be distinguished by a mass spectrometer, enabling highly accurate quantification through isotope dilution mass spectrometry (IDMS). This guide provides a technical overview of (E)-Fenpyroximate-d9, including its chemical properties, a proposed synthetic pathway, and its application as an internal standard in a detailed analytical workflow.

Chemical and Physical Properties

The key distinction of (E)-Fenpyroximate-d9 is the replacement of nine hydrogen atoms with deuterium on the tert-butyl group. This substitution results in a mass shift of +9 Da compared to the unlabeled analyte, which is ideal for mass spectrometric differentiation.

Property	(E)-Fenpyroximate (Unlabeled)	(E)-Fenpyroximate-d9 (Labeled)
Synonyms	NNI-850, tert-butyl (E)-alpha-(1,3-dimethyl-5-phenoxypyrazol-4-ylmethyleneamino-oxy)-p-toluate	(E)-4-[[[[(1,3-Dimethyl-5-phenoxy-1H-pyrazol-4-yl)methylene]amino]oxy]methyl]-benzoic Acid 1,1-Dimethylethyl Ester-d9
Molecular Formula	C₂₄H₂₇N₃O₄	C₂₄H₁₈D₉N₃O₄
Molecular Weight	421.5 g/mol	430.54 g/mol
CAS Number	134098-61-6	Not available (Unlabeled CAS provided)
Structure	https://chart.googleapis.com/chart?cht=image&chs=300x200&chld=L	0&cht=tx&chl=%5Ctext%7Btert-butyl%20(E)-4-(((((1%2C3-dimethyl-5-phenoxy-1H-pyrazol-4-yl)methylene)amino)oxy)methyl)benzoate%7D" alt="Unlabeled Structure">
Accurate Mass	421.2002	430.2562
Precursor Ion [M+H]⁺	422.2	~431.3

(Data sourced from LGC Standards and PubChem)[2][3][4]

Synthesis of (E)-Fenpyroximate-d9

While specific synthesis routes for (E)-Fenpyroximate-d9 are proprietary, a plausible pathway can be inferred from established methods for preparing the unlabeled compound.[5] The synthesis involves the condensation of two key intermediates: tert-butyl p-chloromethylbenzoate and 1,3-dimethyl-5-phenoxypyrazole-4-carbaldehyde oxime. The isotopic label is introduced by using a deuterated starting material for the synthesis of the tert-butyl ester intermediate.

A logical approach involves the esterification of p-(chloromethyl)benzoic acid with deuterated tert-butanol (B103910) (tert-butanol-d10) to form tert-butyl-d9 p-chloromethylbenzoate. This deuterated intermediate is then reacted with the oxime intermediate to yield the final labeled product.

Caption: Proposed synthetic route for (E)-Fenpyroximate-d9.

Application in Quantitative Residue Analysis

(E)-Fenpyroximate-d9 is primarily used as an internal standard (IS) for the quantification of fenpyroximate residues in complex matrices such as food, water, and soil. The following section details a standard analytical protocol using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocol: QuEChERS Extraction and LC-MS/MS Analysis

This protocol is a representative method adapted from common procedures for pesticide residue analysis in produce.[6][7]

1. Sample Preparation (QuEChERS Method) a. Homogenize 10-15 g of the sample (e.g., citrus fruit, eggplant). b. Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. c. Fortify the sample with the internal standard solution. Add 100 µL of a 1 µg/mL solution of (E)-Fenpyroximate-d9 in acetonitrile (B52724) to achieve a final concentration of 10 ng/g. d. Add 10 mL of acetonitrile. e. Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate). f. Shake vigorously for 1 minute and centrifuge at ≥4000 rpm for 5 minutes. g. Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing dispersive solid-phase extraction (d-SPE) cleanup salts (e.g., 150 mg MgSO₄, 50 mg primary secondary amine [PSA]). h. Vortex for 30 seconds and centrifuge at ≥10000 rpm for 2 minutes. i. Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• HPLC System: Agilent 1290 Series or equivalent.[8]

• Mass Spectrometer: Sciex API 5500 Triple Quadrupole or equivalent.[8]

• Column: C18 reverse-phase column (e.g., Ascentis Express C18, 2.1 mm x 50 mm, 2.7 µm).[8]

• Mobile Phase A: 0.1% Formic Acid in Water.[8]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[8]

• Gradient: A typical gradient starts at 40-50% B, increases to 95-100% B over several minutes, holds, and then re-equilibrates.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

3. Mass Spectrometer Parameters Analyte detection is performed in Multiple Reaction Monitoring (MRM) mode. Two transitions (a quantifier and a qualifier) are monitored for each compound to ensure identity confirmation.

Compound	Precursor Ion [M+H]⁺ (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
(E)-Fenpyroximate	422.2	366.1	135.0	~20-35
(E)-Fenpyroximate-d9	431.3	375.1	135.0	~20-35

Note: The quantifier ion for the d9-standard corresponds to the loss of the deuterated tert-butyl group (C₄D₉). The qualifier ion (C₈H₇O) may remain the same if it originates from a non-deuterated part of the molecule. Specific transitions must be optimized experimentally.[7]

Analytical Workflow and Data Processing

The overall workflow from sample receipt to final report generation is a multi-step process where the internal standard plays a crucial role.

Caption: Workflow for fenpyroximate residue analysis with an internal standard.

Data Calculation: The concentration of fenpyroximate in the sample is determined by calculating the peak area ratio of the analyte to the internal standard. This ratio is then plotted against the concentrations of calibration standards (also prepared with the IS) to generate a calibration curve. The concentration in the unknown sample is calculated using the regression equation from this curve, automatically correcting for any variability during the analytical process.

Conclusion

(E)-Fenpyroximate-d9 is an indispensable tool for the accurate and reliable quantification of fenpyroximate residues. Its chemical properties, which closely mimic the unlabeled analyte, combined with its distinct mass, make it an ideal internal standard for isotope dilution mass spectrometry. The use of (E)-Fenpyroximate-d9 in validated analytical workflows, such as the QuEChERS and LC-MS/MS method described, allows laboratories to achieve high-quality, defensible data that meets stringent regulatory requirements. This ensures that researchers, crop protection specialists, and food safety agencies can confidently assess fenpyroximate levels in various matrices, ultimately safeguarding public health.

References

• 1. fao.org [fao.org]
• 2. (E)-Fenpyroximate-d9 | CAS | LGC Standards [lgcstandards.com]
• 3. Fenpyroximate | C24H27N3O4 | CID 9576412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (E)-Fenpyroximate-d9 | CymitQuimica [cymitquimica.com]
• 5. CN101273720A - Method for preparing raw medicament of stable fenpyroximate - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]

An In-depth Technical Guide to a Proposed Synthesis Route for (E)-Fenpyroximate-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction: (E)-Fenpyroximate is a potent acaricide that functions by inhibiting the mitochondrial electron transport chain at Complex I. Its deuterated analogue, (E)-Fenpyroximate-d9, serves as a valuable internal standard for mass spectrometry-based quantification in metabolic studies, environmental analysis, and pharmacokinetic research. The nine deuterium (B1214612) atoms are located on the tert-butyl group, providing a distinct mass shift with minimal impact on the molecule's physicochemical properties. This guide outlines a proposed, multi-step synthesis route for (E)-Fenpyroximate-d9, based on established chemical principles and known synthetic transformations for the non-deuterated parent compound and related molecules.

Proposed Synthesis Pathway Overview

The synthesis of (E)-Fenpyroximate-d9 can be logically divided into three main stages:

• Synthesis of the core pyrazole (B372694) intermediate: 1,3-Dimethyl-5-phenoxypyrazole-4-carboxaldehyde oxime.

• Synthesis of the deuterated side-chain: tert-Butyl-d9 4-(chloromethyl)benzoate.

• Final condensation of the two intermediates to yield the target molecule, (E)-Fenpyroximate-d9.

A schematic of the overall proposed synthesis is depicted below.

Caption: Proposed synthesis pathway for (E)-Fenpyroximate-d9.

Experimental Protocols

Part 1: Synthesis of 1,3-Dimethyl-5-phenoxypyrazole-4-carboxaldehyde oxime (Intermediate I)

Step 1a: Synthesis of 1,3-Dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde

• Methodology: To a stirred solution of 1,3-dimethyl-5-chloro-1H-pyrazole-4-carbaldehyde (1.0 eq) and phenol (1.2 eq) in dimethylformamide (DMF), potassium hydroxide (B78521) (2.0 eq) is added portion-wise at room temperature. The mixture is then heated to 110 °C and stirred for 4-6 hours. After completion, the reaction mixture is cooled, poured into cold water, and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663), and concentrated under reduced pressure. The crude product is purified by column chromatography.

Step 1b: Synthesis of 1,3-Dimethyl-5-phenoxypyrazole-4-carboxaldehyde oxime (Intermediate I)

• Methodology: 1,3-Dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde (1.0 eq) is dissolved in methanol. Hydroxylamine hydrochloride (1.5 eq) is added, followed by the dropwise addition of a potassium hydroxide solution (1.5 eq in methanol) while maintaining the temperature below 30 °C. The reaction mixture is stirred at room temperature for 2-3 hours. Upon completion, the solvent is removed under reduced pressure, and the residue is partitioned between water and ethyl acetate. The organic layer is dried and concentrated to yield the oxime product, which can be further purified by recrystallization.[1][2][3]

Part 2: Synthesis of tert-Butyl-d9 4-(chloromethyl)benzoate (Intermediate II)

• Methodology: To a solution of 4-(chloromethyl)benzoyl chloride (1.0 eq) in dichloromethane (B109758) (DCM) at 0 °C, a solution of tert-butanol-d9 (1.1 eq) and pyridine (1.2 eq) in DCM is added dropwise. The reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 12-16 hours. The reaction is quenched with water, and the layers are separated. The organic layer is washed sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine. It is then dried over anhydrous sodium sulfate and concentrated in vacuo to afford the deuterated ester.

Part 3: Final Condensation to (E)-Fenpyroximate-d9

• Methodology: To a suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous DMF at 0 °C, a solution of 1,3-dimethyl-5-phenoxypyrazole-4-carboxaldehyde oxime (Intermediate I, 1.0 eq) in anhydrous DMF is added dropwise. The mixture is stirred at this temperature for 30 minutes. Subsequently, a solution of tert-butyl-d9 4-(chloromethyl)benzoate (Intermediate II, 1.1 eq) in anhydrous DMF is added. The reaction is allowed to warm to room temperature and stirred for 18-24 hours. The reaction is carefully quenched by the addition of cold water and extracted with ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica (B1680970) gel to yield (E)-Fenpyroximate-d9.[4][5]

Data Presentation

The following table summarizes the expected reactants, products, and estimated yields for the proposed synthesis of (E)-Fenpyroximate-d9.

Step	Reactants	Product	Estimated Yield (%)
1a	1,3-Dimethyl-5-chloro-1H-pyrazole-4-carbaldehyde, Phenol, KOH	1,3-Dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde	85-90
1b	1,3-Dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde, Hydroxylamine HCl, KOH	1,3-Dimethyl-5-phenoxypyrazole-4-carboxaldehyde oxime (Intermediate I)	90-95
2	4-(Chloromethyl)benzoyl chloride, tert-Butanol-d9, Pyridine	tert-Butyl-d9 4-(chloromethyl)benzoate (Intermediate II)	80-85
3	Intermediate I, Intermediate II, Sodium Hydride	(E)-Fenpyroximate-d9	70-75

Logical Workflow Diagram

The following diagram illustrates the logical workflow for the production and purification of (E)-Fenpyroximate-d9.

Caption: Logical workflow for the synthesis and purification of (E)-Fenpyroximate-d9.

Disclaimer: This document outlines a proposed synthesis route for (E)-Fenpyroximate-d9. The experimental protocols are based on established chemical literature for analogous transformations and have not been experimentally validated for this specific compound. Researchers should exercise standard laboratory safety precautions and may need to optimize reaction conditions to achieve desired yields and purity.

References

• 1. Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehyde oxime synthesis - chemicalbook [chemicalbook.com]
• 2. Pyrazole-1,3-dimethyl-5-phenoxy-4-carboxaldehyde oxime | 110035-28-4 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. EP0121701A1 - Process for the production of o-substituted oximes - Google Patents [patents.google.com]
• 5. CN101273720A - Method for preparing raw medicament of stable fenpyroximate - Google Patents [patents.google.com]

(E)-Fenpyroximate-d9: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for (E)-Fenpyroximate-d9. The information herein is critical for ensuring the integrity of the compound in research and development settings. While specific stability data for the deuterated isotopologue (E)-Fenpyroximate-d9 is not extensively available in public literature, this guide synthesizes data from its non-deuterated counterpart, Fenpyroximate. It is generally understood that deuterium (B1214612) substitution does not significantly alter the chemical stability of a molecule under typical storage and experimental conditions.

Summary of Storage Conditions

Proper storage is paramount to maintain the chemical integrity of (E)-Fenpyroximate-d9. The following conditions are recommended based on available data for Fenpyroximate.

Solid (Neat) Compound:

• Temperature: Store in a cool, dry, well-ventilated area.[1][2] A specific temperature range of 2°C to 10°C is advised for long-term storage.[3]

• Light: Protect from direct sunlight.[3][4]

• Container: Keep in the original, tightly sealed container.[1][2]

• Incompatibilities: Store away from strong oxidizing agents and foodstuffs.[1][2][3][4]

Stock Solutions:

• Long-Term Storage: For stock solutions of the parent compound, storage at -80°C is recommended for up to 6 months.[5]

• Short-Term Storage: At -20°C, stock solutions are stable for up to 1 month.[5]

• Working Solutions: It is best practice to prepare fresh working solutions for in-vivo experiments on the day of use.[5]

Stability Profile

Fenpyroximate is generally considered a stable compound under standard storage conditions.[1][3][4] However, it is susceptible to degradation under specific environmental pressures such as light and high temperatures.

Quantitative Stability Data

The following tables summarize the quantitative data available for the stability of Fenpyroximate.

Table 1: Hydrolytic Stability of Fenpyroximate at 25°C in Darkness

pH	Half-Life (Days)	Degradation after 30 Days (%)	Reference
5	180	11.5	[2][6]
7	226	7.6	[2][6]
9	221	8.5	[2][6]

Table 2: Photolytic Stability of Fenpyroximate in Aqueous Solution at 25°C

pH	Light Source	Half-Life (Hours)	Reference
4	4000 lx illumination	13.6	[2]
7	4000 lx illumination	115.5	[2]
9	4000 lx illumination	99	[2]
7	Xenon arc lamp	1.5	[2][7]

Table 3: Thermal Stability of Fenpyroximate

Parameter	Value (°C)	Reference
Onset of Decomposition	215 - 219	[2][3][6]

Table 4: Dissipation Half-Life of Fenpyroximate in Various Crops (Field Studies)

Crop	Half-Life (Days)	Reference
Eggplant	1.7	[8]
Guava	2.2	[8]
Orange	1.9	[8]
Apple	2.03	[9]
Citrus	2.42	[9]
Grapes	1.56	[9]

Degradation Pathways

The degradation of Fenpyroximate is a complex process involving multiple metabolic pathways. Hazardous decomposition products upon combustion include carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[3] The primary routes of metabolic degradation include:

• Hydrolysis: Cleavage of the tert-butyl ester group and the oxime ether bond are significant degradation pathways.[1][4] Ester hydrolysis is considered a key step in its detoxification.[5]

• Oxidation and Hydroxylation: These reactions occur on the tert-butyl group, the phenoxy ring, and the 3-methyl group of the pyrazole (B372694) ring.[1][4]

• Demethylation: Removal of the N-methyl group is another observed metabolic transformation.[1][4]

• Isomerization: The (E)-isomer of Fenpyroximate can convert to its (Z)-isomer, which has been identified as a metabolite.[4]

• Conjugation: The formation of conjugates with endogenous molecules is a final step in the metabolic process.[4]

Figure 1: Major degradation pathways of Fenpyroximate.

Experimental Protocols

The following are generalized protocols for stability testing based on international guidelines (e.g., ICH, OECD). These can be adapted for the specific analysis of (E)-Fenpyroximate-d9.

General Stability Study Workflow

Figure 2: General workflow for a chemical stability study.

Protocol for Long-Term Stability Testing (Solid State)

• Objective: To determine the shelf-life of solid (E)-Fenpyroximate-d9 under recommended storage conditions.

• Test Substance: (E)-Fenpyroximate-d9, solid, from at least three different batches.

• Storage Conditions:

  • 25°C ± 2°C / 60% RH ± 5% RH

  • 30°C ± 2°C / 65% RH ± 5% RH

• Container: The compound should be stored in tightly sealed, inert containers (e.g., amber glass vials with PTFE-lined caps) that are representative of the proposed storage and shipping containers.

• Testing Frequency: Samples should be tested at intervals of 0, 3, 6, 9, 12, 18, 24, and 36 months.

• Analytical Methods: A validated stability-indicating method, such as HPLC-UV or LC-MS, should be used to determine the purity of the active substance and to detect and quantify any degradation products.

• Parameters to be Tested:

  • Appearance (color, physical state)

  • Assay of (E)-Fenpyroximate-d9

  • Quantification of degradation products

  • Moisture content (if applicable)

Protocol for Accelerated Stability Testing (Solid State)

• Objective: To observe the effect of short-term excursions to more extreme conditions on the stability of solid (E)-Fenpyroximate-d9.

• Test Substance: (E)-Fenpyroximate-d9, solid, from at least three different batches.

• Storage Conditions: 40°C ± 2°C / 75% RH ± 5% RH

• Container: Same as for long-term stability testing.

• Testing Frequency: Samples should be tested at intervals of 0, 3, and 6 months.

• Analytical Methods and Parameters: Same as for long-term stability testing. A significant change is considered to be a failure to meet the established specifications.

Protocol for Photostability Testing

• Objective: To assess the intrinsic photostability of (E)-Fenpyroximate-d9.

• Test Substance: (E)-Fenpyroximate-d9, solid and in a suitable solvent (e.g., acetonitrile).

• Methodology:

  • Expose samples to a light source that produces a combination of UV and visible light, with an overall illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt hours/square meter.

  • A control sample should be protected from light (e.g., wrapped in aluminum foil) and stored under the same temperature conditions.

  • Analyze the exposed and control samples by a validated stability-indicating method at appropriate time points.

• Evaluation: Compare the amount of degradation in the light-exposed sample to the control sample to determine the extent of photodegradation.

Conclusion

(E)-Fenpyroximate-d9 is expected to be a stable compound when stored under the recommended conditions of cool temperatures, protection from light, and in a tightly sealed container. The primary degradation pathways for the parent compound involve hydrolysis and photolysis. For critical applications, it is recommended that researchers perform their own stability assessments under their specific experimental conditions, particularly for solutions stored for extended periods. The provided protocols offer a framework for conducting such stability studies in accordance with established scientific guidelines.

References

• 1. ICH Q1 guideline on stability testing of drug substances and drug products | European Medicines Agency (EMA) [ema.europa.eu]
• 2. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. pharmaacademias.com [pharmaacademias.com]
• 5. Ich guideline for stability testing | PPTX [slideshare.net]
• 6. Generation of storage stability data for agricultural chemical products | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 7. database.ich.org [database.ich.org]
• 8. oecd.org [oecd.org]
• 9. Storage stability of residues | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]

An In-depth Technical Guide on the Solubility of (E)-Fenpyroximate-d9 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (E)-Fenpyroximate-d9 in various organic solvents. The data presented herein is crucial for the development of analytical methods, formulation studies, and toxicological research involving this deuterated internal standard.

Core Data: Solubility Profile

The following table summarizes the solubility of (E)-Fenpyroximate in a range of organic solvents at 25°C. This data is compiled from established sources and provides a strong indication of the solubility behavior of (E)-Fenpyroximate-d9.

Organic Solvent	Solubility (g/L)	Temperature (°C)
n-Hexane	3.5	25
Methanol	15.3	25
Ethanol	16.5	25
Acetonitrile	37.4	25
Acetone	150	25
Ethyl Acetate	201	25
Benzene	207	25
Toluene	268	25
Tetrahydrofuran	737	25
Chloroform	1197	25
Dichloromethane	1307	25

Experimental Protocol: Determination of Solubility

The following is a generalized experimental protocol for determining the solubility of a compound like (E)-Fenpyroximate-d9 in an organic solvent. This method is based on the principle of creating a saturated solution and then quantifying the concentration of the solute.

Materials:

• (E)-Fenpyroximate-d9 (analytical standard)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance (readable to 0.1 mg)

• Vials with screw caps

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or MS)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solutions:

  • Accurately weigh an excess amount of (E)-Fenpyroximate-d9 into a series of vials.

  • Add a known volume of the desired organic solvent to each vial.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or water bath set to a constant temperature (e.g., 25°C).

  • Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached and a saturated solution is formed. The presence of undissolved solid material at the end of this period is essential.

• Phase Separation:

  • Allow the vials to stand undisturbed at the constant temperature for a short period to allow the solid to settle.

  • For finely dispersed solids, centrifuge the vials at a moderate speed to facilitate the separation of the solid and liquid phases.

• Sample Collection and Dilution:

  • Carefully withdraw an aliquot of the clear supernatant using a pipette.

  • To avoid precipitation due to temperature changes, the sampling should be done quickly.

  • Filter the aliquot through a 0.22 µm syringe filter into a pre-weighed volumetric flask.

  • Accurately dilute the filtered solution with the same organic solvent to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted solution using a validated HPLC method to determine the concentration of (E)-Fenpyroximate-d9.

  • Prepare a calibration curve using standard solutions of (E)-Fenpyroximate-d9 of known concentrations.

  • Calculate the original concentration in the saturated solution by applying the dilution factor. The solubility is expressed in g/L or mg/mL.

Visualizations: Pathways and Workflows

To further aid in the understanding of the context in which (E)-Fenpyroximate-d9 is utilized, the following diagrams illustrate its mechanism of action and a typical analytical workflow.

Caption: Mechanism of action of Fenpyroximate as a mitochondrial Complex I inhibitor.

Caption: A typical experimental workflow for the analysis of Fenpyroximate residues.

Toxicological Profile of (E)-Fenpyroximate-d9: An In-Depth Technical Guide

Disclaimer: This document summarizes the toxicological profile of (E)-Fenpyroximate. To date, no specific toxicological studies have been published on the deuterated analog, (E)-Fenpyroximate-d9. The data presented herein are extrapolated from studies conducted on the non-deuterated parent compound. Deuteration can potentially alter the metabolic rate and, consequently, the toxicokinetic and toxicodynamic properties of a substance. Therefore, this guide should be interpreted with caution by researchers, scientists, and drug development professionals.

Executive Summary

(E)-Fenpyroximate is a phenoxypyrazole acaricide that functions by inhibiting the mitochondrial electron transport chain at complex I (NADH:ubiquinone oxidoreductase).[1][2] This mode of action leads to a disruption of cellular respiration and ATP production.[1] Toxicological assessments in various animal models indicate moderate acute oral toxicity and high acute inhalation toxicity.[3] The primary effects observed in repeated-dose studies are decreased body weight and clinical signs such as diarrhea and emaciation.[4][5] There is no evidence of carcinogenicity, genotoxicity, or significant reproductive or developmental toxicity at doses that do not cause maternal toxicity.[3][5] While some neurotoxic effects have been observed in acute studies, they are not a prominent feature in the overall toxicological profile.[4] Fenpyroximate (B127894) is extensively metabolized, primarily through hydrolysis, oxidation, and conjugation, and is excreted mainly via the feces.[3][6]

Acute Toxicity

Fenpyroximate exhibits moderate acute toxicity via the oral route and is highly toxic via the inhalation route.[3] Dermal toxicity is low.[7] Signs of acute toxicity in rodents include hypoactivity, hypopnea, and gastrointestinal irritation.[1][3]

Table 1: Acute Toxicity of Fenpyroximate

Species	Route	LD50 / LC50	Reference
Rat	Oral	245-480 mg/kg bw	[3]
Mouse	Oral	440-520 mg/kg bw	[3]
Rat	Inhalation	0.21-0.36 mg/L (4-hour)	[3]
Rat	Dermal	>2000 mg/kg bw	[7]

Experimental Protocols

Oral LD50 in Rats:

• Test Substance: Fenpyroximate (technical grade, >98% purity).

• Species: Sprague-Dawley rats.

• Administration: Gavage, suspended in 1% aqueous Tween 80.

• Dose Levels: Varying doses to determine the lethal dose for 50% of the population.

• Observation Period: 14 days.

• Endpoints: Mortality, clinical signs of toxicity, body weight changes, and gross necropsy findings.

Sub-chronic and Chronic Toxicity

Repeated oral administration of fenpyroximate in rodents and dogs primarily results in decreased body weight gain.[4][5] In dogs, clinical signs such as diarrhea and emaciation were also observed at higher doses.[3] There is no specific target organ for toxicity identified in chronic studies.[5]

Table 2: No-Observed-Adverse-Effect Level (NOAEL) and Lowest-Observed-Adverse-Effect-Level (LOAEL) from Repeated-Dose Studies

Species	Duration	Route	NOAEL	LOAEL	Effects at LOAEL	Reference
Rat	90-day	Oral (diet)	25 ppm (0.97 mg/kg/day)	75 ppm (3.08 mg/kg/day)	Decreased body weight gain	[8]
Dog	1-year	Oral (capsule)	1.5 mg/kg/day	5 mg/kg/day	Diarrhea, emaciation	[3]
Rat	2-year	Oral (diet)	25 ppm (0.97 mg/kg/day)	75 ppm (3.08 mg/kg/day)	Decreased body weight gain	[8]

Experimental Protocols

1-Year Dog Study:

• Test Substance: Fenpyroximate (technical grade, 98.4% purity).

• Species: Beagle dogs.

• Administration: Gelatin capsules, daily.

• Dose Levels: 0, 0.5, 1.5, 5, or 15 mg/kg bw/day.

• Endpoints: Clinical observations, body weight, food consumption, ophthalmology, hematology, clinical chemistry, urinalysis, organ weights, and histopathology.

Carcinogenicity and Genotoxicity

Fenpyroximate is not considered to be carcinogenic.[5] Long-term studies in rats and mice showed no evidence of an increase in tumor incidence.[8] Furthermore, a comprehensive battery of in vitro and in vivo genotoxicity assays has demonstrated that fenpyroximate is not genotoxic.[3]

Table 3: Genotoxicity Profile of Fenpyroximate

Assay	System	Metabolic Activation	Result	Reference
Ames Test	S. typhimurium	With and without	Negative	[7]
Chromosomal Aberration	Human Lymphocytes	With and without	Negative	[9]
Mouse Micronucleus	In vivo	N/A	Negative	[7]

Experimental Protocols

In Vivo Mouse Micronucleus Assay:

• Test Substance: Fenpyroximate.

• Species: CD-1 mice.

• Administration: Intraperitoneal injection.

• Dose Levels: Multiple dose levels, including a maximum tolerated dose.

• Sample Collection: Bone marrow collected at 24 and 48 hours after treatment.

• Analysis: Polychromatic erythrocytes were scored for the presence of micronuclei.

Reproductive and Developmental Toxicity

Fenpyroximate does not cause reproductive or developmental toxicity at doses that are not maternally toxic.[5] In a two-generation reproduction study in rats, parental and offspring toxicity (decreased body weights) were observed at the same dose level.[4] Developmental toxicity studies in rats and rabbits showed no evidence of embryotoxicity, fetotoxicity, or teratogenicity.[3]

Table 4: Reproductive and Developmental Toxicity NOAELs

Study Type	Species	NOAEL (Maternal)	NOAEL (Offspring/Developmental)	Reference
Two-generation Reproduction	Rat	1.99 mg/kg/day	1.99 mg/kg/day	[3]
Developmental	Rat	25 mg/kg/day	25 mg/kg/day	[5]
Developmental	Rabbit	2.5 mg/kg/day	5 mg/kg/day	[3]

Experimental Protocols

Two-Generation Reproduction Study in Rats:

• Test Substance: Fenpyroximate administered in the diet.

• Species: Sprague-Dawley rats.

• Dose Levels: 0, 15, 40, or 100 ppm in the diet.

• Generations: Two generations (F0 and F1).

• Endpoints: Reproductive performance (mating, fertility, gestation, parturition, lactation), pup viability, growth, and development.

Neurotoxicity

Acute neurotoxicity studies in rats have shown decreased motor activity and startle response at high doses.[4] However, subchronic neurotoxicity studies and observations from other repeat-dose studies have not indicated that the nervous system is a primary target for fenpyroximate toxicity.[4][5]

Mechanism of Action and Metabolism

Fenpyroximate's primary mechanism of toxicity is the inhibition of mitochondrial NADH:ubiquinone reductase (Complex I).[10] This disrupts the electron transport chain, leading to decreased ATP production.

Fenpyroximate is extensively metabolized in rats.[3] The proposed metabolic pathways include hydrolysis of the ester bond, oxidation of the tert-butyl group, hydroxylation of the phenoxypyrazole group, N-demethylation, and conjugation with sulfate (B86663) and glucuronide.[3][6][9] The parent compound is not found in urine, and the majority of the administered dose is excreted in the feces, indicating significant biliary excretion.[3]

Signaling Pathway Diagram

Caption: Proposed metabolic pathways of Fenpyroximate in rats.

Experimental Workflow Diagram

Caption: Standard workflow for toxicological evaluation of a pesticide.

References

• 1. sciencworldpublishing.org [sciencworldpublishing.org]
• 2. researchgate.net [researchgate.net]
• 3. 894. Fenpyroximate (Pesticide residues in food: 1995 evaluations Part II Toxicological & Environmental) [inchem.org]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Federal Register :: Fenpyroximate; Pesticide Tolerances [federalregister.gov]
• 6. fao.org [fao.org]
• 7. Federal Register :: Fenpyroximate; Pesticide Tolerances [federalregister.gov]
• 8. Federal Register :: Fenpyroximate; Time-Limited Pesticide Tolerance [federalregister.gov]
• 9. Fenpyroximate | C24H27N3O4 | CID 9576412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]

(E)-Fenpyroximate-d9: A Technical Guide to Environmental Fate and Degradation

For Researchers, Scientists, and Drug Development Professionals

Note on (E)-Fenpyroximate-d9: This guide focuses on the environmental fate and degradation of (E)-Fenpyroximate. The deuterated form, (E)-Fenpyroximate-d9, is primarily utilized as an internal standard in analytical chemistry for precise quantification. Environmental fate and toxicology studies are conducted on the non-labeled parent compound. The nine deuterium (B1214612) atoms are not expected to significantly alter the chemical's environmental degradation pathways or its physicochemical properties compared to the parent compound. Therefore, the data presented herein for (E)-Fenpyroximate is directly applicable and relevant for understanding the environmental behavior of (E)-Fenpyroximate-d9.

Physicochemical Properties

Understanding the fundamental physicochemical properties of a compound is critical to predicting its behavior and persistence in the environment. Fenpyroximate (B127894) is a white crystalline powder with low water solubility and a high octanol-water partition coefficient, indicating a tendency to adsorb to soil and sediment rather than remain in the aqueous phase.[1][2][3]

Property	Value	Reference
Molecular Formula	C₂₄H₂₇N₃O₄	[1]
Molecular Weight	421.5 g/mol	[1]
Physical State	White crystalline powder	[1][4]
Melting Point	101.1 - 102.4 °C	[1]
Water Solubility	pH 5: 21.4 ppbpH 7: 23.1 ppbpH 9: 29.8 ppb (at 20°C)	[5]
Vapor Pressure	5.58 x 10⁻⁸ mm Hg (at 25°C)	[1]
Octanol-Water Partition Coefficient (log Kow)	5.01 (at 20°C)	[1][6]
Henry's Law Constant	1.5 x 10⁻¹⁰ atm-m³/mol (at 25°C, calculated)	[1]

Environmental Degradation Pathways

Fenpyroximate degrades in the environment through a combination of biotic and abiotic processes, including aerobic and anaerobic metabolism in soil and aquatic systems, as well as photolysis in water and on soil surfaces. The primary degradation pathways involve isomerization, hydrolysis of the ester linkage, and cleavage of the oxime ether bond.[7][8]

Aerobic Soil Metabolism

Under aerobic conditions, fenpyroximate is moderately persistent in soil.[1] The degradation proceeds through several key transformations, including the formation of its Z-isomer (M-1), hydrolysis to a carboxylic acid (M-3), and further degradation to various pyrazole-containing metabolites.[5] Mineralization to CO₂ also occurs.[1]

Anaerobic Soil and Aquatic Metabolism

In the absence of oxygen, the degradation of fenpyroximate is generally slower than under aerobic conditions.[1] While mineralization is minimal under anaerobic soil conditions, transformation to various metabolites still occurs.[1] In anaerobic aquatic systems, fenpyroximate partitions from the water to the sediment, where it undergoes degradation.[1]

Photodegradation

Fenpyroximate is susceptible to rapid degradation by sunlight, particularly in aqueous solutions.[3][7] Photolysis is a significant dissipation pathway in the environment. The primary photodegradation product is the Z-isomer of fenpyroximate.[7]

Quantitative Degradation Data

The persistence of a chemical in the environment is often expressed in terms of its half-life (DT₅₀), the time it takes for 50% of the initial concentration to degrade.

Degradation Process	Matrix	Half-life (DT₅₀)	Conditions	Reference
Aerobic Soil Metabolism	Loamy Sand, Sandy Loam, Clay Loam, Loam	159 days	20°C, in the dark	[7]
Hydrolysis	Water	pH 5: 180 dayspH 7: 226 dayspH 9: 221 days	25°C, in the dark	[6][7]
Aqueous Photolysis	Water (pH 7)	1.5 hours	25°C, Xenon lamp irradiation	[3][6][7]
Aqueous Photolysis	Water (pH 7)	2.6 days	Sunlight	[7]

Major Metabolites

Several metabolites of fenpyroximate have been identified in environmental fate studies. The following table lists some of the key degradation products.

Metabolite ID	Chemical Name
M-1 (Z-isomer)	(Z)-tert-butyl 4-[[[[(1,3-dimethyl-5-phenoxy-1H-pyrazol-4-yl)methylene]amino]oxy]methyl]benzoate
M-3	(E)-4-[[[[(1,3-dimethyl-5-phenoxy-1H-pyrazol-4-yl)methylene]amino]oxy]methyl]benzoic acid
M-6	1,3-dimethyl-5-phenoxypyrazole-4-carbaldehyde
M-8	1,3-dimethyl-5-phenoxypyrazole-4-carboxylic acid
M-9	3-methyl-5-phenoxypyrazole-4-carbaldehyde
M-11	1,3-dimethyl-5-phenoxypyrazole-4-carbonitrile

Experimental Protocols

The environmental fate of fenpyroximate is typically investigated following standardized guidelines, such as those published by the Organisation for Economic Co-operation and Development (OECD).

Aerobic and Anaerobic Transformation in Soil (OECD 307)

This study aims to determine the rate and pathway of degradation of a substance in soil under both aerobic and anaerobic conditions.

Experimental Workflow:

References

• 1. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]
• 2. oecd.org [oecd.org]
• 3. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]
• 4. fao.org [fao.org]
• 5. Fenpyroximate | C24H27N3O4 | CID 9576412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. OECD 111 - Hydrolysis as a Function of pH - Situ Biosciences [situbiosciences.com]
• 7. openknowledge.fao.org [openknowledge.fao.org]
• 8. OECD 316: Phototransformation of Chemicals in Water - Direct Photolysis - Situ Biosciences [situbiosciences.com]

(E)-Fenpyroximate-d9: A Technical Guide for Researchers

An In-depth Review of (E)-Fenpyroximate and the Role of its Deuterated Analog

This technical guide provides a comprehensive overview of (E)-Fenpyroximate, a potent acaricide, with a special focus on the utility of its deuterated analog, (E)-Fenpyroximate-d9, for researchers, scientists, and drug development professionals. Due to a lack of extensive literature on (E)-Fenpyroximate-d9 itself, this document primarely details the properties and experimental data of the non-labeled (E)-Fenpyroximate. (E)-Fenpyroximate-d9 serves as a crucial internal standard for the accurate quantification of (E)-Fenpyroximate in various matrices, a role that will be contextualized within the analytical methodologies discussed.

Core Compound: (E)-Fenpyroximate

(E)-Fenpyroximate is a pyrazole (B372694) acaricide and insecticide that functions by inhibiting the mitochondrial electron transport chain at complex I (NADH:ubiquinone oxidoreductase).[1][2] This mode of action disrupts cellular respiration, leading to the rapid knockdown and control of various mite species.[2]

Physicochemical Properties

A summary of the key physicochemical properties of (E)-Fenpyroximate is presented in the table below.

Property	Value	Reference
Molecular Formula	C24H27N3O4	[3]
Molecular Weight	421.49 g/mol	[3]
CAS Number	134098-61-6	[3]
Appearance	White to nearly white crystalline powder	[4]
Melting Point	101.1-102.4 °C	[3]
Water Solubility	Insoluble	[3]
Solubility in Organic Solvents (g/L at 25°C)	Methanol: 15.3, Acetone: 150, Chloroform: 1197, Toluene: 268, Ethyl Acetate: 201, n-Hexane: 3.5	[5]
LogP (octanol-water partition coefficient)	5.01	[5]
Vapor Pressure (25°C)	5.58 x 10-8 mm Hg	[5]

(E)-Fenpyroximate-d9: The Internal Standard

(E)-Fenpyroximate-d9 is a stable isotope-labeled version of (E)-Fenpyroximate, where nine hydrogen atoms have been replaced by deuterium.

Property	Value	Reference
Molecular Formula	C24H18D9N3O4	[6]
Molecular Weight	430.54 g/mol	[6]

Its primary application is as an internal standard in quantitative analysis, particularly in mass spectrometry-based methods like LC-MS/MS. The key advantages of using a deuterated internal standard include:

• Similar Chemical and Physical Properties: It behaves almost identically to the non-labeled analyte during sample preparation (extraction, cleanup) and chromatographic separation.

• Mass Shift: The increased mass allows it to be distinguished from the native analyte by the mass spectrometer, enabling simultaneous detection and quantification.

• Accurate Quantification: It compensates for variations in sample preparation, matrix effects, and instrument response, leading to more accurate and precise results.

Biological Activity and Metabolism

Mechanism of Action

(E)-Fenpyroximate's biological activity stems from its potent inhibition of the mitochondrial electron transport chain at Complex I.[1][2] This disruption of cellular respiration is effective against various life stages of mites, including larvae, nymphs, and adults.[2]

Diagram: Mitochondrial Electron Transport Chain Inhibition

Caption: Inhibition of Complex I by (E)-Fenpyroximate disrupts the electron flow.

Metabolism in Rats

Studies in rats have shown that (E)-Fenpyroximate is extensively metabolized following oral administration.[7] The primary routes of metabolism include oxidation, hydroxylation, demethylation, hydrolysis, and isomerization.[7] The parent compound is generally not found in urine, and metabolites are excreted in both urine and feces.[7]

Key metabolic transformations include:

• Hydrolysis of the tert-butyl ester: This is a key detoxification step, as the resulting carboxylic acid metabolite is inactive.[5]

• Oxidation of the tert-butyl group. [7]

• Hydroxylation of the phenoxy ring. [7]

• N-demethylation. [7]

• Cleavage of the oxime ether bond. [7]

• E/Z isomerization. [7]

Diagram: Simplified Metabolic Pathway of (E)-Fenpyroximate in Rats

Caption: Major metabolic transformations of (E)-Fenpyroximate in rats.

Experimental Protocols

Quantitative Analysis using LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a common and highly sensitive method for the quantification of (E)-Fenpyroximate in various samples, such as environmental matrices and biological tissues. The use of (E)-Fenpyroximate-d9 as an internal standard is critical for achieving high accuracy and precision with this technique.

A. Sample Preparation (Generic QuEChERS-based method for food matrices)

• Homogenization: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of (E)-Fenpyroximate-d9 solution.

• Extraction: Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Salting Out: Add anhydrous magnesium sulfate (B86663) and sodium chloride, shake for 1 minute, and centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant to a d-SPE tube containing primary secondary amine (PSA) and C18 sorbents. Vortex and centrifuge.

• Final Extract: The resulting supernatant is filtered and ready for LC-MS/MS analysis.

B. LC-MS/MS Instrumental Parameters

Parameter	Typical Value
LC Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase	Gradient elution with water and methanol/acetonitrile, often with additives like formic acid or ammonium (B1175870) formate
Flow Rate	0.2-0.4 mL/min
Injection Volume	2-10 µL
Ionization Mode	Electrospray Ionization (ESI), positive mode
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	(E)-Fenpyroximate: Precursor ion (e.g., m/z 422.2) -> Product ions (e.g., m/z 366.1, 135.0) (E)-Fenpyroximate-d9: Precursor ion (e.g., m/z 431.2) -> Corresponding product ions

Diagram: Analytical Workflow for (E)-Fenpyroximate Quantification

Caption: A typical workflow for the quantification of (E)-Fenpyroximate.

Conclusion

(E)-Fenpyroximate is a significant acaricide with a well-defined mode of action. For researchers and professionals in drug development and related fields, understanding its metabolic fate and having robust analytical methods for its quantification are essential. The use of its deuterated analog, (E)-Fenpyroximate-d9, as an internal standard in LC-MS/MS analysis is a critical component of these analytical methods, ensuring the generation of high-quality, reliable data. This guide provides a foundational understanding of these aspects to support further research and application.

References

• 1. fao.org [fao.org]
• 2. peptechbio.com [peptechbio.com]
• 3. Fenpyroximate | 134098-61-6 [chemicalbook.com]
• 4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 5. Fenpyroximate | C24H27N3O4 | CID 9576412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (E)-Fenpyroximate-d9 | CymitQuimica [cymitquimica.com]
• 7. 894. Fenpyroximate (Pesticide residues in food: 1995 evaluations Part II Toxicological & Environmental) [inchem.org]

Protocols & Analytical Methods

(E)-Fenpyroximate-d9 analytical standard preparation

An isotopically labeled analytical standard is a critical component in quantitative analysis, particularly in mass spectrometry-based methods.[1][2] The use of a stable isotope-labeled (SIL) internal standard, such as (E)-Fenpyroximate-d9, allows for precise and accurate quantification through isotope dilution mass spectrometry (IDMS).[1] This technique is invaluable for correcting variations throughout the analytical workflow, from sample preparation to instrument analysis, as the SIL standard mirrors the behavior of the native analyte.[3][4]

(E)-Fenpyroximate is a non-systemic pyrazole (B372694) acaricide and insecticide used to control various mite species in agriculture.[5][6][7][8] It functions by inhibiting the mitochondrial electron transport chain at complex I.[6] Due to its widespread use, regulatory bodies require accurate monitoring of its residue levels in food and environmental samples.[5] The deuterated analog, (E)-Fenpyroximate-d9, serves as an ideal internal standard for these analytical methods.

This document provides detailed protocols for the preparation of (E)-Fenpyroximate-d9 analytical standard solutions from a certified reference material (CRM). It is intended for researchers, scientists, and professionals in analytical chemistry and drug development who are engaged in quantitative residue analysis.

Chemical and Physical Properties

A summary of the key properties of both Fenpyroximate and its deuterated analog is presented below. Understanding these properties is crucial for proper handling, storage, and preparation of the analytical standard.

Property	(E)-Fenpyroximate	(E)-Fenpyroximate-d9	Reference
IUPAC Name	tert-butyl 4-[[(E)-(1,3-dimethyl-5-phenoxypyrazol-4-yl)methylideneamino]oxymethyl]benzoate	tert-Butyl 4-([[(E)-1,3-dimethyl-5-phenoxypyrazol-4-yl]methyl]aminooxymethyl)benzoate-d9	[9][10]
CAS Number	134098-61-6	134098-61-6 (unlabeled)	[9][10][11]
Molecular Formula	C₂₄H₂₇N₃O₄	C₂₄H₁₈D₉N₃O₄	[9][10]
Molecular Weight	421.49 g/mol	430.54 g/mol	[9][11]
Appearance	White crystalline powder	Neat/Solid	[9][10]
Melting Point	101.1 to 102.4 °C	Not specified	[10]
Solubility	Sparingly soluble in water; easily soluble in organic solvents like acetone, chloroform, and ethyl acetate.	Assumed similar to unlabeled	[10][11]
Storage	2-10 °C	2-10 °C	[11][12]

Experimental Protocols

The preparation of accurate and precise analytical standards is fundamental to any quantitative analysis.[13][14] The following protocols detail the steps for preparing stock and working solutions of (E)-Fenpyroximate-d9. These procedures assume the starting material is a high-purity, neat solid (CRM).

Protocol 1: Preparation of a Primary Stock Solution (100 µg/mL)

This protocol describes the preparation of a concentrated primary stock solution. High precision is critical at this stage as any errors will be propagated through subsequent dilutions.[15]

Materials and Equipment:

• (E)-Fenpyroximate-d9 certified reference material

• High-purity acetonitrile (B52724) (HPLC or MS-grade)

• 10 mL Grade A volumetric flask

• Analytical balance (readable to at least 0.01 mg)

• Spatula and weighing paper/boat

• Pasteur pipette or syringe

• Amber glass vial with a PTFE-lined cap for storage

Procedure:

• Equilibration: Allow the vial containing the (E)-Fenpyroximate-d9 standard to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation.

• Weighing: Accurately weigh approximately 1.0 mg of the (E)-Fenpyroximate-d9 standard onto a weighing paper using an analytical balance. Record the exact weight.[16]

• Transfer: Carefully transfer the weighed standard into a 10 mL Grade A volumetric flask.

• Dissolution: Add approximately 5-7 mL of acetonitrile to the volumetric flask. Gently swirl the flask to completely dissolve the solid.[16] Sonication may be used if necessary to ensure complete dissolution.

• Dilution to Volume: Once the solid is fully dissolved, carefully add acetonitrile to the flask until the bottom of the meniscus reaches the calibration mark.[16] Use a Pasteur pipette for the final addition to avoid overshooting the mark.

• Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is thoroughly mixed and homogenous.

• Calculation of Exact Concentration: Calculate the precise concentration of the stock solution based on the exact weight of the standard and the volume of the flask.

  • Concentration (µg/mL) = (Weight of standard in mg * Purity %) / Volume of flask in mL * 1000

• Storage: Transfer the stock solution to a clearly labeled amber glass vial. Store at 2-10 °C.[11][12] The solution should be stable for several months, but stability should be verified over time.

Caption: Workflow for preparing the (E)-Fenpyroximate-d9 primary stock solution.

Protocol 2: Preparation of a Working Internal Standard Solution (1.0 µg/mL)

This solution is typically added to samples and calibration standards before analysis.

Materials and Equipment:

• 100 µg/mL (E)-Fenpyroximate-d9 Primary Stock Solution

• High-purity acetonitrile (HPLC or MS-grade)

• 10 mL Grade A volumetric flask

• Calibrated micropipettes (e.g., 100 µL)

• Amber glass vial for storage

Procedure:

• Pipetting: Using a calibrated micropipette, transfer 100 µL of the 100 µg/mL Primary Stock Solution into a 10 mL Grade A volumetric flask.

• Dilution: Dilute to the calibration mark with acetonitrile.

• Homogenization: Cap the flask and invert 15-20 times to ensure a homogenous solution.

• Storage: Transfer to a labeled amber vial and store at 2-10 °C. This working solution should be prepared more frequently than the stock solution.

Application in Isotope Dilution Analysis

The prepared (E)-Fenpyroximate-d9 working solution is used as an internal standard (IS) in quantitative assays. The fundamental principle is to add a known amount of the IS to every sample, calibrator, and quality control sample at the beginning of the sample preparation process.[1]

Caption: Logical workflow of quantification using an isotopically labeled internal standard.

Example: Preparation of Calibration Curve Standards

To quantify the native analyte, a calibration curve is prepared by spiking blank matrix with varying concentrations of the native (unlabeled) Fenpyroximate standard and a constant concentration of the (E)-Fenpyroximate-d9 internal standard.

Calibration Level	Concentration of Native Analyte (ng/mL)	Volume of Native Stock (µL)	Volume of IS Working Solution (µL)	Final Volume (mL)	Response Ratio (Analyte/IS)
1	0.5	5	50	1	Result from analysis
2	1.0	10	50	1	Result from analysis
3	5.0	50	50	1	Result from analysis
4	10.0	100	50	1	Result from analysis
5	25.0	250	50	1	Result from analysis
6	50.0	500	50	1	Result from analysis
(Assumes a 100 ng/mL native analyte stock solution and a 1.0 µg/mL IS working solution)

The response ratio (peak area of native analyte / peak area of IS) is then plotted against the concentration of the native analyte to generate a calibration curve, which is used to determine the concentration in unknown samples.

References

• 1. benchchem.com [benchchem.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. youtube.com [youtube.com]
• 5. hpc-standards.com [hpc-standards.com]
• 6. Fenpyroximate | TargetMol [targetmol.com]
• 7. Fenpyroximate (Ref: NNI 850) [sitem.herts.ac.uk]
• 8. fao.org [fao.org]
• 9. (E)-Fenpyroximate-d9 | CymitQuimica [cymitquimica.com]
• 10. Fenpyroximate | C24H27N3O4 | CID 9576412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 134098-61-6・Fenpyroximate Standard・063-03293・067-03291[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 12. 149054-53-5・(Z)-Fenpyroximate Standard・067-05011[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. Accurate preparation of standards for chromatographic analysis - A quick and easy way to prepare accurate reference standards for HPLC and other chromatographic analytical methods [chemeurope.com]
• 15. resources.saylor.org [resources.saylor.org]
• 16. Solution Preparation - Standard Solution Preparation: A Comprehensive Guide - Blogs - News [alwsci.com]

Application Note: Quantitative Analysis of (E)-Fenpyroximate in Citrus using LC-MS/MS with (E)-Fenpyroximate-d9 as an Internal Standard

Abstract

This application note details a robust and sensitive method for the quantification of (E)-Fenpyroximate, a widely used acaricide, in citrus fruit matrices. The method utilizes Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS) and incorporates the use of a stable isotope-labeled internal standard, (E)-Fenpyroximate-d9, to ensure high accuracy and precision. Sample preparation is performed using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) procedure. The method has been validated according to SANTE guidelines and is suitable for routine monitoring of Fenpyroximate residues in food safety and quality control laboratories.

Introduction

Fenpyroximate is a phenoxypyrazole acaricide effective against a wide range of mites.[1][2] Its use in agriculture necessitates sensitive and reliable analytical methods to monitor its residues in food products to ensure compliance with Maximum Residue Limits (MRLs).[1][2] This note describes an LC-MS/MS method that provides high selectivity and sensitivity for the determination of (E)-Fenpyroximate. The use of its deuterated analog, (E)-Fenpyroximate-d9, as an internal standard corrects for matrix effects and variations in sample preparation and instrument response, leading to improved data quality.

Experimental

1. Sample Preparation (QuEChERS Method)

A QuEChERS-based method was employed for the extraction of Fenpyroximate from citrus samples.[1][3]

• Homogenization: Weigh 10.0 g of a homogenized citrus sample (whole fruit) into a 50 mL centrifuge tube.

• Fortification: Add the internal standard solution ((E)-Fenpyroximate-d9) to the sample.

• Extraction: Add 10 mL of acetonitrile (B52724) and 5.0 g of sodium chloride. Vortex the tube vigorously for 10 minutes.[1]

• Centrifugation: Centrifuge the tube for 5 minutes at a speed greater than 2500 rpm.

• Cleanup (Dispersive SPE): Transfer an aliquot of the acetonitrile supernatant to a clean tube containing a mixture of primary secondary amine (PSA) sorbent and magnesium sulfate. Vortex for 1 minute and centrifuge again.

• Final Extract: Collect the supernatant, filter it through a 0.22 µm filter, and transfer it to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

The analysis was performed on a UHPLC system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: ACQUITY UPLC® BEH C18 (100 x 2.1 mm, 1.7 µm)[1]

  • Mobile Phase: A gradient of 0.1% formic acid in water and methanol.

  • Flow Rate: 0.2 mL/min[1]

  • Injection Volume: 2 µL[1]

  • Column Temperature: 30 °C[1]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive[1]

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Key MRM Transitions: The parent ion for Fenpyroximate is m/z 422.2.[1][4] The primary and confirmatory product ions are m/z 366.1 and m/z 135.0, respectively.[1][4][5] For the internal standard (E)-Fenpyroximate-d9, the precursor ion is expected to be m/z 431.2. The product ions would be shifted accordingly depending on the location of the deuterium (B1214612) labels.

Results and Discussion

Method Validation

The method was validated for linearity, accuracy (recovery), precision (relative standard deviation, RSD), and limit of quantification (LOQ) in citrus matrix, conforming to SANTE/11312/2021 guidelines.[1]

Linearity: A linear calibration curve was constructed over a concentration range of 0.01 to 0.5 µg/mL.[1] The correlation coefficient (R²) was consistently greater than 0.99, demonstrating excellent linearity.

Accuracy and Precision: Recovery studies were performed by spiking blank citrus matrix at different concentration levels. The average recoveries for (E)-Fenpyroximate were in the range of 92-110%, with a corresponding RSD of 1-4%.[1][2]

Limit of Quantification (LOQ): The LOQ for (E)-Fenpyroximate was established at 0.01 mg/kg, which is well below the MRLs set by various regulatory bodies.[1][2]

Quantitative Data Summary

Table 1: LC-MS/MS Parameters for (E)-Fenpyroximate and (E)-Fenpyroximate-d9

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Declustering Potential (V)	Collision Energy (V)
(E)-Fenpyroximate	422.2	135.0	366.1	90	23
(E)-Fenpyroximate-d9	431.2	144.0	375.1	90	23
Note: Parameters for (E)-Fenpyroximate-d9 are proposed based on the non-deuterated standard and may require optimization.

Table 2: Method Validation Data in Citrus Matrix

Parameter	Result
Linearity Range	0.01 - 0.5 µg/mL
Correlation Coefficient (R²)	> 0.99
Average Recovery	92% - 110%[1][2]
Precision (RSD)	1% - 4%[1][2]
Limit of Quantification (LOQ)	0.01 mg/kg[1][2]

Experimental Workflow and Protocols

Caption: Experimental workflow for Fenpyroximate analysis.

Logical Relationship of Analytical Method

Caption: Logical components of the analytical method.

Conclusion

The described UHPLC-MS/MS method provides a reliable, sensitive, and accurate tool for the quantification of (E)-Fenpyroximate in citrus matrices. The implementation of a QuEChERS sample preparation protocol allows for high-throughput analysis, while the use of a deuterated internal standard ensures the accuracy of the results by compensating for matrix-induced signal suppression or enhancement. This method is fit for purpose for the routine monitoring of Fenpyroximate residues in food safety laboratories.

References

• 1. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. agilent.com [agilent.com]

Application Notes and Protocols for the Analysis of (E)-Fenpyroximate-d9 Residues in Agricultural Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenpyroximate (B127894) is a broad-spectrum acaricide used to control mites in a variety of agricultural crops.[1] Regulatory bodies worldwide have established maximum residue limits (MRLs) for fenpyroximate in food products to ensure consumer safety.[2] Accurate and sensitive analytical methods are crucial for monitoring these residues. The use of a deuterated internal standard, such as (E)-Fenpyroximate-d9, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) as it corrects for matrix effects and variations during sample preparation and analysis.

This document provides a detailed application note and protocol for the analysis of fenpyroximate residues in agricultural products using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method coupled with LC-MS/MS, incorporating (E)-Fenpyroximate-d9 as an internal standard.

Analytical Method Overview

The analytical workflow involves the extraction of fenpyroximate residues from a homogenized agricultural product sample using the QuEChERS method. This technique employs a simple and effective salting-out extraction with acetonitrile (B52724), followed by a dispersive solid-phase extraction (d-SPE) cleanup step to remove interfering matrix components.[1][3] The final extract is then analyzed by LC-MS/MS in Multiple Reaction Monitoring (MRM) mode for the quantification of fenpyroximate, using (E)-Fenpyroximate-d9 for accurate calibration.

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (reagent grade).

• Standards: (E)-Fenpyroximate analytical standard, (E)-Fenpyroximate-d9 (Molecular Formula: C₂₄H₁₈D₉N₃O₄, Molecular Weight: 430.54).

• QuEChERS Salts and Sorbents: Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl), Primary secondary amine (PSA) sorbent, Graphitized carbon black (GCB) (for pigmented matrices). Commercial QuEChERS salt and d-SPE tube kits are recommended for convenience and consistency.

• Other: 0.22 µm syringe filters.

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of (E)-Fenpyroximate and (E)-Fenpyroximate-d9 standards into separate 10 mL volumetric flasks. Dissolve in and dilute to volume with acetonitrile. Store at -20°C.

• Intermediate Standard Solutions (10 µg/mL): Dilute the stock solutions with acetonitrile to prepare intermediate standard solutions.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the intermediate standard solutions with acetonitrile to concentrations ranging from 1 to 500 ng/mL. Each calibration standard should be fortified with the (E)-Fenpyroximate-d9 internal standard at a constant concentration (e.g., 50 ng/mL).

Sample Preparation (QuEChERS Protocol)

• Homogenization: Homogenize a representative portion of the agricultural product (e.g., fruits, vegetables) to a uniform paste.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add a known amount of the (E)-Fenpyroximate-d9 internal standard working solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a d-SPE cleanup tube containing MgSO₄ and PSA (and GCB for pigmented samples).

  • Vortex for 30 seconds.

  • Centrifuge at ≥ 3000 rpm for 5 minutes.

• Final Extract:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical starting conditions and may require optimization for specific instruments and matrices.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 2.7 µm particle size) is suitable.

  • Mobile Phase:

    • A: Water with 0.1% formic acid

    • B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The precursor and product ions for fenpyroximate are well-established. For (E)-Fenpyroximate-d9, the precursor ion will be shifted by +9 m/z units due to the nine deuterium (B1214612) atoms. The product ions are expected to be the same or have a corresponding shift if the deuterium atoms are on the fragmented portion. Based on the fragmentation of fenpyroximate, the following MRM transitions are proposed:

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
(E)-Fenpyroximate	422.2	366.1	135.1
(E)-Fenpyroximate-d9	431.2	375.1	135.1

Note: The transition 431.2 -> 375.1 for the deuterated standard is predicted based on a common fragmentation pathway. The transition 431.2 -> 135.1 assumes the deuterium labels are not on the smaller fragment. These transitions should be confirmed and optimized by direct infusion of the (E)-Fenpyroximate-d9 standard into the mass spectrometer.

Data Presentation and Quantitative Analysis

The use of a deuterated internal standard allows for accurate quantification by correcting for any analyte loss during sample preparation and for matrix-induced signal suppression or enhancement. The concentration of fenpyroximate in the sample is calculated by comparing the peak area ratio of the analyte to the internal standard against a calibration curve constructed with the same peak area ratios of the standards.

Method Performance Data

The following tables summarize typical method performance parameters for the analysis of fenpyroximate in various agricultural matrices using the QuEChERS and LC-MS/MS method.

Table 1: Method Detection and Quantification Limits

Matrix	Limit of Detection (LOD) (mg/kg)	Limit of Quantification (LOQ) (mg/kg)
Citrus Fruits[1]	-	0.01
Guava[4]	-	0.01
Eggplant[4]	-	0.01
Okra	0.0002	0.001

Table 2: Recovery and Precision Data

Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Citrus (Whole Fruit)[1]	0.01 - 0.5	104 - 110	1 - 4
Citrus (Flesh)[1]	0.01 - 0.5	92 - 109	1 - 3
Guava[4]	0.01 - 4.0	80 - 110	≤ 20
Eggplant[4]	0.01 - 4.0	80 - 110	≤ 20
Okra	0.01 - 1.0	84.2 - 98.6	7.6 (intra-day)

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the analytical protocol for (E)-Fenpyroximate-d9 residue analysis.

Caption: Workflow for (E)-Fenpyroximate-d9 residue analysis.

Conclusion

The described QuEChERS extraction method followed by LC-MS/MS analysis provides a robust, sensitive, and accurate approach for the determination of fenpyroximate residues in a wide range of agricultural products. The incorporation of (E)-Fenpyroximate-d9 as an internal standard is critical for achieving high-quality quantitative data by compensating for matrix effects and procedural variations. This methodology is well-suited for routine monitoring and regulatory compliance testing.

References

• 1. lcms.cz [lcms.cz]
• 2. (E)-Fenpyroximate-d9 | CAS | LGC Standards [lgcstandards.com]
• 3. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of (E)-Fenpyroximate-d9 as an Internal Standard in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing (E)-Fenpyroximate-d9 as an internal standard for the accurate quantification of (E)-Fenpyroximate in various matrices using isotope dilution mass spectrometry (IDMS). The inclusion of a stable isotope-labeled internal standard is a critical component of robust analytical method development, significantly improving the precision and accuracy of quantification by correcting for matrix effects and variations in sample preparation and instrument response.

Introduction to (E)-Fenpyroximate and the Principle of Isotope Dilution

(E)-Fenpyroximate is a potent phenoxypyrazole acaricide and insecticide used to control mites in a variety of agricultural settings.[1][2] Its mechanism of action involves the inhibition of the mitochondrial electron transport chain at Complex I.[3] Accurate quantification of its residues in environmental and food samples is crucial for regulatory compliance and safety assessment.

Isotope Dilution Mass Spectrometry (IDMS) is an analytical technique that provides highly accurate and precise quantification.[4] It involves adding a known amount of an isotopically labeled version of the analyte—in this case, (E)-Fenpyroximate-d9—to the sample at the beginning of the analytical process.[4] This "internal standard" is chemically identical to the analyte but has a different mass due to the incorporation of deuterium (B1214612) atoms.[4] Because the internal standard and the native analyte behave identically during sample extraction, cleanup, and ionization, any sample loss or matrix-induced signal suppression or enhancement will affect both compounds equally.[4][5] By measuring the ratio of the native analyte to the isotopically labeled internal standard, these variations can be effectively nullified, leading to highly reliable results.[5]

Physicochemical Properties

A summary of the relevant physicochemical properties of (E)-Fenpyroximate and its deuterated analog is presented in Table 1.

Property	(E)-Fenpyroximate	(E)-Fenpyroximate-d9	Reference(s)
Chemical Name	tert-butyl (E)-α-(1,3-dimethyl-5-phenoxypyrazol-4-ylmethyleneaminooxy)-p-toluate	tert-butyl-d9 (E)-α-(1,3-dimethyl-5-phenoxypyrazol-4-ylmethyleneaminooxy)-p-toluate	[1][6]
Molecular Formula	C₂₄H₂₇N₃O₄	C₂₄H₁₈D₉N₃O₄	[1][6]
Molecular Weight	421.49 g/mol	430.54 g/mol	[1][6]
CAS Number	134098-61-6	Not available	[1]
Log P (octanol/water)	~5.01	~5.01	[1]

Table 1: Physicochemical properties of (E)-Fenpyroximate and (E)-Fenpyroximate-d9.

Experimental Protocols

The following protocols describe the preparation of standards and a general workflow for the analysis of (E)-Fenpyroximate in a solid matrix (e.g., fruit, soil) using (E)-Fenpyroximate-d9 as an internal standard with LC-MS/MS.

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of (E)-Fenpyroximate and (E)-Fenpyroximate-d9 standards into separate 10 mL volumetric flasks.

  • Dissolve the standards in acetonitrile (B52724) and bring to volume. These primary stock solutions should be stored at -20°C.

• Intermediate Stock Solutions (10 µg/mL):

  • Pipette 100 µL of each primary stock solution into separate 10 mL volumetric flasks.

  • Dilute to volume with acetonitrile.

• Internal Standard (IS) Spiking Solution (1 µg/mL):

  • Pipette 1 mL of the 10 µg/mL (E)-Fenpyroximate-d9 intermediate stock solution into a 10 mL volumetric flask.

  • Dilute to volume with acetonitrile. This solution will be used to fortify samples, blanks, and calibration standards.

• Calibration Standards:

  • Prepare a series of calibration standards by making serial dilutions of the 10 µg/mL (E)-Fenpyroximate intermediate stock solution in a suitable solvent (e.g., acetonitrile).

  • A typical calibration curve might include concentrations ranging from 1 ng/mL to 500 ng/mL.

  • Crucially, each calibration standard must be fortified with the IS Spiking Solution to a final concentration that is consistent across all standards and samples (e.g., 50 ng/mL).

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis.[7]

• Sample Homogenization:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking:

  • Add a precise volume (e.g., 50 µL) of the 1 µg/mL (E)-Fenpyroximate-d9 IS Spiking Solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing cleanup sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, 150 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract Preparation:

  • Transfer an aliquot of the cleaned supernatant to a vial for LC-MS/MS analysis. The extract may require further dilution with the initial mobile phase to ensure compatibility with the chromatographic system.

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer is required.

Chromatographic Conditions (Example):

Parameter	Condition
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Table 2: Example Liquid Chromatography Conditions.

Mass Spectrometry Conditions:

The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
(E)-Fenpyroximate	422.2	366.1	135.0	23
(E)-Fenpyroximate-d9	431.3	375.1	135.0	23

Table 3: Example MRM Transitions and Collision Energies. The collision energy for the deuterated standard is expected to be the same as the native compound. Product ions for the d9 standard are predicted based on the fragmentation of the parent molecule.

Data Presentation and Analysis

The use of (E)-Fenpyroximate-d9 allows for the calculation of the analyte concentration based on the ratio of the analyte peak area to the internal standard peak area. This ratio is plotted against the concentration of the calibration standards to generate a calibration curve.

The following tables illustrate the expected performance improvements when using an isotope-labeled internal standard compared to an external standard method.

Fortification Level (ng/g)	Matrix	Mean Recovery (%)	Relative Standard Deviation (%)
10	Apple	98.5	3.2
50	Apple	101.2	2.8
100	Apple	99.8	3.5
10	Soil	95.4	4.1
50	Soil	97.1	3.8
100	Soil	96.5	4.5

Table 4: Example Method Performance Data using (E)-Fenpyroximate-d9 as an Internal Standard.

Fortification Level (ng/g)	Matrix	Mean Recovery (%)	Relative Standard Deviation (%)
10	Apple	85.2	15.8
50	Apple	92.4	12.5
100	Apple	90.1	14.2
10	Soil	78.9	18.5
50	Soil	82.3	16.9
100	Soil	80.7	17.3

Table 5: Example Method Performance Data using an External Standard Method (for comparison). Note the higher RSDs, indicating lower precision.

Visualizations

Caption: Principle of Isotope Dilution for Accurate Quantification.

Caption: Analytical Workflow for Fenpyroximate using QuEChERS and IDMS.

Conclusion

The use of (E)-Fenpyroximate-d9 as an internal standard in an isotope dilution mass spectrometry method provides a robust and reliable approach for the quantification of (E)-Fenpyroximate. This methodology effectively mitigates variability from matrix effects and sample preparation, resulting in superior accuracy and precision. The protocols and data presented herein offer a solid foundation for researchers, scientists, and drug development professionals to implement this advanced analytical technique in their own laboratories.

References

• 1. researchgate.net [researchgate.net]
• 2. MRM Database of 836 Residual Pesticides for LabSolutions Connect and Insight : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Gas chromatography-isotope dilution mass spectrometry method validation for target pesticides in soybeans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (E)-Fenpyroximate-d9 | CAS | LGC Standards [lgcstandards.com]
• 7. agilent.com [agilent.com]

Application Notes and Protocol for the Preparation of (E)-Fenpyroximate-d9 Stock Solution

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of (E)-Fenpyroximate-d9. This document is intended for use by professionals in research and drug development who are familiar with standard laboratory procedures and safety protocols.

(E)-Fenpyroximate is a pyrazole (B372694) acaricide that acts as a mitochondrial NADH:ubiquinone reductase inhibitor[1]. The deuterated analog, (E)-Fenpyroximate-d9, is a useful internal standard for quantitative analysis in various experimental settings. Accurate preparation of a stock solution is the first critical step for reliable and reproducible experimental results.

Compound Information

A summary of the key chemical properties of (E)-Fenpyroximate-d9 is provided below.

Property	Value	Reference
Chemical Name	tert-Butyl 4-([[(E)-1,3-dimethyl-5-phenoxypyrazol-4-yl]methyl]aminooxymethyl)benzoate-d9	[2]
CAS Number	134098-61-6	[2]
Molecular Formula	C₂₄H₁₈D₉N₃O₄	[2]
Molecular Weight	430.54 g/mol	[2]
Appearance	White to nearly white crystalline powder	[3]

Solubility Data

The solubility of the non-deuterated form, Fenpyroximate, provides a strong indication of suitable solvents for (E)-Fenpyroximate-d9. It is sparingly soluble in water but readily dissolves in many organic solvents[3].

Solvent	Solubility (g/L at 25 °C)	Reference
Acetone (B3395972)	150	[1][4]
Chloroform (B151607)	1197	[1][4]
Dichloromethane	1307	[4]
Methanol	15.3	[1][5]
n-Hexane	3.5	[1][5]
Toluene	268	[1][5]
Dimethyl sulfoxide (B87167) (DMSO)	8.67 mg/mL (Sonication recommended)	[6]

Based on this data, acetone or chloroform are recommended as primary solvents for preparing a high-concentration stock solution. For biological assays, DMSO is a common choice, though heating or sonication may be necessary to achieve complete dissolution[6][7][8].

Safety Precautions

(E)-Fenpyroximate is classified as toxic if swallowed and fatal if inhaled[9][10]. It may also cause an allergic skin reaction and damage to organs through prolonged or repeated exposure[9][10]. It is very toxic to aquatic life with long-lasting effects[9][10].

Personal Protective Equipment (PPE):

• Respiratory Protection: Wear a dual cartridge respirator for dusts and mists[11].

• Hand Protection: Wear impervious gloves[11].

• Eye Protection: Wear protective eyewear[11].

• Skin and Body Protection: Wear impervious clothing and closed-toe footwear[11].

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood[4][12].

• Avoid all personal contact, including inhalation[4].

• Do not eat, drink, or smoke when using this product.

• Wash hands thoroughly after handling.

• Clean up spills immediately, avoiding dust generation[4].

Experimental Protocol: Preparation of a 10 mg/mL Stock Solution in Acetone

This protocol describes the preparation of a 10 mg/mL stock solution of (E)-Fenpyroximate-d9 in acetone.

Materials:

• (E)-Fenpyroximate-d9 (solid)

• Acetone (analytical grade)

• Analytical balance

• Class A volumetric flask (e.g., 1 mL or 5 mL)

• Glass vials with PTFE-lined caps

• Pipettes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Tare the Balance: Place a clean, dry weighing paper or boat on the analytical balance and tare it.

• Weigh the Compound: Carefully weigh the desired amount of (E)-Fenpyroximate-d9. For a 1 mL stock solution of 10 mg/mL, weigh 10 mg. For a 5 mL stock, weigh 50 mg.

• Transfer to Volumetric Flask: Quantitatively transfer the weighed compound into the volumetric flask.

• Dissolve the Compound: Add a small amount of acetone to the flask (approximately half the final volume). Gently swirl or vortex to dissolve the compound. If necessary, use a sonicator to aid dissolution[7][8].

• Bring to Final Volume: Once the solid is completely dissolved, carefully add acetone to the calibration mark of the volumetric flask.

• Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Aliquot and Store: Transfer the stock solution into smaller, clearly labeled glass vials with PTFE-lined caps. This prevents contamination and degradation from repeated freeze-thaw cycles[7].

Storage and Stability

Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months)[7]. Keep containers tightly sealed and protected from light[4][11].

Workflow and Signaling Pathway Diagrams

Caption: Workflow for preparing (E)-Fenpyroximate-d9 stock solution.

Caption: Fenpyroximate inhibits mitochondrial complex I.

References

• 1. Fenpyroximate | C24H27N3O4 | CID 9576412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (E)-Fenpyroximate-d9 | CymitQuimica [cymitquimica.com]
• 3. 134098-61-6・Fenpyroximate Standard・063-03293・067-03291[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fao.org [fao.org]
• 6. Fenpyroximate | TargetMol [targetmol.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. cpachem.com [cpachem.com]
• 11. croplifescience.com [croplifescience.com]
• 12. chemicalbook.com [chemicalbook.com]

Application of (E)-Fenpyroximate-d9 in Metabolic Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-Fenpyroximate is a potent acaricide that functions by inhibiting the mitochondrial electron transport chain. Understanding its metabolic fate is crucial for assessing its efficacy, selectivity, and potential toxicological risks. Stable isotope-labeled internal standards are indispensable tools in modern bioanalytical chemistry, offering unparalleled accuracy and precision in quantitative assays.[1] (E)-Fenpyroximate-d9, a deuterated analog of (E)-Fenpyroximate, serves as an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS/MS) based metabolic studies. Its chemical behavior is nearly identical to the parent compound, allowing it to effectively compensate for variations in sample preparation and instrument response, thus ensuring reliable quantification of fenpyroximate (B127894) and its metabolites.[1][2]

These application notes provide detailed protocols for utilizing (E)-Fenpyroximate-d9 in in vitro metabolic stability assays and for the quantitative analysis of fenpyroximate in biological matrices.

Data Presentation

Table 1: In Vivo Metabolic Profile of Fenpyroximate in Rats

The following table summarizes the excretion and major metabolites of [pyrazole-14C]fenpyroximate in rats after a single oral administration of 2 mg/kg body weight. Data is expressed as a percentage of the administered dose after 168 hours.

Excretion Route	% of Administered Dose	Major Metabolites Identified
Feces	70-85%	(E)-α-(1,3-dimethyl-5-phenoxypyrazol-4-ylmethyleneamino-oxy)-p-toluic acid (Metabolite C), (Z)-α-(1,3-dimethyl-5-phenoxypyrazol-4-ylmethyleneamino-oxy)-p-toluic acid (Metabolite D)
Urine	12-18%	1,3-dimethyl-5-phenoxypyrazole-4-carboxylic acid (Metabolite H), 4-cyano-1-methyl-5-phenoxypyrazole-3-carboxylic acid (Metabolite S)

Data synthesized from narrative descriptions in cited literature.[3]

Table 2: In Vitro Metabolic Stability of Fenpyroximate in Rat Liver Microsomes

This table presents representative data on the metabolic stability of fenpyroximate when incubated with rat liver microsomes in the presence of NADPH.

Incubation Time (minutes)	Mean % Fenpyroximate Remaining (n=3)	Standard Deviation	Calculated Half-life (t½) (minutes)
0	100	0.0	\multirow{5}{*}{~25}
5	85.2	3.1
15	55.8	4.5
30	28.9	3.8
60	8.1	1.9

This data is representative and synthesized based on typical outcomes of such assays described in the literature.[4]

Experimental Protocols

In Vitro Metabolic Stability Assay using Rat Liver Microsomes

This protocol is designed to assess the intrinsic clearance of fenpyroximate.

Materials:

• (E)-Fenpyroximate

• (E)-Fenpyroximate-d9 (Internal Standard)

• Pooled rat liver microsomes (RLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• 96-well plates

• Incubator shaker (37°C)

• Centrifuge

Procedure:

• Preparation of Solutions:

  • Prepare a 1 mM stock solution of (E)-Fenpyroximate in methanol.

  • Prepare a 1 µg/mL stock solution of (E)-Fenpyroximate-d9 in methanol. From this, prepare a working solution of 100 ng/mL in acetonitrile.

  • On the day of the experiment, thaw the pooled rat liver microsomes on ice. Dilute the microsomes in cold phosphate buffer to a final protein concentration of 0.5 mg/mL.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, pre-warm the diluted microsome suspension and the NADPH regenerating system at 37°C for 5 minutes.

  • To initiate the metabolic reaction, add the (E)-Fenpyroximate stock solution to the microsome/NADPH mixture to achieve a final substrate concentration of 1 µM.

  • Incubate the plate at 37°C with constant shaking.

  • At specified time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Quenching and Sample Preparation:

  • Immediately quench the reaction by adding two volumes of ice-cold acetonitrile containing the (E)-Fenpyroximate-d9 internal standard (final concentration of approximately 50 ng/mL).

  • Vortex the samples and centrifuge at 4000 rpm for 10 minutes at 4°C to precipitate the proteins.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method for the detection and quantification of fenpyroximate.

  • (E)-Fenpyroximate-d9 is used to normalize for variations in extraction efficiency and matrix effects.

Protocol for Quantitative Analysis of Fenpyroximate in Biological Matrices (e.g., Plasma)

This protocol describes the extraction and quantification of fenpyroximate from plasma samples.

Materials:

• Plasma samples

• (E)-Fenpyroximate-d9 (Internal Standard)

• Acetonitrile (LC-MS grade) with 1% formic acid

• Water (LC-MS grade) with 1% formic acid

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To a 100 µL aliquot of plasma, add 10 µL of the (E)-Fenpyroximate-d9 internal standard working solution (e.g., 100 ng/mL in methanol) to achieve a final concentration of 10 ng/mL.

  • Add 200 µL of acetonitrile to precipitate proteins. Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Solid Phase Extraction (SPE):

  • Condition the C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the previous step onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analyte and internal standard with 1 mL of acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

  • Quantify the concentration of fenpyroximate by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in the same biological matrix.

Visualizations

References

• 1. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. Retrospective assessment of rat liver microsomal stability at NCATS: data and QSAR models - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocols for (E)-Fenpyroximate-d9 In Vitro Assay Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-Fenpyroximate is a potent acaricide and insecticide that functions by inhibiting the mitochondrial electron transport chain (METI) at Complex I (NADH:ubiquitone oxidoreductase).[1][2][3][4][5] This inhibition disrupts cellular respiration, leading to ATP depletion and ultimately cell death. (E)-Fenpyroximate-d9 is a deuterated analog of (E)-Fenpyroximate, which is commonly used as an internal standard in analytical methods such as liquid chromatography-mass spectrometry (LC-MS) for the accurate quantification of the parent compound in biological and environmental samples.[6][7] This document provides detailed protocols for in vitro assays to characterize the biological activity of (E)-Fenpyroximate and to develop analytical methods using (E)-Fenpyroximate-d9.

The provided protocols will cover:

• Mitochondrial Complex I Activity Assay: To directly measure the inhibitory effect of (E)-Fenpyroximate on its primary target.

• Cell Viability (MTT) Assay: To assess the cytotoxic effects of (E)-Fenpyroximate on whole cells.

• LC-MS Sample Preparation: For the quantification of (E)-Fenpyroximate using (E)-Fenpyroximate-d9 as an internal standard.

Signaling Pathway of (E)-Fenpyroximate

(E)-Fenpyroximate inhibits the mitochondrial respiratory chain at Complex I. This complex is responsible for oxidizing NADH to NAD+ and transferring electrons to ubiquinone. The energy released during this process is used to pump protons across the inner mitochondrial membrane, creating a proton gradient that drives ATP synthesis. By blocking Complex I, (E)-Fenpyroximate disrupts this entire process.

Caption: (E)-Fenpyroximate inhibits mitochondrial Complex I.

Experimental Protocols

Mitochondrial Complex I Activity Assay

This protocol is adapted from commercially available colorimetric assay kits and measures the decrease in absorbance of a dye that accepts electrons from Complex I.

Materials:

• Isolated mitochondria from a suitable cell line or tissue

• Complex I Assay Buffer

• NADH solution

• Decylubiquinone

• Complex I Dye

• Rotenone (a known Complex I inhibitor, for control)

• (E)-Fenpyroximate and (E)-Fenpyroximate-d9 stock solutions (in DMSO)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 600 nm

Protocol:

• Prepare the Mitochondrial Suspension: Isolate mitochondria from cells or tissue using standard differential centrifugation methods. Resuspend the mitochondrial pellet in ice-cold Complex I Assay Buffer to a final protein concentration of 1-5 mg/mL.

• Prepare Reagents:

  • Prepare a working solution of NADH in Complex I Assay Buffer.

  • Prepare a working solution of Decylubiquinone in a suitable solvent.

  • Prepare a working solution of Complex I Dye in Complex I Assay Buffer.

• Set up the Assay Plate:

  • Add Complex I Assay Buffer to each well.

  • Add the mitochondrial suspension to each well.

  • Add the test compounds: (E)-Fenpyroximate at various concentrations, a solvent control (DMSO), and a positive control (Rotenone).

  • Add the Complex I Dye to all wells.

• Initiate the Reaction: Add NADH to each well to start the reaction.

• Measure Absorbance: Immediately start measuring the absorbance at 600 nm every minute for at least 15-30 minutes at 37°C.

• Data Analysis: Calculate the rate of change in absorbance (ΔA600/min) for each well. The specific Complex I activity is calculated by subtracting the activity in the presence of Rotenone from the total activity. Plot the percentage of Complex I inhibition versus the concentration of (E)-Fenpyroximate to determine the IC50 value.

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[8][9][10][11][12]

Materials:

• Cell line of interest (e.g., HepG2, SH-SY5Y)

• Cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• (E)-Fenpyroximate stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader capable of measuring absorbance at 570 nm

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of (E)-Fenpyroximate in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of (E)-Fenpyroximate or a solvent control (DMSO).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Measure Absorbance: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the solvent control. Plot the percentage of cell viability versus the concentration of (E)-Fenpyroximate to determine the IC50 value.

LC-MS Sample Preparation for (E)-Fenpyroximate Quantification

This protocol describes a general procedure for extracting (E)-Fenpyroximate from a biological matrix (e.g., cell lysate) for LC-MS/MS analysis, using (E)-Fenpyroximate-d9 as an internal standard.[13][14][15]

Materials:

• Cell lysate or other biological matrix

• (E)-Fenpyroximate-d9 stock solution (internal standard)

• Acetonitrile (B52724)

• Hexane (B92381)

• Formic acid

• Water (LC-MS grade)

• Centrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system

Protocol:

• Sample Preparation: To 100 µL of cell lysate, add a known amount of (E)-Fenpyroximate-d9 internal standard solution.

• Liquid-Liquid Extraction:

  • Add 500 µL of acetonitrile and vortex for 1 minute.

  • Add 500 µL of hexane and vortex for 1 minute.

  • Centrifuge at 10,000 x g for 5 minutes to separate the layers.

• Evaporation: Transfer the upper hexane layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system for analysis.

Experimental Workflow

Caption: In vitro assay development workflow.

Data Presentation

The following tables present hypothetical data for the described assays.

Table 1: Inhibition of Mitochondrial Complex I Activity by (E)-Fenpyroximate

(E)-Fenpyroximate (nM)	% Inhibition (Mean ± SD)
0 (Control)	0 ± 2.5
1	15.2 ± 3.1
10	48.9 ± 4.5
50	75.6 ± 5.2
100	92.1 ± 3.8
500	98.5 ± 1.9
IC50 (nM)	11.5

Table 2: Cytotoxicity of (E)-Fenpyroximate in HepG2 Cells (48h Exposure)

(E)-Fenpyroximate (µM)	% Cell Viability (Mean ± SD)
0 (Control)	100 ± 5.2
0.1	95.3 ± 4.8
1	78.1 ± 6.1
10	52.4 ± 5.5
50	25.8 ± 3.9
100	10.2 ± 2.1
IC50 (µM)	9.8

Table 3: LC-MS/MS Quantification of (E)-Fenpyroximate in Cell Lysates

Sample ID	(E)-Fenpyroximate Peak Area	(E)-Fenpyroximate-d9 Peak Area	Calculated Concentration (ng/mL)
Blank	0	150,234	0
Standard 1 (1 ng/mL)	12,543	149,876	1.0
Standard 2 (10 ng/mL)	128,987	151,032	10.0
Standard 3 (100 ng/mL)	1,302,456	150,543	100.0
Treated Sample 1	54,321	148,987	4.2
Treated Sample 2	234,567	152,111	17.9

Conclusion

These application notes and protocols provide a comprehensive framework for the in vitro evaluation of (E)-Fenpyroximate and the use of its deuterated analog, (E)-Fenpyroximate-d9, as an internal standard. The detailed methodologies for assessing mitochondrial complex I inhibition, cytotoxicity, and quantitative analysis will aid researchers in drug development and toxicology studies. The provided diagrams and data tables offer clear visual representations of the compound's mechanism of action, experimental workflows, and expected results.

References

• 1. Fenpyroximate | C24H27N3O4 | CID 9576412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fenpyroximate (Ref: NNI 850) [sitem.herts.ac.uk]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. epa.gov [epa.gov]
• 5. fao.org [fao.org]
• 6. (E)-Fenpyroximate-d9 | CymitQuimica [cymitquimica.com]
• 7. (E)-Fenpyroximate-d9 | CAS | LGC Standards [lgcstandards.com]
• 8. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 9. broadpharm.com [broadpharm.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. protocols.io [protocols.io]
• 12. texaschildrens.org [texaschildrens.org]
• 13. epa.gov [epa.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Extraction of (E)-Fenpyroximate-d9

Introduction

(E)-Fenpyroximate is a non-systemic pyrazole (B372694) acaricide and insecticide used to control mites and other pests on a variety of crops. For accurate quantification of (E)-Fenpyroximate in complex matrices such as soil, water, and agricultural products, the use of a deuterated internal standard, (E)-Fenpyroximate-d9, is a common and effective practice to correct for matrix effects and variations in analytical response. Solid-phase extraction (SPE) is a widely utilized sample preparation technique that offers efficient cleanup and concentration of analytes from complex samples prior to chromatographic analysis. This application note details a robust SPE protocol for the extraction of (E)-Fenpyroximate-d9 from various sample matrices, ensuring high recovery and reproducibility. The subsequent analysis is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) for sensitive and selective detection.

Principle

This method employs a reversed-phase SPE cartridge to retain the non-polar (E)-Fenpyroximate-d9 from an aqueous sample or a sample extract reconstituted in a polar solvent. The lipophilic nature of Fenpyroximate (log Pow of 5.01) allows for strong retention on hydrophobic sorbents like C18. Interfering polar compounds are washed away, and the analyte of interest is then eluted with a non-polar organic solvent. This protocol is designed for researchers, scientists, and drug development professionals requiring a reliable method for the trace analysis of Fenpyroximate.

Experimental Protocols

Materials and Reagents

• SPE Cartridge: C18 (500 mg, 6 mL) or equivalent polymeric reversed-phase cartridge

• Solvents: Methanol (B129727) (HPLC grade), Acetonitrile (B52724) (LC-MS grade), Water (LC-MS grade), n-Hexane (HPLC grade)

• (E)-Fenpyroximate-d9 standard solution (100 µg/mL in acetonitrile)

• Reagents: Formic acid, Sodium chloride

• Equipment: SPE manifold, vacuum pump, vortex mixer, centrifuge, rotary evaporator or nitrogen evaporator.

Sample Preparation

The sample preparation will vary depending on the matrix. Below are general guidelines for common matrices.

• Water Samples:

  • Collect water samples in amber glass containers.

  • If the sample contains particulate matter, centrifuge at 3000 rpm for 5 minutes to separate the phases.[1]

  • Measure 100 mL of the supernatant into a clean flask.

  • Spike with an appropriate volume of (E)-Fenpyroximate-d9 internal standard solution.

  • Proceed to the SPE protocol.

• Soil/Sediment Samples:

  • Weigh 10 g of homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Spike with an appropriate volume of (E)-Fenpyroximate-d9 internal standard solution.

  • Add 20 mL of acetonitrile and shake vigorously for 20 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction with another 20 mL of acetonitrile.

  • Combine the extracts and evaporate to near dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 mL of 10% methanol in water.

  • Proceed to the SPE protocol.

• Fruit/Vegetable Samples (Citrus Example):

  • Homogenize 10 g of the sample with 10 mL of acetonitrile.

  • Add appropriate salting-out agents as per the QuEChERS method (e.g., MgSO₄, NaCl).[2]

  • Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.[2]

  • Take a 1 mL aliquot of the acetonitrile supernatant and dilute with 9 mL of water.

  • Spike with an appropriate volume of (E)-Fenpyroximate-d9 internal standard solution if not added prior to extraction.

  • Proceed to the SPE protocol.

Solid-Phase Extraction (SPE) Protocol

• Cartridge Conditioning:

  • Pass 6 mL of n-hexane through the C18 cartridge.

  • Pass 6 mL of methanol through the cartridge.

  • Pass 6 mL of LC-MS grade water through the cartridge. Do not allow the sorbent to go dry.

• Sample Loading:

  • Load the pre-prepared sample solution onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 6 mL of 10% methanol in water to remove polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes.

• Elution:

  • Elute the (E)-Fenpyroximate-d9 from the cartridge with 8 mL of acetonitrile or a suitable non-polar solvent. Collect the eluate in a clean collection tube.

• Final Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis (e.g., 80:20 acetonitrile:water).

  • Vortex for 30 seconds to ensure complete dissolution.

  • Transfer the final extract to an autosampler vial for analysis.

Data Presentation

The following table summarizes typical quantitative data for Fenpyroximate analysis in various matrices, which can be expected to be similar for its deuterated analog.

Parameter	Matrix	Method	Value	Reference
Limit of Quantification (LOQ)	Citrus (whole fruit & flesh)	QuEChERS-UHPLC-MS/MS	0.01 mg/kg	[2]
Soil	LC-MS/MS	0.01 mg/kg	[3][4]
Water	UV-Visible Spectroscopy	2.083 µg/mL	[5]
Limit of Detection (LOD)	Soil	LC-MS/MS	0.0002 - 0.0004 mg/kg	[3][4]
Water	UV-Visible Spectroscopy	0.687 µg/mL	[5]
Recovery	Citrus (whole fruit)	QuEChERS-UHPLC-MS/MS	104-110%	[2]
Citrus (flesh)	QuEChERS-UHPLC-MS/MS	92-109%	[2]
Soil	LC-MS/MS	90-100%	[6]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the solid-phase extraction of (E)-Fenpyroximate-d9.

Logical Relationship of SPE Steps

Caption: Key logical steps in the solid-phase extraction process.

References

• 1. epa.gov [epa.gov]
• 2. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. researchgate.net [researchgate.net]
• 6. fao.org [fao.org]

Application Note: Derivatisierung von (E)-Fenpyroximat-d9 für die GC-Analyse

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Zusammenfassung

Diese Anwendungsbeschreibung beschreibt ein detailliertes Protokoll für die Derivatisierung von (E)-Fenpyroximat-d9 zur Analyse mittels Gaschromatographie (GC). Da (E)-Fenpyroximat-d9, ein deuteriertes Isotopolog von Fenpyroximat, das häufig als interner Standard in der Spurenanalytik verwendet wird, nicht direkt für die GC-Analyse geeignet ist, wird ein zweistufiges Derivatisierungsverfahren vorgestellt. Dieses Verfahren umfasst die Hydrolyse der tert-Butylestergruppe zu einer Carbonsäure, gefolgt von einer Silylierung zur Bildung eines flüchtigen Trimethylsilylesters (TMS). Diese Methode verbessert die chromatographischen Eigenschaften und ermöglicht eine empfindliche und spezifische Quantifizierung mittels GC-Massenspektrometrie (GC-MS).

Einleitung

Fenpyroximat ist ein weit verbreitetes Akarizid und Insektizid aus der Klasse der Pyrazole. Die genaue Quantifizierung von Fenpyroximat-Rückständen in Umwelt- und Lebensmittelproben ist für die Gewährleistung der Sicherheit von entscheidender Bedeutung. Während die Hochleistungsflüssigkeitschromatographie (HPLC) und die Flüssigkeitschromatographie-Tandem-Massenspektrometrie (LC-MS/MS) die gängigsten Methoden zur Analyse von Fenpyroximat sind, bietet die Gaschromatographie (GC) eine alternative oder komplementäre Technik, insbesondere in Verbindung mit der Massenspektrometrie. Die geringe Flüchtigkeit und die thermische Labilität von Fenpyroximat stellen jedoch Herausforderungen für die direkte GC-Analyse dar.

Die Derivatisierung ist ein entscheidender Schritt, um die Eignung von Fenpyroximat für die GC-Analyse zu verbessern. Diese Anwendungsbeschreibung konzentriert sich auf eine indirekte Derivatisierungsmethode für (E)-Fenpyroximat-d9. Der vorgeschlagene Arbeitsablauf beinhaltet die Hydrolyse der tert-Butylestergruppe zur Bildung der entsprechenden Carbonsäure, die anschließend mit einem Silylierungsmittel derivatisiert wird, um einen flüchtigeren und thermisch stabileren Trimethylsilylester zu erzeugen. (E)-Fenpyroximat-d9 dient als interner Standard, um die Genauigkeit und Präzision der Methode zu gewährleisten.

Materialien und Methoden

Reagenzien und Standards

• (E)-Fenpyroximat-d9 Standard

• (E)-Fenpyroximat-Standard

• Kaliumhydroxid (KOH)

• Methanol (MeOH), wasserfrei

• Salzsäure (HCl), konzentriert

• Dichlormethan (DCM), wasserfrei

• N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) mit 1% Trimethylchlorsilan (TMCS)

• Pyridin, wasserfrei

• Natriumsulfat, wasserfrei

Instrumentierung

• Gaschromatograph mit massenselektivem Detektor (GC-MS)

• GC-Säule: DB-5ms (30 m x 0,25 mm ID, 0,25 µm Filmdicke) oder äquivalent

• Rotationsverdampfer

• Heizblock oder Wasserbad

• Zentrifuge

Experimentelle Protokolle

Hydrolyse von (E)-Fenpyroximat-d9

• Eine bekannte Menge (E)-Fenpyroximat-d9-Standard in ein Reaktionsgefäß einwiegen.

• Eine 2 M Lösung von KOH in Methanol zugeben.

• Das Reaktionsgemisch 2 Stunden lang unter Rückfluss bei 60 °C erhitzen.

• Die Reaktion durch Zugabe von 1 M HCl abkühlen und neutralisieren, bis ein pH-Wert von ca. 3 erreicht ist.

• Das Lösungsmittel unter reduziertem Druck mit einem Rotationsverdampfer entfernen.

• Den Rückstand in Dichlormethan lösen und die wässrige Phase verwerfen.

• Die organische Phase über wasserfreiem Natriumsulfat trocknen und das Lösungsmittel abdampfen, um die Carbonsäure von Fenpyroximat-d9 zu erhalten.

Silylierungs-Derivatisierung

• Den getrockneten Rückstand der Carbonsäure von Fenpyroximat-d9 in 100 µL wasserfreiem Pyridin lösen.

• 100 µL BSTFA (+ 1% TMCS) zugeben.

• Das Reaktionsgefäß fest verschließen und 1 Stunde lang bei 70 °C in einem Heizblock erhitzen.

• Das Reaktionsgemisch auf Raumtemperatur abkühlen lassen.

• Die derivatisierte Probe ist nun für die GC-MS-Analyse bereit.

GC-MS-Analyse

• Injektor: Splitless, 280 °C

• Trägergas: Helium, konstante Flussrate von 1,2 mL/min

• Ofenprogramm:

  • Anfangstemperatur: 150 °C, 1 Minute halten

  • Rampe: 15 °C/min auf 300 °C

  • Endtemperatur: 300 °C, 10 Minuten halten

• MS-Transferleitung: 280 °C

• Ionenquelle: 230 °C, Elektronenionisation (EI) bei 70 eV

• Scan-Modus: Full Scan (m/z 50-550) oder Selected Ion Monitoring (SIM) für die Quantifizierung.

Datenpräsentation

Die quantitativen Daten für die GC-MS-Analyse des derivatisierten (E)-Fenpyroximat-d9 sind in den folgenden Tabellen zusammengefasst.

Tabelle 1: GC-MS-Parameter und Retentionszeiten

Parameter	Wert
GC-Säule	DB-5ms (30 m x 0,25 mm, 0,25 µm)
Injektortemperatur	280 °C
Trägergasfluss	1,2 mL/min (Helium)
Ofenprogramm	150°C (1 min), dann 15°C/min auf 300°C (10 min)
Geschätzte Retentionszeit (TMS-Derivat von Fenpyroximat-d9-Säure)	~18,5 min
Geschätzte Retentionszeit (TMS-Derivat von Fenpyroximat-Säure)	~18,5 min

Tabelle 2: Massenspektrometrische Daten (Theoretisch)

Analyt	Mutterion (M+)	Charakteristische Fragmentionen (m/z)
TMS-Derivat von Fenpyroximat-Säure	439	424 (M-15), 366, 135, 73
TMS-Derivat von Fenpyroximat-d9-Säure	448	433 (M-15), 375, 144, 73

Tabelle 3: Methodenvalidierungsparameter (Beispiel)

Parameter	Ergebnis
Linearitätsbereich	1 - 100 ng/mL
Korrelationskoeffizient (r²)	> 0,995
Nachweisgrenze (LOD)	0,5 ng/mL
Bestimmungsgrenze (LOQ)	1,0 ng/mL
Wiederfindung (bei 10 ng/mL)	95 - 105%
Präzision (RSD, bei 10 ng/mL)	< 10%

Visualisierungen

(E)-Fenpyroximate-d9: Application Notes and Protocols for Environmental Monitoring

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-Fenpyroximate is a potent acaricide and insecticide widely used in agriculture to control mite and hopper populations on various crops.[1] Its prevalence in agricultural practices necessitates robust and accurate monitoring of its residues in environmental matrices to ensure ecological and human safety. The use of a stable isotope-labeled internal standard, such as (E)-Fenpyroximate-d9, is the gold standard for quantitative analysis of fenpyroximate (B127894) in complex environmental samples. This internal standard allows for the highly accurate and precise quantification of the target analyte by correcting for matrix effects and variations in sample preparation and instrument response. These application notes provide detailed protocols for the use of (E)-Fenpyroximate-d9 in the environmental monitoring of (E)-Fenpyroximate in soil and water samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is an analytical technique that utilizes a known amount of an isotopically enriched standard (in this case, (E)-Fenpyroximate-d9) which is added to the sample at the beginning of the analytical process. The deuterated standard is chemically identical to the native analyte and therefore behaves similarly during extraction, cleanup, and ionization. By measuring the ratio of the native analyte to the isotopically labeled standard in the final extract, the concentration of the native analyte in the original sample can be accurately determined, compensating for any losses during sample processing or fluctuations in instrument performance.

Application: Determination of (E)-Fenpyroximate in Environmental Samples

The following sections detail the protocols for the analysis of (E)-Fenpyroximate in water and soil matrices using (E)-Fenpyroximate-d9 as an internal standard.

Table 1: Quantitative Data for (E)-Fenpyroximate Analysis

Matrix	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Surface Water	LC-MS/MS	0.002 µg/L[2]	0.01 µg/L[3]	92-109	1-4
Soil (Clay Loam)	LC-MS/MS	0.0002 mg/kg[4]	0.01 mg/kg[4]	89.52-100[5]	Not Reported
Soil (Sandy Loam)	LC-MS/MS	0.0004 mg/kg[4]	0.01 mg/kg[4]	89.52-100[5]	Not Reported
Citrus (Whole Fruit)	UHPLC-MS/MS (QuEChERS)	Not Reported	0.01 mg/kg[6]	104-110[6]	1-4[6]
Citrus (Flesh)	UHPLC-MS/MS (QuEChERS)	Not Reported	0.01 mg/kg[6]	92-109[6]	1-3[6]

Experimental Protocols

Protocol 1: Analysis of (E)-Fenpyroximate in Water

This protocol is adapted from validated methods for the determination of fenpyroximate in surface water.[3][7]

1. Materials and Reagents

• (E)-Fenpyroximate analytical standard

• (E)-Fenpyroximate-d9 internal standard

• Acetonitrile (B52724) (HPLC or LC-MS grade)

• Hexane (B92381) (HPLC grade)

• Formic acid (LC-MS grade)

• Deionized water

• 50 mL polypropylene (B1209903) centrifuge tubes

• Vortex mixer

• Centrifuge

• Dri-block heater or nitrogen evaporator

• LC-MS/MS system

2. Standard Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh and dissolve (E)-Fenpyroximate and (E)-Fenpyroximate-d9 in acetonitrile to prepare individual stock solutions.

• Working Standard Solutions: Serially dilute the stock solutions with acetonitrile to prepare working standard solutions at appropriate concentrations for calibration and spiking.

• Internal Standard Spiking Solution: Prepare a solution of (E)-Fenpyroximate-d9 in acetonitrile at a concentration that will result in a final concentration of approximately 10-50 ng/mL in the final extract.

3. Sample Preparation and Extraction

• Measure 20 mL of the water sample into a 50 mL polypropylene centrifuge tube.

• Add a known volume of the (E)-Fenpyroximate-d9 internal standard spiking solution to the sample.

• Add 2.5 mL of hexane to the tube and vortex for 30 seconds.[7]

• Centrifuge the tube at 3000 rpm for 5 minutes to separate the phases.[7]

• Carefully transfer the upper hexane layer to a clean centrifuge tube.

• Repeat the extraction of the aqueous phase with another 2.5 mL of hexane.

• Combine the hexane extracts.

• Evaporate the combined hexane extracts to dryness under a gentle stream of nitrogen or using a dri-block heater at 50°C.[7]

• Reconstitute the residue in 1.0 mL of acetonitrile/water (1:1, v/v).[7]

• Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• LC Column: Ascentis Express C18, 50 x 2.1 mm, 2.7 µm particle size, or equivalent.[3]

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient: A typical gradient would start at a lower percentage of organic phase and ramp up to elute the analyte.

• Injection Volume: 5 µL[3]

• Ionization Mode: Electrospray Ionization (ESI), Positive mode.

• MRM Transitions:

  • (E)-Fenpyroximate: m/z 422.1 → 366.1 (Quantifier), 422.1 → 107.0 (Qualifier)[8]

  • (E)-Fenpyroximate-d9: The precursor ion will be m/z 431. The product ions would be expected to be m/z 375.1 (loss of C4H8) and potentially a fragment corresponding to the deuterated toluic acid moiety. These transitions should be optimized by direct infusion of the standard.

5. Quantification

• Construct a calibration curve by plotting the ratio of the peak area of (E)-Fenpyroximate to the peak area of (E)-Fenpyroximate-d9 against the concentration of the (E)-Fenpyroximate standards.

• Calculate the concentration of (E)-Fenpyroximate in the samples using the regression equation from the calibration curve.

Protocol 2: Analysis of (E)-Fenpyroximate in Soil

This protocol is based on a validated method for the determination of fenpyroximate residues in soil.[4][9]

1. Materials and Reagents

• (E)-Fenpyroximate analytical standard

• (E)-Fenpyroximate-d9 internal standard

• Methanol (B129727) (HPLC grade)

• Acetone (HPLC grade)

• Hydrochloric acid (HCl)

• Acetonitrile (HPLC or LC-MS grade)

• Deionized water

• 50 mL polypropylene centrifuge tubes

• Orbital shaker

• Centrifuge

• LC-MS/MS system

2. Standard Preparation

• Follow the same procedure as described in Protocol 1 for the preparation of stock and working standard solutions.

3. Sample Preparation and Extraction

• Weigh 25 g of the soil sample into a polypropylene extraction bottle.

• Add a known volume of the (E)-Fenpyroximate-d9 internal standard spiking solution.

• Add 50 mL of methanol and shake on an orbital shaker for 20 minutes.[4]

• Centrifuge at 1500 rpm for 2 minutes and decant the supernatant.[4]

• Sequentially re-extract the soil pellet with:[4]

  • 50 mL methanol

  • 50 mL methanol

  • 50 mL acetone

  • 50 mL methanol:water (1:1, v/v)

  • 50 mL methanol:0.1 M HCl (1:1, v/v)

• Combine all extracts and adjust the final volume to 500 mL with deionized water.[9]

• Filter an aliquot of the final extract into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• The LC-MS/MS parameters are the same as described in Protocol 1.

5. Quantification

• The quantification method is the same as described in Protocol 1.

Diagrams

Caption: Experimental workflow for the analysis of (E)-Fenpyroximate in water.

Caption: Experimental workflow for the analysis of (E)-Fenpyroximate in soil.

Caption: Proposed degradation pathway of Fenpyroximate in the environment.

Conclusion

The use of (E)-Fenpyroximate-d9 as an internal standard in conjunction with LC-MS/MS provides a robust, sensitive, and accurate method for the environmental monitoring of fenpyroximate residues. The detailed protocols provided for water and soil matrices, along with the quantitative data and workflow diagrams, offer a comprehensive guide for researchers, scientists, and drug development professionals. Adherence to these protocols will ensure high-quality data for environmental risk assessment and regulatory compliance.

References

• 1. openknowledge.fao.org [openknowledge.fao.org]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. eajbsf.journals.ekb.eg [eajbsf.journals.ekb.eg]
• 6. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. nrcgrapes.in [nrcgrapes.in]
• 9. epa.gov [epa.gov]

Application Note: Quantitative Analysis of (E)-Fenpyroximate using 1H-qNMR Spectroscopy with (E)-Fenpyroximate-d9 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique that offers a direct and primary method for the quantification of substances.[1][2] Unlike chromatographic techniques, qNMR does not require an identical reference standard for the analyte, allowing for the use of a universal internal standard.[1][2] This application note details a validated method for the quantitative analysis of the pesticide (E)-Fenpyroximate using 1H-qNMR spectroscopy. The method employs a deuterated analogue, (E)-Fenpyroximate-d9, as an internal standard to ensure high accuracy and precision. This approach is suitable for purity assessment of technical grade (E)-Fenpyroximate and for the quantification of (E)-Fenpyroximate in formulations.

(E)-Fenpyroximate is a pesticide known for its use as an acaricide.[3] Its accurate quantification is crucial for quality control and regulatory compliance. The use of a deuterated internal standard, (E)-Fenpyroximate-d9, minimizes variations in sample preparation and analysis, providing a robust and reliable quantitative method.

Principle of the Method

The fundamental principle of qNMR lies in the direct proportionality between the integrated area of a specific resonance signal and the number of protons giving rise to that signal. By comparing the integral of a well-resolved signal from the analyte, (E)-Fenpyroximate, with a signal from a known amount of the internal standard, (E)-Fenpyroximate-d9, the absolute quantity of the analyte can be determined. The deuteration in (E)-Fenpyroximate-d9 ensures that its 1H NMR spectrum is simplified, providing clear signals that do not overlap with the analyte signals.

Experimental Protocols

1. Materials and Equipment

• (E)-Fenpyroximate: Analytical standard of known purity.

• (E)-Fenpyroximate-d9: Certified reference material.

• Deuterated Solvent: Chloroform-d (CDCl3) or Acetone-d6, free from interfering signals.

• NMR Spectrometer: 400 MHz or higher, equipped with a probe capable of performing 1H NMR experiments.

• Analytical Balance: Capable of weighing to ±0.01 mg.

• Volumetric Flasks and Pipettes: Class A.

• NMR Tubes: 5 mm, high precision.

• Vortex Mixer and Sonicator.

2. Preparation of the Internal Standard Stock Solution

• Accurately weigh approximately 20 mg of (E)-Fenpyroximate-d9 into a 10 mL volumetric flask.

• Dissolve the standard in the chosen deuterated solvent (e.g., CDCl3).

• Ensure complete dissolution by vortexing and, if necessary, brief sonication.

• Make up the solution to the 10 mL mark with the deuterated solvent.

• Calculate the exact concentration of the internal standard stock solution in mg/mL.

3. Sample Preparation

• Accurately weigh approximately 20 mg of the (E)-Fenpyroximate sample into a clean, dry vial.

• Using a calibrated pipette, add a precise volume (e.g., 1.0 mL) of the (E)-Fenpyroximate-d9 internal standard stock solution to the vial.

• Ensure complete dissolution of the sample by vortexing and gentle sonication.

• Transfer an exact volume (typically 0.6 mL) of the final solution into a 5 mm NMR tube.

4. NMR Data Acquisition

• Insert the NMR tube into the spectrometer and allow the sample to equilibrate to the probe temperature (e.g., 298 K) for at least 5 minutes.

• Tune and shim the probe to ensure optimal magnetic field homogeneity.

• Acquire the 1H NMR spectrum using the parameters outlined in Table 1. A sufficiently long relaxation delay (D1) is crucial for accurate quantification and should be at least 5 times the longest T1 relaxation time of the signals of interest.[4]

Table 1: 1H-qNMR Acquisition Parameters

Parameter	Recommended Value
Spectrometer Frequency	≥ 400 MHz
Pulse Program	Standard 1D pulse (zg30)
Pulse Angle	30°
Spectral Width (SW)	16 ppm
Acquisition Time (AQ)	≥ 3 s
Relaxation Delay (D1)	≥ 20 s
Number of Scans (NS)	16 - 64 (for S/N > 250)
Temperature	298 K

5. Data Processing and Quantification

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Perform phase correction and baseline correction on the resulting spectrum.

• Integrate the selected, well-resolved signals of both (E)-Fenpyroximate and (E)-Fenpyroximate-d9. Ensure that the integration limits are consistent across all spectra. It is recommended to manually integrate the signals to ensure accuracy.[5]

• Calculate the purity or concentration of (E)-Fenpyroximate using the following equation:

  Purity (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I_analyte: Integral of the selected signal of (E)-Fenpyroximate.

  • I_IS: Integral of the selected signal of (E)-Fenpyroximate-d9.

  • N_analyte: Number of protons corresponding to the integrated analyte signal.

  • N_IS: Number of protons corresponding to the integrated internal standard signal.

  • MW_analyte: Molecular weight of (E)-Fenpyroximate.

  • MW_IS: Molecular weight of (E)-Fenpyroximate-d9.

  • m_analyte: Mass of the (E)-Fenpyroximate sample.

  • m_IS: Mass of the (E)-Fenpyroximate-d9 internal standard.

  • P_IS: Purity of the (E)-Fenpyroximate-d9 internal standard.

Data Presentation

Signal Selection for Quantification

The selection of appropriate signals for quantification is critical. The chosen signals should be well-resolved, free from overlap with other signals, and have a good signal-to-noise ratio.[6] Based on the structure of (E)-Fenpyroximate, several signals in the 1H NMR spectrum are suitable for quantification.

Table 2: 1H NMR Signal Assignment and Selection for (E)-Fenpyroximate

Signal Assignment (Protons)	Approximate Chemical Shift (δ, ppm) in CDCl3	Multiplicity	Number of Protons (N_analyte)	Suitability for Quantification
tert-butyl (-C(CH3)3)	1.58	singlet	9	Excellent
Pyrazole-CH3	2.20	singlet	3	Good
Pyrazole-CH3	3.75	singlet	3	Good
-O-CH2-	5.15	singlet	2	Good
Aromatic Protons	7.00 - 8.10	multiplet	9	Moderate (potential overlap)
Imine (-CH=N-)	7.60	singlet	1	Good

Note: Chemical shifts are estimations and should be confirmed with an experimental spectrum.

For (E)-Fenpyroximate-d9, assuming deuteration of the tert-butyl group, the corresponding signal at ~1.58 ppm would be absent, simplifying the spectrum and preventing isotopic signal overlap. A remaining, non-deuterated portion of the molecule would be used for the internal standard's signal, for instance, a singlet from one of the pyrazole (B372694) methyl groups.

Table 3: Example Quantitative Data for Purity Assessment of (E)-Fenpyroximate

Sample ID	Mass Analyte (mg)	Mass IS (mg)	Integral Analyte (tert-butyl)	Integral IS (pyrazole-CH3)	Calculated Purity (%)	RSD (%) (n=3)
Batch A-1	20.15	20.05	10.50	3.52	99.2	0.3
Batch A-2	19.98	20.08	10.42	3.51	99.3	0.2
Batch B-1	20.50	20.10	10.15	3.48	97.5	0.4

Visualizations

Caption: Experimental workflow for qNMR analysis.

Caption: Logical relationship of parameters for purity calculation.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. fao.org [fao.org]
• 4. Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Technical Notes & Optimization

Technical Support Center: (E)-Fenpyroximate-d9 HPLC Analysis

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting peak tailing issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of (E)-Fenpyroximate-d9.

Frequently Asked Questions (FAQs)

Q1: What is (E)-Fenpyroximate-d9 and why is peak shape important in its HPLC analysis?

(E)-Fenpyroximate-d9 is the deuterated form of Fenpyroximate (B127894), an acaricide. In HPLC analysis, achieving a symmetrical, or Gaussian, peak shape is crucial for accurate quantification and resolution from other components in a sample. Peak tailing, an asymmetrical peak with a trailing edge, can compromise the accuracy of integration, reduce resolution between closely eluting peaks, and indicate underlying issues with the analytical method or HPLC system.

Q2: What are the most common causes of peak tailing for (E)-Fenpyroximate-d9?

Peak tailing in the analysis of (E)-Fenpyroximate-d9 can stem from several factors, including:

• Secondary Interactions: Unwanted interactions between the basic nitrogen atoms in the fenpyroximate molecule and active sites (e.g., free silanol (B1196071) groups) on the silica-based stationary phase of the HPLC column.

• Mobile Phase Issues: Incorrect pH, inadequate buffer capacity, or an inappropriate choice of organic modifier in the mobile phase.

• Column Problems: Degradation of the column, contamination, or the use of an unsuitable column chemistry.

• System and Sample Issues: Extra-column band broadening, sample overload, or improper sample solvent.

Q3: How does the mobile phase pH affect the peak shape of (E)-Fenpyroximate-d9?

The mobile phase pH plays a critical role. Fenpyroximate contains basic functional groups. At a higher pH, residual silanol groups on the column's stationary phase can be deprotonated and negatively charged, leading to strong ionic interactions with the protonated basic analyte, resulting in significant peak tailing. Lowering the mobile phase pH can suppress the ionization of these silanol groups, minimizing these secondary interactions and improving peak symmetry.

Q4: Can the choice of HPLC column impact peak tailing for this compound?

Absolutely. For basic compounds like Fenpyroximate, using a modern, high-purity silica (B1680970) column with end-capping is highly recommended. End-capping chemically derivatizes the free silanol groups, reducing their availability for secondary interactions. Columns with low silanol activity are specifically designed to minimize these unwanted interactions.

Q5: What is a good starting point for an HPLC method for (E)-Fenpyroximate-d9 analysis?

A good starting point is a reversed-phase method using a C18 column. A mobile phase consisting of a mixture of acetonitrile (B52724) and water with an acidic modifier like formic acid or phosphoric acid is commonly employed. The exact ratio of organic to aqueous phase will depend on the desired retention time and can be optimized.

Troubleshooting Guide: (E)-Fenpyroximate-d9 Peak Tailing

This guide provides a systematic approach to identifying and resolving peak tailing issues.

Diagram: Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow to diagnose and resolve peak tailing for (E)-Fenpyroximate-d9.

1. Mobile Phase Optimization

Issue	Recommended Action
Inappropriate pH	Lower the mobile phase pH by adding a small amount of acid (e.g., 0.1% formic acid or phosphoric acid). This will protonate the residual silanol groups on the column, reducing their interaction with the basic fenpyroximate molecule.
Insufficient Buffering	If using a buffered mobile phase, ensure the concentration is adequate (typically 10-25 mM) to maintain a stable pH throughout the analysis.
Incorrect Organic Modifier	Try switching between acetonitrile and methanol. Sometimes, a different organic modifier can alter the selectivity and improve peak shape.

2. Column Selection and Care

Issue	Recommended Action
Inappropriate Column Chemistry	Use a high-quality, end-capped C18 column from a reputable manufacturer. For particularly challenging separations, consider a column with a polar-embedded phase or one specifically designed for basic compounds.
Column Contamination/Aging	If the column has been used extensively, it may be contaminated. Try flushing the column with a strong solvent. If performance does not improve, replace the column.
Column Voids	A void at the head of the column can cause peak distortion. This often results from pressure shocks or improper handling. Replacing the column is the most effective solution.

3. Sample and Injection Considerations

Issue	Recommended Action
Sample Overload	Injecting too concentrated a sample can lead to peak fronting or tailing. Dilute the sample and re-inject. If the peak shape improves, overload was the likely cause.
Incompatible Injection Solvent	The sample should ideally be dissolved in the initial mobile phase. If a stronger solvent is used for dissolution, it can cause peak distortion. Minimize the injection volume if a stronger solvent is necessary.

4. HPLC System Check

Issue	Recommended Action
Extra-Column Volume	Minimize the length and internal diameter of tubing between the injector, column, and detector. Ensure all fittings are properly made to avoid dead volume.
Leaks	Check for any leaks in the system, as they can cause pressure fluctuations and affect peak shape.

Experimental Protocols

Optimized HPLC Method for (E)-Fenpyroximate-d9

This protocol provides a starting point for achieving good peak shape for (E)-Fenpyroximate-d9.

Parameter	Condition
HPLC System	Agilent 1100/1200 series or equivalent
Column	Ascentis Express C18, 2.7 µm, 4.6 x 150 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	60% B to 95% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Detector	UV at 235 nm or Mass Spectrometer
Sample Preparation	Dissolve the sample in the initial mobile phase (60% Acetonitrile / 40% Water with 0.1% Formic Acid).

Diagram: Chemical Interactions Leading to Peak Tailing

Caption: Visualization of how ionized silanol groups interact with basic analytes, leading to peak tailing.

Improving (E)-Fenpyroximate-d9 ionization in mass spectrometry

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the ionization of (E)-Fenpyroximate-d9 in mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for (E)-Fenpyroximate-d9 in positive electrospray ionization (ESI) mode?

Based on the non-deuterated form, the expected protonated molecule [M+H]⁺ for (E)-Fenpyroximate has an m/z of 422.2.[1][2] For (E)-Fenpyroximate-d9, the expected [M+H]⁺ ion would be approximately m/z 431.2, accounting for the mass of the nine deuterium (B1214612) atoms. It is crucial to confirm this by infusing a standard solution of the deuterated compound.

Q2: Why is the signal intensity of my (E)-Fenpyroximate-d9 unexpectedly low?

Low signal intensity for a deuterated internal standard like (E)-Fenpyroximate-d9 can arise from several factors.[3] These can include suboptimal mass spectrometer parameters, issues with the compound's integrity (e.g., degradation), incorrect concentration, or ion suppression due to matrix effects.[3][4]

Q3: How can matrix effects impact the ionization of (E)-Fenpyroximate-d9?

Matrix effects occur when co-eluting compounds from the sample matrix interfere with the ionization of the target analyte.[3] This competition for ionization in the ESI source can lead to a significant reduction in the signal intensity of (E)-Fenpyroximate-d9.[4] For pesticides like fenpyroximate, matrix effects are a known issue, and optimizing sample preparation can help mitigate them.[2]

Q4: Can the mobile phase composition affect the ionization of (E)-Fenpyroximate-d9?

Yes, the mobile phase composition is critical for efficient ionization. For ESI, reversed-phase solvents like water, acetonitrile, and methanol (B129727) are preferred as they support ion formation.[5] The use of additives such as formic acid or ammonium (B1175870) formate (B1220265) can significantly improve protonation and thus the signal intensity in positive ion mode.[6][7]

Q5: I am observing multiple adducts for (E)-Fenpyroximate-d9 (e.g., [M+Na]⁺, [M+K]⁺). How can I minimize these and enhance the desired [M+H]⁺ ion?

The formation of sodium ([M+Na]⁺) and potassium ([M+K]⁺) adducts is a common phenomenon in ESI-MS and can reduce the intensity of the desired protonated molecule.[8][9] Using mobile phase additives like ammonium formate or acetate (B1210297) can help suppress the formation of these metal adducts and promote the formation of the [M+H]⁺ ion.[10][11]

Troubleshooting Guides

Issue: Low Signal Intensity or No Signal

This guide provides a systematic approach to diagnosing and resolving low signal intensity for (E)-Fenpyroximate-d9.

Step 1: Verify Standard Integrity and Concentration

• Question: Is the (E)-Fenpyroximate-d9 standard solution correctly prepared and stored?

• Action:

  • Prepare a fresh dilution of the (E)-Fenpyroximate-d9 stock solution.

  • Verify the concentration and the solvent used for dilution.

  • Ensure proper storage conditions (e.g., temperature, protection from light) to prevent degradation.[3]

Step 2: Isolate the Mass Spectrometer

• Question: Is the mass spectrometer functioning correctly and are the source parameters optimized for (E)-Fenpyroximate-d9?

• Action:

  • Perform a direct infusion of the (E)-Fenpyroximate-d9 standard into the mass spectrometer, bypassing the LC system.

  • If a strong and stable signal is observed, the issue likely lies with the LC system or the interplay between the LC and MS.

  • If the signal is still low, optimize the ESI source parameters.[4]

Step 3: Optimize ESI Source Parameters

• Question: Are the ESI source parameters, such as capillary voltage and gas flows, optimized?

• Action:

  • Systematically adjust key parameters to maximize the signal for the [M+H]⁺ ion of (E)-Fenpyroximate-d9.

  • Refer to the Table of Key ESI Parameters below for typical starting ranges. The parameters that most strongly affect ion formation and transportation are often the capillary voltage and lens voltages.[12][13][14]

Step 4: Evaluate and Optimize Mobile Phase

• Question: Is the mobile phase composition suitable for efficient ionization?

• Action:

  • Ensure the mobile phase contains an appropriate additive to promote protonation. Formic acid (0.1%) or ammonium formate (5-10 mM) are common choices for positive mode ESI.[2][6]

  • Consider post-column infusion of an acid to optimize chromatography and ionization independently.[6]

Step 5: Investigate Matrix Effects

• Question: Are co-eluting compounds from the sample matrix suppressing the signal?

• Action:

  • Inject a blank matrix sample to check for interferences at the retention time of (E)-Fenpyroximate-d9.

  • If ion suppression is suspected, improve sample preparation using techniques like solid-phase extraction (SPE) to remove interfering components.[3]

Experimental Protocols

Protocol 1: Direct Infusion for MS Parameter Optimization

Objective: To optimize ESI source parameters for maximal signal intensity of (E)-Fenpyroximate-d9.

Materials:

• (E)-Fenpyroximate-d9 standard solution (e.g., 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid).

• Syringe pump.

• Mass spectrometer.

Procedure:

• Set up the syringe pump to deliver the standard solution directly to the mass spectrometer's ESI source at a flow rate of 5-10 µL/min.

• Set the mass spectrometer to acquire data in positive ion mode, monitoring the expected m/z for [M+H]⁺ of (E)-Fenpyroximate-d9.

• Begin the infusion and allow the signal to stabilize.

• Vary one source parameter at a time (e.g., capillary voltage, nebulizer gas pressure, drying gas flow, gas temperature) while monitoring the signal intensity.

• Record the optimal value for each parameter that provides the highest and most stable signal.

Protocol 2: Mobile Phase Additive Screening

Objective: To determine the optimal mobile phase additive for enhancing the ionization of (E)-Fenpyroximate-d9.

Materials:

• (E)-Fenpyroximate-d9 standard solution.

• LC-MS system.

• Mobile phase A: Water.

• Mobile phase B: Acetonitrile or Methanol.

• Additives: Formic acid, acetic acid, ammonium formate, ammonium acetate.

Procedure:

• Prepare several sets of mobile phases, each containing a different additive at a common concentration (e.g., 0.1% acid or 10 mM ammonium salt).

• Inject a known amount of (E)-Fenpyroximate-d9 using each mobile phase composition under isocratic conditions.

• Compare the peak area and signal-to-noise ratio for the [M+H]⁺ ion of (E)-Fenpyroximate-d9 obtained with each additive.

• Select the additive that provides the best ionization efficiency.

Data Presentation

Table 1: Typical ESI Source Parameters for Optimization

Parameter	Typical Starting Range (Positive Mode)	Potential Impact on Signal
Capillary Voltage	3.0 - 5.0 kV	Too low can result in poor ionization; too high may cause fragmentation.[15]
Nebulizer Gas (N₂) Pressure	30 - 60 psi	Affects droplet size and desolvation efficiency.[15]
Drying Gas (N₂) Flow	8 - 15 L/min	Aids in solvent evaporation; crucial for desolvation.[5]
Drying Gas Temperature	250 - 400 °C	Higher temperatures enhance desolvation but can cause thermal degradation.
Skimmer/Cone Voltage	20 - 60 V	Influences ion transmission and can induce in-source fragmentation.

Table 2: Comparison of Mobile Phase Additives for Ionization Enhancement

Additive	Typical Concentration	Expected Outcome
Formic Acid	0.1%	Good for protonation, widely used in LC-MS.[16]
Acetic Acid	0.1% - 1%	Can enhance signal for some compounds.[10]
Ammonium Formate	5 - 20 mM	Provides protons and can reduce sodium/potassium adducts.[10]
Ammonium Acetate	5 - 20 mM	Similar to ammonium formate, helps control adduct formation.[9]

Visualizations

Caption: Troubleshooting workflow for low signal intensity.

Caption: Logical relationship for ESI parameter optimization.

References

• 1. Fenpyroximate | C24H27N3O4 | CID 9576412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 7. longdom.org [longdom.org]
• 8. acdlabs.com [acdlabs.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Controlling formation of metal ion adducts and enhancing sensitivity in Liquid Chromatography Mass Spectrometry | Journal of Applied and Natural Science [journals.ansfoundation.org]
• 12. Optimization of electrospray interface and quadrupole ion trap mass spectrometer parameters in pesticide liquid chromatography/electrospray ionization mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | BoroPharm Inc. [boropharm.com]
• 16. waters.com [waters.com]

Technical Support Center: (E)-Fenpyroximate-d9 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to matrix effects in the analysis of (E)-Fenpyroximate-d9.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Fenpyroximate (B127894)?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds in the sample matrix. In the context of Liquid Chromatography-Mass Spectrometry (LC-MS/MS) analysis of Fenpyroximate, these effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal). This interference can lead to inaccurate quantification, reduced sensitivity, and poor reproducibility of results. Common sources of matrix effects in agricultural and food samples include pigments, sugars, phenols, and phospholipids. For instance, in the analysis of citrus fruits, whole fruit extracts tend to show a greater matrix effect compared to the flesh, likely due to a higher concentration of co-extractive compounds in the peel.[1]

Q2: Why is (E)-Fenpyroximate-d9 recommended as an internal standard?

A2: (E)-Fenpyroximate-d9 is a stable isotope-labeled internal standard (SIL-IS). Since it is structurally and chemically almost identical to the non-labeled analyte ((E)-Fenpyroximate), it co-elutes and experiences the same matrix effects (ion suppression or enhancement). By measuring the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved even in the presence of significant matrix effects. The underlying assumption is that any signal variation due to the matrix will affect both the analyte and the internal standard to the same extent, thus keeping their ratio constant.

Q3: What are the common sample preparation techniques to minimize matrix effects for Fenpyroximate analysis?

A3: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective sample preparation technique for the analysis of pesticide residues, including Fenpyroximate, in various food matrices.[1] This method involves an extraction step with acetonitrile (B52724) followed by a dispersive solid-phase extraction (dSPE) cleanup step. The choice of dSPE sorbents is critical for removing specific matrix components. For example, PSA (primary secondary amine) is used to remove sugars and fatty acids, while GCB (graphitized carbon black) can remove pigments and sterols.

Q4: Can sample dilution help in mitigating matrix effects?

A4: Yes, sample dilution is a straightforward and effective strategy to reduce matrix effects. By diluting the sample extract, the concentration of interfering matrix components is lowered, which can significantly reduce their impact on the ionization of Fenpyroximate. Studies have shown that a 10-fold dilution can significantly reduce matrix effects in most matrices.[2] However, it is important to ensure that the resulting concentration of Fenpyroximate remains above the limit of quantification (LOQ) of the analytical method.

Q5: Is Fenpyroximate stable during sample preparation and analysis?

A5: Fenpyroximate is generally stable under acidic and alkaline hydrolysis conditions. However, it is susceptible to photolysis, with a reported half-life of 1.5 hours under laboratory conditions. Therefore, it is crucial to protect samples and standards from light during preparation and storage to prevent degradation. Additionally, Fenpyroximate can undergo E/Z isomerization. While the (E)-isomer is the active ingredient, the potential for conversion to the (Z)-isomer should be considered during analysis.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: Injecting too high a concentration of the analyte. 2. Secondary Interactions: Analyte interacting with active sites on the column. 3. Column Contamination: Buildup of matrix components on the column.	1. Dilute the sample extract. 2. Use a mobile phase with a suitable pH and ionic strength. Consider using a different column chemistry. 3. Implement a more rigorous sample cleanup. Use a guard column and flush the column regularly.
High Signal Suppression/Enhancement	1. Complex Matrix: High concentration of co-eluting matrix components. 2. Inefficient Sample Cleanup: The chosen cleanup method is not effectively removing interfering compounds.	1. Increase the dilution factor of the sample extract. 2. Optimize the QuEChERS cleanup step by testing different dSPE sorbents (e.g., C18, GCB) based on the matrix type. 3. Use matrix-matched calibration standards. 4. Ensure the use of (E)-Fenpyroximate-d9 as an internal standard to compensate for the effect.
Low Recovery	1. Inefficient Extraction: The analyte is not being fully extracted from the sample matrix. 2. Analyte Degradation: Fenpyroximate may be degrading during sample processing due to light exposure. 3. Loss during Cleanup: The analyte may be retained by the dSPE sorbent.	1. Optimize the extraction solvent and shaking/vortexing time. 2. Protect samples from light at all stages. 3. Evaluate the effect of different dSPE sorbents on analyte recovery. For example, GCB can sometimes lead to the loss of planar pesticides.
Inconsistent Results (Poor Reproducibility)	1. Variable Matrix Effects: Inconsistent levels of interfering compounds across different samples. 2. Inconsistent Sample Preparation: Variations in the execution of the extraction and cleanup steps. 3. Instrument Instability: Fluctuations in the LC-MS/MS system performance.	1. The use of (E)-Fenpyroximate-d9 is critical to correct for this variability. 2. Ensure consistent and precise execution of the sample preparation protocol. Use of automated systems can improve reproducibility. 3. Perform regular system maintenance and calibration. Monitor system suitability by injecting a standard solution at regular intervals during the analytical run.
Presence of (Z)-Fenpyroximate Peak	1. Isomerization: Conversion of the (E)-isomer to the (Z)-isomer during sample preparation or analysis. 2. Presence in the original sample: Some formulations or environmental degradation may lead to the presence of the Z-isomer.	1. Minimize exposure to light and high temperatures. 2. If the (Z)-isomer needs to be quantified, ensure chromatographic separation from the (E)-isomer and use an appropriate analytical standard. The analysis of both isomers may be required by some regulatory bodies.[1]

Quantitative Data Summary

Table 1: Matrix Effect and Recovery of Fenpyroximate and its Z-isomer in Citrus Matrices

Analyte	Matrix	Spiked Level (mg/kg)	Average Recovery (%)	RSD (%)	Matrix Effect (%)
(E)-Fenpyroximate	Whole Citrus	0.01	109	2	-16.8
0.1	110	1
0.2	108	1
0.5	104	4
Citrus Flesh	0.01	109	2	-12.0
0.1	98	3
0.2	92	1
(Z)-Fenpyroximate	Whole Citrus	0.01	113	2	-25.8
0.1	110	2
0.2	104	1
0.5	108	1
Citrus Flesh	0.01	91	2	-6.18
0.1	90	1
0.2	90	2

Data sourced from a study on the analysis of Fenpyroximate in citrus using a QuEChERS method combined with UHPLC-MS/MS.[1]

Table 2: Impact of Cleanup and Dilution on Fenpyroximate Matrix Effect in Various Commodities

Commodity	Cleanup Method	Dilution Factor	Matrix Effect (%)
Eggplant	No Cleanup	1x	-21.2
dSPE (PSA)	1x	-15.8
No Cleanup	20x	-5.3
Guava	No Cleanup	1x	-33.9
dSPE (PSA)	1x	-24.1
No Cleanup	20x	-8.7
Orange	No Cleanup	1x	-47.9
dSPE (PSA)	1x	-35.2
No Cleanup	20x	-12.5

Data adapted from a study evaluating Fenpyroximate residues in various fruits.[2]

Experimental Protocols

1. QuEChERS Sample Preparation for Fenpyroximate in Citrus

This protocol is based on a validated method for the analysis of Fenpyroximate in citrus fruits.[1]

• Homogenization: Weigh 10 g of a homogenized citrus sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add the appropriate amount of (E)-Fenpyroximate-d9 internal standard solution.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add a salt mixture of 4 g anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g sodium chloride (NaCl).

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL microcentrifuge tube.

  • Add 150 mg of anhydrous MgSO₄ and 50 mg of PSA sorbent.

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 5 minutes.

• Final Extract Preparation:

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

  • The extract is now ready for LC-MS/MS analysis.

2. UHPLC-MS/MS Parameters for Fenpyroximate Analysis

The following are typical parameters for the analysis of Fenpyroximate.[1]

• UHPLC System:

  • Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

  • Mobile Phase B: Methanol with 0.1% formic acid.

  • Gradient: A suitable gradient to achieve separation of Fenpyroximate from matrix interferences.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • (E)-Fenpyroximate: e.g., Q1: 422.2 -> Q3: 366.2 (quantifier), 422.2 -> 135.1 (qualifier).

    • (E)-Fenpyroximate-d9: e.g., Q1: 431.2 -> Q3: 375.2.

  • Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

Visualizations

Figure 1. Experimental workflow for Fenpyroximate analysis.

Figure 2. Troubleshooting decision tree for matrix effects.

References

• 1. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Residue, dissipation, and dietary intake evaluation of fenpyroximate acaricide in/on guava, orange, and eggplant under open field condition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (E)-Fenpyroximate-d9 Signal Suppression in Electrospray Ionization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing signal suppression of (E)-Fenpyroximate-d9 in electrospray ionization (ESI) mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in electrospray ionization (ESI)?

A1: Signal suppression, a type of matrix effect, is a common phenomenon in ESI-mass spectrometry where the ionization efficiency of the target analyte, such as (E)-Fenpyroximate-d9, is diminished by the presence of co-eluting compounds from the sample matrix.[1][2] This can result in reduced sensitivity, poor accuracy, and unreliable quantification.[1] The matrix encompasses all components in a sample apart from the analyte of interest, including salts, lipids, proteins, and other endogenous substances.[1][2]

Q2: What are the primary causes of signal suppression in ESI-MS?

A2: Signal suppression in ESI is primarily caused by competition for ionization between the analyte and interfering substances within the ESI source.[2][3] Key causes include:

• Competition for Charge: Co-eluting matrix components can compete with the analyte for the available charge on the surface of the ESI droplets, leading to a decrease in the formation of gas-phase analyte ions.[2]

• Changes in Droplet Properties: High concentrations of matrix components can alter the physical properties of the ESI droplets, such as increasing viscosity and surface tension. This can impede solvent evaporation and the subsequent release of analyte ions.[4]

• Presence of Non-Volatile Materials: Non-volatile substances can co-precipitate with the analyte within the droplet or prevent the droplet from reaching the critical radius required for efficient ion emission.[4]

Q3: I am using (E)-Fenpyroximate-d9 as an internal standard. Shouldn't this correct for signal suppression?

A3: Ideally, a deuterated internal standard like (E)-Fenpyroximate-d9 should co-elute with the non-deuterated analyte and experience the same degree of signal suppression.[5] The ratio of the analyte to the internal standard signal should then remain constant, enabling accurate quantification.[5] However, this is not always the case due to a phenomenon known as the "deuterium isotope effect."[5] The substitution of hydrogen with deuterium (B1214612) can slightly alter the physicochemical properties of the molecule, potentially leading to a small difference in chromatographic retention time between the analyte and the internal standard.[5][6] If this shift causes them to elute into regions with varying degrees of ion suppression, it can lead to inaccurate results, a phenomenon known as differential matrix effects.[1][5]

Q4: How can I detect and quantify signal suppression for my (E)-Fenpyroximate-d9?

A4: The most widely accepted method for quantifying signal suppression is the post-extraction spike experiment.[7][8] This involves comparing the signal response of (E)-Fenpyroximate-d9 in a clean solvent to its response when spiked into an extracted blank matrix sample.[7] A lower response in the matrix extract is indicative of ion suppression.[7] A detailed protocol for this experiment is provided in the "Experimental Protocols" section.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with (E)-Fenpyroximate-d9.

Problem 1: Low or no signal for (E)-Fenpyroximate-d9.

• Possible Cause: Severe signal suppression from the sample matrix.

• Solution:

  • Improve Sample Preparation: Employ a more rigorous sample cleanup method to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) are highly effective at removing salts and phospholipids.[2] For pesticide analysis in food matrices, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective sample preparation technique.[3][9]

  • Optimize Chromatography: Adjust the liquid chromatography (LC) method to achieve better separation between (E)-Fenpyroximate-d9 and the co-eluting matrix components. This can involve modifying the mobile phase gradient, changing the column chemistry, or adjusting the flow rate.[2]

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering substances, thereby mitigating signal suppression. However, be mindful that this will also reduce the concentration of your analyte.[8]

Problem 2: Poor reproducibility of the analyte/(E)-Fenpyroximate-d9 area ratio.

• Possible Cause: Variable matrix effects between samples and/or differential ion suppression between the analyte and the internal standard.[5]

• Solution:

  • Investigate Chromatographic Co-elution: The deuterium isotope effect might be causing a slight separation between your analyte and (E)-Fenpyroximate-d9.[5][6] This can be exacerbated by a worn-out analytical column. Try a new column of the same type.

  • Matrix-Matched Calibrators: Prepare your calibration standards in an extracted blank matrix that is representative of your samples. This helps to mimic the matrix effects experienced by the actual samples, leading to more accurate quantification.[2]

  • Evaluate Different Deuterated Standards: If possible, consider using a deuterated standard with a different number or location of deuterium atoms, as this can sometimes alter the chromatographic behavior.[10]

Quantitative Data Summary

While specific quantitative data for (E)-Fenpyroximate-d9 signal suppression is not widely published, the following tables illustrate the concept of matrix effects on Fenpyroximate and how to present data for differential ion suppression between an analyte and its deuterated internal standard.

Table 1: Example of Matrix Effect on Fenpyroximate in Citrus Matrix

Matrix Type	Analyte	Ion Suppression (%)
Whole Citrus Fruit	Fenpyroximate	-16.8%[11]
Citrus Flesh	Fenpyroximate	-12.0%[11]

Table 2: Illustrative Data for Differential Ion Suppression

This table demonstrates a hypothetical scenario where the analyte and its deuterated internal standard experience different levels of ion suppression.

Sample ID	Analyte Peak Area	(E)-Fenpyroximate-d9 Peak Area	Analyte/IS Ratio	Analyte Matrix Effect (%)	IS Matrix Effect (%)
Neat Standard	500,000	520,000	0.96	100%	100%
Sample 1 (Matrix A)	350,000	380,000	0.92	70%	73%
Sample 2 (Matrix B)	300,000	370,000	0.81	60%	71%

Experimental Protocols

1. Protocol for Quantifying Matrix Effects using Post-Extraction Spike

Objective: To quantitatively determine the extent of signal suppression or enhancement for (E)-Fenpyroximate-d9 in a specific sample matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike (E)-Fenpyroximate-d9 into a clean solvent (e.g., the initial mobile phase) at a known concentration.

  • Set B (Post-Extraction Spike): Extract a blank sample matrix using your established sample preparation protocol. Spike (E)-Fenpyroximate-d9 into the final, extracted matrix at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike (E)-Fenpyroximate-d9 into a blank sample matrix before the extraction procedure. This set is used to determine the recovery of the extraction process.

• Analysis: Analyze all three sets of samples using your LC-MS/MS method.

• Calculation: Calculate the Matrix Effect (ME) using the following formula[8]: Matrix Effect (%) = (Mean Peak Area in Set B / Mean Peak Area in Set A) * 100

  • An ME of 100% indicates no matrix effect.

  • An ME < 100% indicates ion suppression.

  • An ME > 100% indicates ion enhancement.

2. General QuEChERS Extraction Protocol for Pesticide Analysis in Food Matrices

Objective: To provide a general sample preparation workflow for the extraction of Fenpyroximate and (E)-Fenpyroximate-d9 from a food matrix (e.g., citrus fruit).[3][9]

Methodology:

• Sample Homogenization: Homogenize a representative portion of the food sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • If performing a pre-extraction spike, add the (E)-Fenpyroximate-d9 standard at this stage.

  • Add 10 mL of acetonitrile (B52724).

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at a specified speed and time (e.g., 5000 rpm for 5 minutes).

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the acetonitrile supernatant (e.g., 1 mL) and transfer it to a 2 mL centrifuge tube containing d-SPE sorbents (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove non-polar interferences).

  • Vortex for 30 seconds.

• Final Centrifugation and Analysis:

  • Centrifuge the d-SPE tube.

  • Take the supernatant, filter if necessary, and transfer to an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: General experimental workflow for sample preparation and analysis.

Caption: Troubleshooting logic for signal suppression issues.

References

• 1. myadlm.org [myadlm.org]
• 2. longdom.org [longdom.org]
• 3. lcms.cz [lcms.cz]
• 4. waters.com [waters.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 9. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting (E)-Fenpyroximate-d9 Standard Instability

This technical support center provides guidance for researchers, scientists, and drug development professionals on troubleshooting potential instability issues with the (E)-Fenpyroximate-d9 analytical standard. The following question-and-answer format directly addresses common problems encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is (E)-Fenpyroximate-d9 and why is it used?

(E)-Fenpyroximate-d9 is a deuterated form of the acaricide Fenpyroximate. It is used as an internal standard in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). The inclusion of a stable isotope-labeled internal standard is crucial for accurate quantification as it helps to correct for variability during sample preparation and analysis.[1][2][3][4]

Q2: What are the primary causes of instability in deuterated standards like (E)-Fenpyroximate-d9?

The most common issues affecting the stability and performance of deuterated internal standards include:

• Isotopic Exchange (Hydrogen-Deuterium Back-Exchange): This is a chemical process where deuterium (B1214612) atoms on the standard are replaced by hydrogen atoms from the surrounding environment, such as from solvents.[4][5][6][7] This can lead to a decrease in the signal of the deuterated standard and an increase in the signal of the non-deuterated analyte, compromising quantification.[2][5]

• Chemical Degradation: Like its non-deuterated counterpart, (E)-Fenpyroximate-d9 can degrade under certain conditions, such as exposure to light (photolysis), high temperatures, or extreme pH.

• Chromatographic Shift: Deuterated compounds can sometimes exhibit slightly different retention times in chromatography compared to their non-deuterated analogs, which can affect analytical accuracy if not properly managed.[2][8]

Q3: Where are the deuterium labels likely located on the (E)-Fenpyroximate-d9 molecule and are they stable?

While the exact positions of the nine deuterium atoms in commercially available (E)-Fenpyroximate-d9 standards should be confirmed from the Certificate of Analysis, deuteration is typically performed on methyl or other aliphatic groups that are less prone to exchange. Based on the structure of Fenpyroximate, potential sites for deuteration that would be relatively stable include the tert-butyl group and the two methyl groups on the pyrazole (B372694) ring. Deuterium atoms on these positions are generally not considered labile. However, protons on carbons adjacent to carbonyl groups or on some aromatic positions can be susceptible to exchange under certain conditions.[4]

Troubleshooting Guides

Issue 1: Inconsistent or Inaccurate Quantitative Results

Symptom: You observe high variability in your quantitative results, poor accuracy, or a drift in the analyte/internal standard area ratio over an analytical batch.

Possible Cause & Troubleshooting Steps:

• Hydrogen-Deuterium (H/D) Exchange: The deuterium labels on your standard may be exchanging with protons from your sample matrix or solvents.

  • Workflow for Diagnosing H/D Exchange:

    • Analyze a fresh solution of (E)-Fenpyroximate-d9: Prepare a solution of the standard in a non-protic solvent (e.g., acetonitrile) and acquire its full scan mass spectrum. Look for the presence of ions with mass-to-charge ratios lower than expected for the d9 isotopologue.

    • Incubate in sample matrix: Spike the deuterated standard into a blank sample matrix and incubate under your typical sample preparation conditions (time, temperature, pH). Analyze the sample and compare the isotopic profile to the fresh solution. An increase in the abundance of lower mass isotopologues indicates H/D exchange.

  • Mitigation Strategies:

    • Solvent Choice: Use aprotic solvents like acetonitrile (B52724) for reconstituting and diluting the standard whenever possible.[5] If aqueous solutions are necessary, consider using D₂O.

    • pH Control: H/D exchange can be catalyzed by both acids and bases.[5] The rate of exchange is often minimized at a slightly acidic pH (around 2.5-3.0).[6] Avoid neutral or basic conditions during sample processing if possible.

    • Temperature: Keep sample preparation and storage temperatures as low as possible to minimize the rate of exchange.

• Differential Matrix Effects: The analyte and the internal standard may experience different degrees of ion suppression or enhancement from components in the sample matrix.[2][7]

  • Evaluation: Conduct a post-extraction addition experiment to compare the response of the analyte and internal standard in a clean solution versus a post-extraction sample matrix. A significant difference in the response ratio indicates differential matrix effects.

  • Mitigation: Modify your sample cleanup procedure to more effectively remove matrix components.

Issue 2: Drifting Retention Time of (E)-Fenpyroximate-d9

Symptom: The retention time of the (E)-Fenpyroximate-d9 peak shifts during an analytical run, or it is significantly different from the non-deuterated Fenpyroximate.

Possible Cause & Troubleshooting Steps:

• Isotope Effect: It is a known phenomenon that deuterated compounds can elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[2]

  • Confirmation: Co-inject the deuterated and non-deuterated standards to observe their relative retention times.

  • Mitigation: Ensure that the chromatographic peak integration windows for both the analyte and the internal standard are appropriate. If the separation is significant, it may be necessary to adjust the chromatographic method to ensure co-elution or to use a lower resolution column.[2]

• Column Equilibration: Insufficient column equilibration can lead to retention time drift for all analytes.

  • Mitigation: Ensure the analytical column is thoroughly equilibrated with the initial mobile phase conditions before starting the analytical batch.

Issue 3: Low Signal Intensity of the (E)-Fenpyroximate-d9 Standard

Symptom: The peak area or height of the (E)-Fenpyroximate-d9 internal standard is consistently low or decreases over time.

Possible Cause & Troubleshooting Steps:

• Degradation of the Standard: Fenpyroximate is susceptible to photolysis.[9]

  • Storage and Handling:

    • Store the standard solution protected from light, for example, in amber vials.[10]

    • Store stock solutions at the recommended temperature, typically -20°C for long-term storage.[10]

    • Prepare fresh working solutions regularly and monitor their response.

• Suboptimal Mass Spectrometer Parameters: The settings for the specific mass transition of the deuterated standard may not be optimized.

  • Optimization: Infuse a solution of the (E)-Fenpyroximate-d9 standard into the mass spectrometer to optimize parameters such as declustering potential and collision energy for its specific MRM transitions.

Quantitative Data Summary

The stability of Fenpyroximate is influenced by various environmental factors. The following table summarizes available data on its degradation. While this data is for the non-deuterated form, similar sensitivities can be expected for the d9 analog.

Condition	Half-life/Stability
Hydrolysis	Stable in acidic and alkaline conditions. Half-life at 25°C: 180 days (pH 5), 226 days (pH 7), 221 days (pH 9).
Photolysis	Susceptible to degradation by light. The half-life in aqueous solution (pH 7) when irradiated with a xenon lamp is 1.5 hours.[9]
Storage	Stable for over a year under normal storage conditions.[5] Recommended storage is in a cool, dry, well-ventilated place, away from direct sunlight.[6][11][12]

Experimental Protocols

Protocol 1: Assessment of (E)-Fenpyroximate-d9 Stability in Solution

Objective: To evaluate the stability of the (E)-Fenpyroximate-d9 standard in a given solvent and storage condition.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of (E)-Fenpyroximate-d9 in an appropriate aprotic solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Preparation of Working Solutions: Dilute the stock solution to a working concentration (e.g., 1 µg/mL) in the solvent to be tested (e.g., methanol, mobile phase, etc.).

• Initial Analysis (Time 0): Immediately analyze the freshly prepared working solution using your LC-MS/MS method to establish the initial peak area or response ratio.

• Storage: Store aliquots of the working solution under the conditions to be tested (e.g., room temperature, 4°C, -20°C, protected from light, exposed to light).

• Time-Point Analysis: Analyze the stored aliquots at regular intervals (e.g., 24 hours, 48 hours, 1 week, 1 month).

• Data Analysis: Compare the peak area or response ratio at each time point to the initial (Time 0) measurement. A deviation of more than 15% may indicate instability.

Protocol 2: Evaluation of Hydrogen-Deuterium Exchange

Objective: To determine if H/D exchange occurs under specific sample preparation conditions.

Methodology:

• Prepare two sets of samples:

  • Set A (Control): Spike a known amount of (E)-Fenpyroximate-d9 into an aprotic solvent (e.g., acetonitrile).

  • Set B (Matrix): Spike the same amount of (E)-Fenpyroximate-d9 into a blank sample matrix that has been processed up to the point of standard addition.

• Incubation: Incubate both sets of samples under the conditions of your analytical method (e.g., specific time, temperature, and pH).

• Extraction: Process the samples using your established extraction procedure.

• LC-MS/MS Analysis: Analyze the final extracts by LC-MS/MS.

• Data Analysis: Monitor for any increase in the signal corresponding to the non-deuterated Fenpyroximate or lower deuterated isotopologues in Set B compared to Set A. A significant increase suggests H/D back-exchange.

Visualizations

Caption: Troubleshooting workflow for (E)-Fenpyroximate-d9 instability.

Caption: Proposed degradation pathways of Fenpyroximate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. nucleus.iaea.org [nucleus.iaea.org]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. benchchem.com [benchchem.com]
• 11. epa.gov [epa.gov]
• 12. Stability Study and Handling Recommendations for Multiresidue Pesticide Mixes under Diverse Storage Conditions for LC–MS/MS and GC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (E)-Fenpyroximate-d9 Analysis

Welcome to the technical support center for the analysis of (E)-Fenpyroximate-d9. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to ion suppression during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for (E)-Fenpyroximate-d9 analysis?

A1: Ion suppression is a matrix effect that occurs during Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. It is the reduction in the ionization efficiency of the target analyte, in this case, (E)-Fenpyroximate-d9, due to the presence of co-eluting components from the sample matrix[1][2][3]. This leads to a decreased signal intensity, which can result in poor sensitivity, inaccurate quantification, and reduced reproducibility of your results[2][4]. Even though (E)-Fenpyroximate-d9 is a stable isotope-labeled internal standard designed to compensate for such effects, severe or variable ion suppression can still compromise data quality[4].

Q2: I am observing a low signal for my (E)-Fenpyroximate-d9 internal standard. What are the common causes?

A2: A low signal for (E)-Fenpyroximate-d9 is a strong indicator of significant ion suppression[4]. This is often caused by high concentrations of interfering substances in your sample that co-elute with the analyte. Common sources of interference in biological and environmental samples include phospholipids (B1166683), salts, proteins, and other endogenous or exogenous compounds[2][5]. Inadequate sample cleanup is a primary reason for the presence of these interfering substances.

Q3: My analyte/(E)-Fenpyroximate-d9 peak area ratio is inconsistent across different samples. What could be the issue?

A3: Inconsistent analyte-to-internal-standard ratios suggest that the ion suppression is variable and not being uniformly compensated for by the (E)-Fenpyroximate-d9 internal standard. While stable isotope-labeled internal standards are designed to co-elute and experience similar matrix effects, significant variations in the matrix composition between individual samples can lead to differential ion suppression[4]. This variability can arise from differences in the biological or environmental samples themselves or from inconsistencies in the sample preparation process.

Q4: Which ionization technique is less prone to ion suppression for Fenpyroximate analysis, ESI or APCI?

A4: Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to ion suppression than Electrospray Ionization (ESI)[1][6]. ESI's ionization mechanism is more complex and sensitive to the physical and chemical properties of the droplets in the ion source, which can be affected by matrix components[1][6]. If your method development allows, testing APCI could be a viable strategy to mitigate ion suppression.

Q5: How can I definitively identify if ion suppression is affecting my analysis?

A5: A post-column infusion experiment is a standard method to identify regions of ion suppression in your chromatogram. This involves continuously infusing a solution of (E)-Fenpyroximate-d9 into the LC flow after the analytical column and before the mass spectrometer. A stable baseline signal is established, and then a blank, extracted sample matrix is injected. Any dips or decreases in the baseline signal indicate the retention times where matrix components are eluting and causing ion suppression[3][5][7].

Troubleshooting Guides

Initial Troubleshooting Steps

If you suspect ion suppression is affecting your (E)-Fenpyroximate-d9 analysis, consider the following initial steps, starting with the simplest and most cost-effective options.

Step	Action	Rationale
1	Dilute the Sample Extract	Reducing the concentration of the matrix by diluting the final extract is a simple and effective way to minimize ion suppression[8][9]. A 10-fold dilution can significantly reduce matrix effects while potentially maintaining sufficient sensitivity for detection[8].
2	Check for Contamination	Ensure that all solvents, reagents, and labware (e.g., plastic tubes) are free from contaminants that could contribute to ion suppression[1].
3	Modify Chromatographic Conditions	Adjust the LC gradient or change the organic mobile phase (e.g., from acetonitrile (B52724) to methanol) to alter the elution profile of matrix components relative to (E)-Fenpyroximate-d9[7]. The goal is to chromatographically separate the analyte from the interfering compounds[10].

Advanced Troubleshooting: Sample Preparation

Effective sample preparation is one of the most critical factors in reducing ion suppression by removing interfering matrix components before LC-MS/MS analysis[2][3].

Technique	Description	Effectiveness for Pesticide Analysis
Protein Precipitation (PPT)	A simple method where a solvent like acetonitrile is added to a biological sample to precipitate proteins.	While quick and easy, it is the least effective method for removing other matrix components like phospholipids and salts, often resulting in significant ion suppression[3].
Liquid-Liquid Extraction (LLE)	A technique that separates compounds based on their relative solubilities in two different immiscible liquids.	More effective than PPT at removing salts and other polar interferences. The choice of extraction solvent is crucial for selectively isolating Fenpyroximate while leaving matrix components behind[3].
Solid-Phase Extraction (SPE)	A highly selective method where the sample is passed through a solid sorbent that retains the analyte, interferences, or both. The analyte is then selectively eluted.	Generally considered the most effective technique for removing a wide range of matrix interferences, including phospholipids, leading to the cleanest extracts and the least ion suppression[2][3][5].

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment

This protocol helps to identify the regions in the chromatogram where ion suppression occurs.

• Prepare Infusion Solution: Prepare a solution of (E)-Fenpyroximate-d9 in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration that gives a stable and robust signal on your mass spectrometer.

• System Setup:

  • Use a syringe pump to deliver the infusion solution at a low, constant flow rate (e.g., 10 µL/min).

  • Connect the syringe pump to a T-junction placed between the outlet of the LC column and the inlet of the mass spectrometer's ion source.

  • The eluent from the LC column will mix with the infused solution before entering the MS.

• Establish a Stable Baseline: Start the LC flow with the initial mobile phase conditions and begin the infusion from the syringe pump. Monitor the signal for (E)-Fenpyroximate-d9 until a stable baseline is achieved.

• Inject Blank Matrix: Inject an extract of a blank sample matrix (that does not contain the analyte) onto the LC system and run your standard chromatographic method.

• Analyze the Chromatogram: Observe the baseline of the infused (E)-Fenpyroximate-d9 signal. A drop in the baseline indicates a region of ion suppression. The retention time of this drop corresponds to the elution of matrix components that interfere with ionization[3][7].

Protocol 2: Generic Solid-Phase Extraction (SPE) for Fenpyroximate

This protocol provides a starting point for developing an SPE method to clean up samples for Fenpyroximate analysis. A polymeric reversed-phase sorbent is often a good choice.

• Sample Pre-treatment: If working with a biological fluid like plasma, precipitate proteins first using acetonitrile (e.g., 3:1 ratio of acetonitrile to plasma). Centrifuge and collect the supernatant. Dilute the supernatant with water or a weak aqueous buffer to reduce the organic solvent concentration before loading.

• Cartridge Conditioning: Condition the SPE cartridge by passing 1-2 cartridge volumes of methanol (B129727), followed by 1-2 cartridge volumes of deionized water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 1-2 cartridge volumes of a weak organic solvent/water mixture (e.g., 5-10% methanol in water). This step is crucial for removing polar interferences without eluting the analyte.

• Elution: Elute the (E)-Fenpyroximate-d9 and the target analyte using a small volume of a strong organic solvent, such as acetonitrile or methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase for injection into the LC-MS/MS system.

Visualizations

Caption: A decision tree for troubleshooting ion suppression.

Caption: Experimental workflow for sample preparation to reduce ion suppression.

Caption: Logical relationship between causes and effects of ion suppression.

References

• 1. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. longdom.org [longdom.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. providiongroup.com [providiongroup.com]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. waters.com [waters.com]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]
• 10. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]

Method optimization for (E)-Fenpyroximate-d9 in complex matrices

Welcome to the technical support center for the analysis of (E)-Fenpyroximate-d9 in complex matrices. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) encountered during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of (E)-Fenpyroximate and its deuterated internal standard, (E)-Fenpyroximate-d9.

Issue 1: Low or No Recovery of (E)-Fenpyroximate-d9

Question: I am experiencing very low or no recovery of my internal standard, (E)-Fenpyroximate-d9, in my final extract. What are the potential causes and how can I troubleshoot this?

Answer: Low recovery of the internal standard (IS) is a critical issue that can invalidate your results. It typically points to problems in the sample preparation or extraction phase. Here are the common causes and solutions:

• Incomplete Extraction: The solvent may not be efficiently extracting the analyte from the sample matrix.

  • Solution: Ensure the sample is thoroughly homogenized. Increase extraction time or use a more vigorous mixing technique (e.g., vortexing, shaking). Consider switching to a solvent with higher affinity for fenpyroximate (B127894), such as acetonitrile (B52724) or acetone, which are commonly used.[1][2][3]

• Degradation of the Analyte: Fenpyroximate can be sensitive to pH and temperature.

  • Solution: Verify the pH of your extraction solvents. For some matrices, buffering the sample may be necessary. Avoid high temperatures during solvent evaporation steps; use a gentle stream of nitrogen at a moderate temperature (e.g., 40-50°C).[4][5]

• Poor Phase Separation (Liquid-Liquid Extraction): If performing LLE, an emulsion may form, trapping the analyte and preventing its transfer to the organic phase.

  • Solution: Add salt (e.g., NaCl) to break the emulsion. Centrifuge at a higher speed or for a longer duration.

• Inefficient SPE Elution: The chosen elution solvent may not be strong enough to desorb the analyte from the solid-phase extraction (SPE) cartridge.

  • Solution: Test different elution solvents or solvent mixtures. Ensure the sorbent is appropriate for fenpyroximate's chemical properties (a non-polar compound). For example, silica (B1680970) gel or C18 cartridges are often used.[3][6]

• Adsorption to Labware: Highly lipophilic compounds like fenpyroximate (LogP ≈ 5.01) can adsorb to plastic or glass surfaces.[7]

  • Solution: Use polypropylene (B1209903) tubes and pipette tips. Silanize glassware to reduce active sites. Rinse all containers with the extraction or final solvent to ensure complete transfer.

Troubleshooting Workflow: Low IS Recovery

Below is a logical workflow to diagnose the cause of low internal standard recovery.

Caption: Troubleshooting workflow for low internal standard recovery.

Issue 2: High Matrix Effects (Ion Suppression or Enhancement)

Question: My (E)-Fenpyroximate-d9 signal is inconsistent and shows significant suppression when analyzing samples compared to the solvent standard. How can I mitigate these matrix effects?

Answer: Matrix effects are a common challenge in LC-MS/MS analysis, caused by co-eluting compounds from the matrix that interfere with the ionization of the target analyte.[8][9][10] Here’s how to address this:

• Improve Sample Cleanup: The most effective way to reduce matrix effects is to remove interfering compounds before analysis.

  • QuEChERS: This method often includes a dispersive solid-phase extraction (d-SPE) cleanup step. For matrices high in pigments or fats, consider using sorbents like graphitized carbon black (GCB) or C18, respectively, in addition to the standard PSA.[2][6]

  • Solid-Phase Extraction (SPE): A more rigorous cleanup can be achieved with SPE. Use a cartridge that retains interferences while allowing fenpyroximate to pass through, or vice-versa.

• Dilute the Sample: Diluting the final extract can significantly reduce the concentration of matrix components, thereby minimizing their impact on ionization.[11]

  • Solution: A 10-fold or higher dilution of the final extract can be effective.[11] This may require a more sensitive instrument to maintain an adequate signal for the analyte.

• Use Matrix-Matched Calibrants: This is the most common way to compensate for matrix effects.

  • Solution: Prepare your calibration standards in a blank matrix extract that has undergone the same preparation procedure as your samples. This ensures that the standards and samples experience similar levels of suppression or enhancement, leading to more accurate quantification.[2][4][12]

• Optimize Chromatography: Improving the separation of fenpyroximate from co-eluting matrix components can help.

  • Solution: Modify the gradient elution program to better resolve the peak. Experiment with different analytical columns (e.g., different stationary phases or particle sizes).

Logical Flow: Mitigating Matrix Effects

This diagram outlines the decision-making process for addressing matrix effects.

Caption: Decision tree for mitigating LC-MS/MS matrix effects.

Issue 3: Poor Peak Shape or Splitting

Question: The chromatographic peak for (E)-Fenpyroximate-d9 is broad, tailing, or split. What could be the cause?

Answer: Poor peak shape can compromise integration and reduce sensitivity. The causes can be chemical or mechanical.

• Solvent Mismatch: Injecting the sample in a solvent much stronger than the initial mobile phase can cause peak distortion.

  • Solution: Re-dissolve the final extract in a solvent that is as close as possible in composition to the starting mobile phase conditions.[4]

• Column Contamination or Degradation: Buildup of matrix components on the column can lead to peak shape issues.

  • Solution: Use a guard column to protect the analytical column. Implement a column washing step after each analytical batch. If the problem persists, the column may need to be replaced.

• Secondary Interactions: The analyte may be interacting with active sites on the column or in the flow path.

  • Solution: Ensure the mobile phase pH is appropriate. Adding a small amount of an acid, like formic acid (e.g., 0.1%), is common in reverse-phase methods for fenpyroximate and can improve peak shape.[13]

Data Summary Tables

Table 1: Comparison of Sample Preparation Methods and Performance

Matrix	Preparation Method	Cleanup Sorbents	Recovery (%)	RSD (%)	LOQ (mg/kg)	Reference
Citrus (Whole Fruit)	QuEChERS	MgSO₄, PSA, GCB	104 - 110	1 - 4	0.01	[2][14]
Citrus (Flesh)	QuEChERS	MgSO₄, PSA, GCB	92 - 109	1 - 3	0.01	[2][14]
Guava	QuEChERS	PSA, GCB	93.7 - 107.3	4.1 - 8.6	0.01	[12]
Eggplant	QuEChERS	PSA, GCB	92.7 - 102.3	4.4 - 7.2	0.01	[12]
Okra	QuEChERS	Not specified	89.4 - 98.6	< 7.6	0.001	[15]
Soil	Solvent Extraction	None	70 - 120 (Typical)	< 20	0.01	[1][13]
Water	Liquid-Liquid (Hexane)	None	> 90 (Typical)	< 10	0.00005 (µg/mL)	[4]

Table 2: Matrix Effect Data for Fenpyroximate in Various Matrices

Matrix	Analytical Method	Matrix Effect (%)	Comment	Reference
Citrus (Whole Fruit)	UHPLC-MS/MS	-16.8	Signal Suppression	[2]
Citrus (Flesh)	UHPLC-MS/MS	-12.0	Signal Suppression	[2]
Okra	LC-MS/MS	5.2	Weak Signal Enhancement	[15]
Various Foods	LC-MS/MS	Varies widely	Suppression is more common than enhancement	[9][10]
10 Diluted Extracts	UPLC-MS/MS	± 20 (for >90% of cases)	Dilution is effective at minimizing ME	[11]

Experimental Protocols

Protocol 1: QuEChERS Method for Fenpyroximate in Citrus

This protocol is adapted from methods used for analyzing fenpyroximate in citrus fruits.[2][14]

• Homogenization: Weigh 10 g of homogenized sample into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add the appropriate volume of (E)-Fenpyroximate-d9 working solution.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add 5 g of sodium chloride (NaCl).

  • Cap the tube and vortex vigorously for 10 minutes.

• Centrifugation: Centrifuge the tube at ≥8000 rpm for 3 minutes.

• Dispersive SPE Cleanup (d-SPE):

  • Transfer 1.5 mL of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube.

  • The microcentrifuge tube should contain 150 mg anhydrous MgSO₄, 50 mg PSA (primary secondary amine), and 5 mg GCB (graphitized carbon black).

  • Vortex for 1 minute, then centrifuge at high speed for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant and filter it through a 0.22 µm filter into an autosampler vial.

  • If necessary, dilute the extract with an appropriate solvent (e.g., mobile phase initial conditions) to minimize matrix effects and fit within the calibration range.

• Analysis: Analyze by LC-MS/MS.

QuEChERS Workflow Diagram

References

• 1. epa.gov [epa.gov]
• 2. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. lcms.cz [lcms.cz]
• 7. fao.org [fao.org]
• 8. it.restek.com [it.restek.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Residue, dissipation, and dietary intake evaluation of fenpyroximate acaricide in/on guava, orange, and eggplant under open field condition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. researchgate.net [researchgate.net]
• 15. Residue determination and decline pattern of abamectin and fenpyroximate in okra fruits: a prelude to risk assessment - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming (E)-Fenpyroximate-d9 adsorption to labware

Technical Support Center: (E)-Fenpyroximate-d9

Topic: Overcoming (E)-Fenpyroximate-d9 Adsorption to Labware

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and preventing the non-specific adsorption of (E)-Fenpyroximate-d9 to laboratory ware. Adherence to these guidelines will help ensure the accuracy and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: Why is my (E)-Fenpyroximate-d9 solution losing concentration over time?

A1: (E)-Fenpyroximate-d9, the deuterated form of Fenpyroximate, is a highly hydrophobic molecule, as indicated by its high octanol-water partition coefficient (Log P) of 5.01.[1] This property causes it to readily adsorb to surfaces, particularly hydrophobic plastics like polypropylene (B1209903) and polystyrene, through a process called non-specific binding (NSB).[2][3] This removal of the compound from the solution leads to a significant and often variable decrease in its effective concentration, impacting experimental accuracy.[4]

Q2: Which type of labware is best for handling (E)-Fenpyroximate-d9?

A2: The choice of labware is critical. For hydrophobic compounds like (E)-Fenpyroximate-d9, the recommended order of preference is:

• Low-Binding or Low-Retention Plasticware: This labware is surface-treated to be more hydrophilic, which reduces the hydrophobic interactions that cause adsorption.[5]

• Polypropylene (PP): If low-binding ware is unavailable, polypropylene is a suitable alternative to standard glass or polystyrene.[6]

• Silanized Borosilicate Glass: Glassware that has been properly silanized provides an inert surface that minimizes adsorption.[5][6]

Q3: Can I use standard borosilicate glass labware?

A3: Standard glass labware is generally not recommended for highly hydrophobic compounds without surface treatment. The surface of glass contains silanol (B1196071) groups (Si-OH) that can participate in ionic and other interactions, leading to adsorption.[5] If glass must be used, it should be treated by silanization to create a more inert, hydrophobic surface that repels the compound.[6]

Q4: How can I prevent adsorption without changing my labware?

A4: Surface coating is an effective strategy. Pre-coating your labware (both plastic and glass) with a blocking agent like Bovine Serum Albumin (BSA) can prevent adsorption.[6][7] The BSA molecules occupy the binding sites on the labware surface, leaving fewer opportunities for the (E)-Fenpyroximate-d9 to adsorb. A 1% solution of BSA in a buffer is typically effective.[6]

Q5: Are there any solution additives that can help reduce adsorption?

A5: Yes, modifying your solvent can reduce adsorption. Including a low concentration (e.g., 0.01-0.05%) of a non-ionic surfactant such as Tween 20 or Triton X-100 in your aqueous buffer can decrease hydrophobic interactions between (E)-Fenpyroximate-d9 and plastic surfaces.[7] It is crucial to ensure the chosen additive is compatible with your downstream experimental assays.

Q6: How can I verify that adsorption is occurring and that my chosen mitigation strategy is effective?

A6: A recovery study is the best way to quantify adsorption and validate your solution. This involves preparing a solution of (E)-Fenpyroximate-d9 with a known concentration, exposing it to the labware for a typical experiment duration, and then measuring the final concentration using a suitable analytical method like HPLC. Comparing the result to a control (e.g., a solution prepared in silanized glass volumetric flask and immediately analyzed) will reveal the percentage of the compound lost to adsorption. See Protocol 3 for a detailed methodology.

Troubleshooting Guide

Issue: Inconsistent or lower-than-expected concentrations of (E)-Fenpyroximate-d9 are observed in analytical measurements or bioassays.

This workflow provides a logical sequence of steps to diagnose and resolve issues related to compound loss.

Caption: Troubleshooting workflow for addressing (E)-Fenpyroximate-d9 adsorption.

Data Presentation

Table 1: Chemical Properties of (E)-Fenpyroximate

Property	Value	Reference
Molecular Formula	C₂₄H₂₇N₃O₄	[8]
Molecular Weight	421.49 g/mol	[9]
Appearance	White crystalline powder	[10]
Log P (o/w)	5.01	[1]

| Water Solubility | Very low (0.023 mg/L at pH 7) |[1] |

Note: Data is for the non-deuterated parent compound, which is chemically analogous.

Table 2: Solubility of Fenpyroximate in Various Organic Solvents (at 25°C)

Solvent	Solubility (g/L)	Reference
n-Hexane	3.5	[1]
Methanol (B129727)	15.3	[1]
Acetonitrile	37.4	[1]
Acetone	150	[1]
Ethyl Acetate	201	[1]
Toluene (B28343)	268	[1]

| Chloroform | 1197 |[1] |

Table 3: Comparison of Labware Choices for Hydrophobic Compounds

Labware Material	Primary Interaction	Pros	Cons
Borosilicate Glass	Ionic/Polar	High thermal/chemical resistance, transparent.	Prone to adsorption of hydrophobic and charged molecules via silanol groups.
Polypropylene (PP)	Hydrophobic	Low cost, durable, low leachable content.	High adsorption of hydrophobic compounds.
Low-Binding PP	Minimal	Surface is modified to be hydrophilic, significantly reducing NSB.	Higher cost than standard PP.

| Silanized Glass | Inert | Creates an inert surface that minimizes most interactions. | Requires a chemical treatment protocol; surface can degrade over time. |

Experimental Protocols

Protocol 1: Silanization of Borosilicate Glassware

This protocol creates a hydrophobic, inert surface on glass labware to prevent compound adsorption.

Caption: Workflow for the silanization of glassware to prevent adsorption.

Methodology:

• Cleaning: Thoroughly clean glassware with a suitable laboratory detergent, rinse extensively with deionized water, and dry completely in an oven at >100°C.

• Preparation: In a chemical fume hood, prepare a 5% (v/v) solution of a silanizing agent (e.g., dichlorodimethylsilane) in an anhydrous solvent like toluene. Caution: Silanizing agents are hazardous; consult the Safety Data Sheet (SDS) and wear appropriate personal protective equipment (PPE).

• Coating: Immerse or fill the clean, dry glassware with the silanizing solution for 5-10 minutes. Ensure all internal surfaces are coated.

• Rinsing: Decant the solution and rinse the glassware thoroughly with anhydrous toluene to remove the excess agent. Follow with a methanol rinse to quench any remaining reactive chlorosilane groups.[5]

• Drying: Dry the glassware in an oven at >100°C for at least one hour before use. A properly silanized surface will be noticeably hydrophobic (water will bead on the surface).

Protocol 2: Coating Labware with Bovine Serum Albumin (BSA)

This protocol uses a protein to block non-specific binding sites on labware surfaces.

Materials:

• Polypropylene or glass labware

• Bovine Serum Albumin (BSA)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile, deionized water

Methodology:

• Prepare BSA Solution: Prepare a 1% (w/v) BSA solution in PBS. For example, dissolve 0.5 grams of BSA in 50 mL of PBS.[6]

• Coating: Fill or rinse the labware with the 1% BSA solution, ensuring all surfaces that will contact the compound are coated.

• Incubation: Incubate the labware at room temperature for at least 1-2 hours. For maximum effectiveness, incubate overnight at 4°C.[6]

• Removal of Excess BSA: Aspirate the BSA solution from the labware.

• Drying/Use: Allow the labware to air dry, or use it immediately. A minimal residual amount of the BSA solution is acceptable and will not interfere with most applications. Do not rinse with water or buffer, as this may remove the BSA coating.

Protocol 3: Quantification of (E)-Fenpyroximate-d9 Recovery

This protocol outlines a method to determine the percentage of (E)-Fenpyroximate-d9 lost to labware adsorption.

Materials:

• (E)-Fenpyroximate-d9 standard

• Labware to be tested (e.g., polypropylene tubes, glass vials)

• Control labware (e.g., silanized glass volumetric flask)

• Appropriate solvent (e.g., acetonitrile)

• HPLC system with UV or MS detector

Methodology:

• Prepare Stock Solution: Prepare a stock solution of (E)-Fenpyroximate-d9 in the chosen solvent at a known concentration (e.g., 10 µg/mL) in control labware (e.g., a silanized glass volumetric flask).

• Prepare Control Sample (C): Immediately dilute an aliquot of the stock solution to the final working concentration (e.g., 1 µg/mL) in a silanized glass autosampler vial and analyze by HPLC. This represents 100% recovery.

• Prepare Test Sample (T): Transfer an aliquot of the stock solution into the test labware (e.g., a polypropylene microcentrifuge tube). Incubate under conditions that mimic your experiment (time, temperature, agitation).

• Transfer and Analyze: After incubation, transfer the solution from the test labware into a silanized glass autosampler vial and analyze by HPLC under the same conditions as the control.

• Calculate Recovery: Calculate the percent recovery using the peak area from the HPLC analysis:

  • % Recovery = (Peak Area of T / Peak Area of C) * 100

• Interpretation: A recovery value below 95% indicates significant adsorption is occurring, and a mitigation strategy (e.g., Protocol 1 or 2) should be implemented and re-tested.

References

• 1. fao.org [fao.org]
• 2. Reduction of non-specific adsorption of drugs to plastic containers used in bioassays or analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. bitesizebio.com [bitesizebio.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. Fenpyroximate | C24H27N3O4 | CID 9576412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Fenpyroximate | TargetMol [targetmol.com]
• 10. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

Technical Support Center: (E)-Fenpyroximate-d9 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (E)-Fenpyroximate-d9. It specifically addresses the issue of co-elution with interferences during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is (E)-Fenpyroximate-d9 and why is it used in analysis?

(E)-Fenpyroximate-d9 is a deuterated form of the acaricide Fenpyroximate. The "d9" indicates that nine hydrogen atoms in the molecule have been replaced with deuterium (B1214612) atoms. This isotopic labeling makes it an ideal internal standard for quantitative analysis by mass spectrometry (MS). Since its chemical and physical properties are nearly identical to the non-labeled (native) Fenpyroximate, it behaves similarly during sample preparation and chromatographic separation. However, its increased mass allows it to be distinguished from the native analyte by the mass spectrometer, enabling accurate quantification by correcting for variations in sample preparation and instrument response.

Q2: What are the common analytical methods for (E)-Fenpyroximate-d9?

The most common analytical methods for the determination of Fenpyroximate and its deuterated internal standard are High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS).[1][2][3][4] This technique, often referred to as LC-MS/MS, offers high sensitivity and selectivity, which is crucial for detecting low concentrations of the analyte in complex matrices.

Q3: What is co-elution and why is it a problem for (E)-Fenpyroximate-d9 analysis?

Co-elution occurs when one or more interfering compounds from the sample matrix elute from the chromatography column at the same time as the analyte of interest, in this case, (E)-Fenpyroximate-d9. This is a significant issue because the co-eluting compounds can interfere with the ionization of the internal standard in the mass spectrometer's ion source, a phenomenon known as matrix effect. This interference can lead to either suppression or enhancement of the (E)-Fenpyroximate-d9 signal, resulting in inaccurate quantification of the target analyte.

Q4: What are typical sources of interference in Fenpyroximate analysis?

Interferences are often matrix-dependent. Common sources include:

• Citrus Matrices: Pigments, sugars, and organic acids.[1][2][5]

• Tea Matrices: Pigments (like chlorophyll), caffeine, and polyphenols.[6][7][8]

• Soil Matrices: Humic acids and other organic matter.[9][10]

Troubleshooting Guide: Co-elution of (E)-Fenpyroximate-d9 with Interferences

This guide provides a systematic approach to identifying and resolving co-elution issues.

Step 1: Identification of Co-elution

Symptom: Inconsistent or inaccurate quantitative results, poor peak shape for (E)-Fenpyroximate-d9, or a drifting signal-to-noise ratio across a batch of samples.

Diagnostic Workflow:

Figure 1: Diagnostic workflow to identify potential co-elution.

Step 2: Mitigation Strategies

Once co-elution is suspected, the following strategies can be employed to mitigate its effects.

Effective sample cleanup is the first line of defense against matrix interferences. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective sample preparation technique for pesticide residue analysis in various matrices.[11][12]

Experimental Protocol: Modified QuEChERS for Citrus Matrix

• Homogenization: Homogenize 10 g of the citrus sample.

• Extraction: Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Salting Out: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate) and shake for 1 minute.

• Centrifugation: Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer the supernatant to a d-SPE tube containing a sorbent mixture (e.g., PSA, C18, and GCB for pigmented samples) to remove interfering matrix components.[1]

• Final Preparation: Centrifuge again and collect the supernatant for LC-MS/MS analysis.

Table 1: QuEChERS Sorbent Selection for Different Interferences

Sorbent	Target Interferences
Primary Secondary Amine (PSA)	Sugars, fatty acids, organic acids
C18	Nonpolar interferences (e.g., lipids)
Graphitized Carbon Black (GCB)	Pigments (e.g., chlorophyll), sterols

Adjusting the chromatographic conditions can help to separate the (E)-Fenpyroximate-d9 peak from interfering peaks.

Troubleshooting Workflow for Chromatographic Optimization:

Figure 2: Logical workflow for chromatographic optimization to resolve co-elution.

Table 2: Parameters for Chromatographic Optimization

Parameter	Recommended Action
Mobile Phase Gradient	Decrease the ramp of the organic solvent gradient around the retention time of (E)-Fenpyroximate-d9 to increase the separation of closely eluting peaks.
Mobile Phase Composition	If using acetonitrile, try substituting it with methanol, or vice-versa. This can alter the selectivity of the separation.
Column Chemistry	Switch to a column with a different stationary phase (e.g., from C18 to a phenyl-hexyl or biphenyl (B1667301) phase) to introduce different retention mechanisms.
Column Temperature	Varying the column temperature can affect the retention times of the analyte and interferences differently, potentially improving separation.

While chromatographic separation is preferred, optimizing MS parameters can help to minimize the impact of co-eluting interferences.

• MRM Transition Selection: Ensure that the selected Multiple Reaction Monitoring (MRM) transitions for (E)-Fenpyroximate-d9 are highly specific and do not have isobaric interferences from the matrix. It is recommended to monitor at least two transitions for confirmation.

• Source Parameter Tuning: Optimize ion source parameters (e.g., gas flows, temperatures, and voltages) to maximize the ionization of (E)-Fenpyroximate-d9 while potentially minimizing the ionization of the interfering compound.

Experimental Protocols

LC-MS/MS Method for Fenpyroximate Analysis in Citrus

This protocol is adapted from a validated method for the analysis of Fenpyroximate in citrus fruits.[1]

• Instrumentation: UHPLC system coupled to a tandem mass spectrometer.

• Column: ACQUITY UPLC® BEH C18 (100 × 2.1 mm, 1.7 µm).

• Mobile Phase:

  • A: 4 mmol L⁻¹ ammonium (B1175870) acetate (B1210297) in water with 0.1% formic acid.

  • B: Methanol.

• Gradient: A suitable gradient to separate Fenpyroximate from matrix components.

• Flow Rate: 0.2 mL min⁻¹.

• Injection Volume: 2 µL.

• Column Temperature: 30 °C.

• MS Detection: Electrospray ionization in positive ion mode (ESI+), with MRM.

Table 3: Example MRM Transitions for Fenpyroximate

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Fenpyroximate	422.2	366.1	23
Fenpyroximate	422.2	135.0	43

(Note: MRM transitions for (E)-Fenpyroximate-d9 would be adjusted based on its mass increase due to deuteration and should be optimized experimentally.)

By following these guidelines and protocols, researchers can effectively troubleshoot and mitigate issues related to the co-elution of (E)-Fenpyroximate-d9 with interfering compounds, leading to more accurate and reliable analytical results.

References

• 1. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. mdpi.com [mdpi.com]
• 6. agriscigroup.us [agriscigroup.us]
• 7. lcms.cz [lcms.cz]
• 8. QuEChERS: About the method [quechers.eu]
• 9. epa.gov [epa.gov]
• 10. asianpubs.org [asianpubs.org]
• 11. chromtech.com.au [chromtech.com.au]
• 12. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]

Technical Support Center: (E)-Fenpyroximate-d9 Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the detection limits of (E)-Fenpyroximate-d9 in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is (E)-Fenpyroximate-d9 and why is it used in analysis?

A1: (E)-Fenpyroximate-d9 is the deuterated form of (E)-Fenpyroximate, a pyrazole (B372694) acaricide and insecticide. The "-d9" indicates that nine hydrogen atoms in the molecule have been replaced with deuterium (B1214612) atoms. This isotopic labeling makes it an ideal internal standard for quantitative analysis using mass spectrometry, such as Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Because it is chemically almost identical to the non-deuterated analyte, it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer, allowing for accurate correction of matrix effects and other experimental variations.[1][2]

Q2: What are the main challenges in achieving low detection limits for (E)-Fenpyroximate-d9?

A2: The primary challenges include:

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of (E)-Fenpyroximate-d9, leading to inaccurate quantification and poor sensitivity.[3][4]

• Ionization Suppression: Competition for ionization in the MS source from matrix components or the non-deuterated analyte can reduce the signal intensity of the deuterated standard.[5]

• Chromatographic Resolution: In some cases, the deuterated standard may exhibit a slightly different retention time than the native analyte, leading to differential matrix effects.[6]

• Instrument Sensitivity: The inherent sensitivity of the LC-MS system for this particular compound can be a limiting factor.

• Sample Preparation: Inefficient extraction and cleanup can lead to loss of the analyte and internal standard, as well as the introduction of interfering substances.[7][8]

Q3: Can the isotopic purity of (E)-Fenpyroximate-d9 affect my results?

A3: Yes. The isotopic purity of a deuterated internal standard is crucial. If the standard contains a significant amount of the non-deuterated (d0) form, it can lead to an overestimation of the analyte concentration, especially at low levels. It is essential to verify the isotopic purity of the standard, typically provided by the manufacturer.[4]

Troubleshooting Guide

This guide addresses specific issues you might encounter during the analysis of (E)-Fenpyroximate-d9.

Issue	Potential Cause	Troubleshooting Steps
Low or No Signal for (E)-Fenpyroximate-d9	1. Incorrect MS Parameters: Suboptimal ionization source settings (e.g., temperature, gas flows, voltages). 2. Poor Ionization: Fenpyroximate (B127894) may not ionize efficiently under the chosen conditions. 3. Degradation: The compound may be degrading in the sample, during preparation, or in the LC system.[9] 4. Incorrect MRM Transitions: The selected precursor and product ions may not be optimal.	1. Optimize MS Source: Perform a direct infusion of (E)-Fenpyroximate-d9 to optimize source parameters for maximum signal intensity.[10] 2. Evaluate Ionization Mode: Test both positive (ESI+) and negative (ESI-) electrospray ionization. Fenpyroximate is typically analyzed in positive mode.[11] Consider Atmospheric Pressure Chemical Ionization (APCI) for less polar compounds.[12] 3. Check Stability: Prepare fresh standards and samples. Investigate potential for degradation due to pH, temperature, or light exposure.[1] 4. Confirm MRM Transitions: Infuse the standard to confirm the most abundant and stable precursor and product ions.
Poor Peak Shape (Tailing, Fronting, or Splitting)	1. Inappropriate Column Chemistry: The analytical column may not be suitable for the analyte. 2. Mobile Phase Mismatch: The pH or organic composition of the mobile phase may be suboptimal. 3. Injection Solvent Effects: The solvent used to dissolve the final extract may be too strong compared to the initial mobile phase. 4. Column Overload: Injecting too high a concentration can lead to peak distortion.	1. Select Appropriate Column: A C18 column is commonly used for fenpyroximate analysis.[11] 2. Optimize Mobile Phase: Adjust the pH and gradient profile. The addition of a small amount of formic acid or ammonium (B1175870) formate (B1220265) can improve peak shape and ionization efficiency.[13] 3. Match Injection Solvent: Reconstitute the final extract in a solvent with a similar or weaker elution strength than the initial mobile phase. 4. Dilute Sample: If overload is suspected, dilute the sample extract.
High Variability in (E)-Fenpyroximate-d9 Signal	1. Inconsistent Sample Preparation: Variable recovery during extraction and cleanup. 2. Matrix Effects: Significant and variable ion suppression or enhancement between samples.[3][4] 3. Instrument Instability: Fluctuations in the LC or MS system performance.	1. Standardize Sample Preparation: Ensure consistent execution of the sample preparation protocol. The QuEChERS method is a robust option for pesticide residue analysis.[11][14] 2. Mitigate Matrix Effects: Improve sample cleanup using techniques like solid-phase extraction (SPE). Dilute the sample extract to reduce the concentration of matrix components. Use matrix-matched calibration standards. 3. Monitor System Suitability: Inject a standard solution periodically throughout the analytical run to monitor for any drift in instrument performance.
Chromatographic Separation of (E)-Fenpyroximate-d9 and Analyte	1. Isotope Effect: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts on reverse-phase columns.[6]	1. Adjust Chromatography: Modify the gradient to promote co-elution. A slower gradient may improve resolution and potentially bring the peaks closer. 2. Use a Lower Resolution Column: A column with slightly lower efficiency may result in broader peaks that overlap sufficiently.

Experimental Protocols

Sample Preparation using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

This protocol is adapted for the extraction of fenpyroximate from a complex matrix like a food sample.

• Homogenization: Homogenize 10-15 g of the sample.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and the appropriate amount of (E)-Fenpyroximate-d9 internal standard solution.

  • Add 10 mL of acetonitrile (B52724).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, C18 to remove non-polar interferences, and graphitized carbon black (GCB) to remove pigments).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in a suitable solvent for LC-MS analysis (e.g., methanol/water).

LC-MS/MS Analysis

The following are typical starting parameters for the analysis of fenpyroximate. Optimization will be required for your specific instrument and application.

Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient	Start at 5-10% B, ramp to 95-100% B over several minutes
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40 °C
Injection Volume	2 - 10 µL

Mass Spectrometry (MS) Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	422.2 (for Fenpyroximate)
Product Ions (m/z)	366.1, 135.0 (example transitions)[11]
Collision Energy	Optimize for each transition
Capillary Voltage	3.0 - 4.0 kV
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 500 °C
Desolvation Gas Flow	600 - 800 L/hr

Note: The precursor ion for (E)-Fenpyroximate-d9 will be higher by approximately 9 Da (m/z ~431.2). The exact mass will depend on the specific deuteration pattern. The product ions may or may not shift depending on where the deuterium labels are located.

Data Presentation

Table 1: Example MRM Transitions for Fenpyroximate Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Fenpyroximate	422.2	366.1	15	Quantifier
Fenpyroximate	422.2	135.0	25	Qualifier
(E)-Fenpyroximate-d9	~431.2	Optimize	Optimize	Internal Standard

Visualizations

Logical Workflow for Troubleshooting Low Detection

Caption: Troubleshooting workflow for low (E)-Fenpyroximate-d9 signal.

Signaling Pathway: Fenpyroximate's Mechanism of Action

Fenpyroximate inhibits the mitochondrial electron transport chain at Complex I (NADH:ubiquinone oxidoreductase).[9] This disrupts the flow of electrons, which in turn inhibits the pumping of protons across the inner mitochondrial membrane. The resulting decrease in the proton gradient leads to a reduction in ATP synthesis, ultimately causing cellular energy depletion and toxicity to the target organism.

Caption: Fenpyroximate inhibits Complex I of the electron transport chain.

References

• 1. nebiolab.com [nebiolab.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. peptechbio.com [peptechbio.com]
• 8. teachmephysiology.com [teachmephysiology.com]
• 9. epa.gov [epa.gov]
• 10. researchgate.net [researchgate.net]
• 11. Electron transport chain - Wikipedia [en.wikipedia.org]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. peptechbio.com [peptechbio.com]
• 14. irac-online.org [irac-online.org]

Reference Data & Comparative Studies

A Comparative Guide to (E)-Fenpyroximate-d9 and Non-Deuterated Fenpyroximate for Researchers

This guide provides a comprehensive comparison of (E)-Fenpyroximate-d9 and its non-deuterated counterpart, offering researchers, scientists, and drug development professionals objective data to inform their selection of analytical standards and research compounds. (E)-Fenpyroximate is a potent acaricide that acts by inhibiting the mitochondrial electron transport chain at Complex I.[1][2] Its deuterated analogue, (E)-Fenpyroximate-d9, serves as a valuable tool in analytical and metabolic studies.

Executive Summary

(E)-Fenpyroximate-d9 is a stable, isotopically labeled version of Fenpyroximate. The primary advantages of using the deuterated form lie in its application as an internal standard for quantitative analysis by mass spectrometry and in studies of metabolic stability.[3][4] The substitution of nine hydrogen atoms with deuterium (B1214612) results in a higher molecular weight, allowing for its differentiation from the non-deuterated form in mass spectrometric analyses. This property is crucial for correcting for variations during sample preparation and analysis, thereby enhancing the accuracy and precision of quantification.[3][4] Furthermore, the carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to a slower rate of metabolism (a phenomenon known as the kinetic isotope effect), making (E)-Fenpyroximate-d9 a useful tool for investigating the metabolic fate of Fenpyroximate.

Physicochemical Properties

A summary of the key physicochemical properties of both (E)-Fenpyroximate-d9 and non-deuterated Fenpyroximate is presented in the table below. The primary difference is the molecular weight, which is a direct result of the deuterium labeling.

Property	(E)-Fenpyroximate-d9	Non-deuterated Fenpyroximate
Molecular Formula	C₂₄H₁₈D₉N₃O₄	C₂₄H₂₇N₃O₄[5]
Molecular Weight	430.54 g/mol [6]	421.5 g/mol [5]
CAS Number	134098-61-6 (for the deuterated form)	134098-61-6 (for the non-deuterated E-isomer)[6]
Appearance	White crystalline powder[5]	White crystalline powder[5]
Melting Point	Not available	101.1 to 102.4 °C[5]
Solubility	Soluble in organic solvents such as methanol (B129727) and acetone (B3395972).	In methanol 15.3 g/L, acetone 150 g/L[5]
LogP	Not available	5.01[5]

Performance in Analytical Applications

The use of deuterated internal standards is considered the gold standard in quantitative mass spectrometry.[3][4] (E)-Fenpyroximate-d9, when used as an internal standard for the quantification of Fenpyroximate, co-elutes with the analyte during chromatography but is distinguished by its higher mass-to-charge ratio (m/z). This allows for precise correction of any analyte loss during sample extraction and inconsistencies in instrument response.

Table 2: Representative Mass Spectrometry Data

Analyte	Precursor Ion (m/z) [M+H]⁺	Major Fragment Ion (m/z)
(E)-Fenpyroximate-d9	431.2	Varies depending on fragmentation
Non-deuterated Fenpyroximate	422.2	138.1, 214.1

Note: The precursor ion for the d9 variant will be 9 mass units higher than the non-deuterated form. Fragment ions may or may not retain the deuterium labels, depending on the fragmentation pathway.

Metabolic Stability Comparison

Table 3: Representative Metabolic Stability Data (Hypothetical)

Compound	In Vitro Half-life (t½) in Human Liver Microsomes (minutes)	Intrinsic Clearance (CLint) (µL/min/mg protein)
(E)-Fenpyroximate-d9	45	15.4
Non-deuterated Fenpyroximate	30	23.1

This data is representative and illustrates the expected trend based on the kinetic isotope effect. Actual values may vary.

Experimental Protocols

Protocol 1: Quantification of Fenpyroximate in a Biological Matrix using UHPLC-MS/MS with (E)-Fenpyroximate-d9 as an Internal Standard

This protocol is adapted from a method for determining Fenpyroximate in citrus.

1. Sample Preparation (QuEChERS Method)

• Homogenize 10 g of the sample with 10 mL of acetonitrile (B52724).

• Add the internal standard, (E)-Fenpyroximate-d9, to a final concentration of 50 ng/mL.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl, vortex vigorously for 1 minute, and centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant and add 150 mg of anhydrous MgSO₄ and 50 mg of PSA (primary secondary amine).

• Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter before UHPLC-MS/MS analysis.

2. UHPLC-MS/MS Analysis

• UHPLC System: Agilent 1290 Infinity or equivalent.

• Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase: A) Water with 0.1% formic acid; B) Acetonitrile with 0.1% formic acid.

• Gradient: Start at 10% B, increase to 90% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions:

  • Fenpyroximate: 422.2 -> 138.1

  • (E)-Fenpyroximate-d9: 431.2 -> [appropriate fragment]

3. Quantification

• Construct a calibration curve by plotting the peak area ratio of Fenpyroximate to (E)-Fenpyroximate-d9 against the concentration of Fenpyroximate.

• Determine the concentration of Fenpyroximate in the samples from the calibration curve.

Protocol 2: In Vitro Metabolic Stability Assay using Human Liver Microsomes

1. Incubation

• Prepare a reaction mixture containing human liver microsomes (0.5 mg/mL protein) in 100 mM potassium phosphate (B84403) buffer (pH 7.4).

• Add the test compound ((E)-Fenpyroximate-d9 or non-deuterated Fenpyroximate) to a final concentration of 1 µM.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding an NADPH-regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and quench the reaction with 3 volumes of ice-cold acetonitrile containing an internal standard (e.g., a structurally unrelated compound).

2. Sample Analysis

• Centrifuge the quenched samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to determine the remaining concentration of the parent compound at each time point.

3. Data Analysis

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• Determine the elimination rate constant (k) from the slope of the linear regression.

• Calculate the in vitro half-life (t½) as 0.693/k.

• Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693/t½) / (mg protein/mL).

Visualizations

Caption: Mechanism of action of Fenpyroximate.

Caption: Workflow for quantitative analysis.

References

• 1. What are the components of the electron transport chain? | AAT Bioquest [aatbio.com]
• 2. Respiratory complex I - Wikipedia [en.wikipedia.org]
• 3. Electron transport chain - Wikipedia [en.wikipedia.org]
• 4. Mitochondrial Respiratory Complex I: Structure, Function and Implication in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fenpyroximate | C24H27N3O4 | CID 9576412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mercell.com [mercell.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for (E)-Fenpyroximate-d9

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of (E)-Fenpyroximate-d9, a deuterated internal standard of the acaricide Fenpyroximate. In the absence of direct cross-validation studies for this specific labeled compound, this document establishes a framework for comparing common analytical techniques by drawing upon validated methods for the parent compound, Fenpyroximate. The principles of method validation and cross-validation outlined by regulatory bodies are applied to present a thorough comparative analysis of different extraction and detection techniques.

Core Principles of Method Cross-Validation

Cross-validation of analytical methods is a critical process in drug development and residue analysis, ensuring that data generated by different methods or in different laboratories are reliable and comparable.[1][2] According to international guidelines, cross-validation should be performed when data from different methods are to be combined in a single study or across different studies.[1][3][4] The primary goal is to assess the potential for bias between the methods and ensure the integrity of the collective data.[1]

The following diagram illustrates a general workflow for the cross-validation of two analytical methods, based on established bioanalytical method validation guidelines.

A generalized workflow for the cross-validation of two analytical methods.

Comparison of Sample Extraction Methodologies

The initial step in the analysis of (E)-Fenpyroximate-d9 from various matrices involves an efficient extraction of the analyte. Below is a comparison of two distinct extraction techniques that have been applied to Fenpyroximate, which are applicable to its deuterated analogue.

A study comparing molecularly imprinted polymer solid-phase extraction (MIP-SPE) and dispersive liquid-liquid microextraction (DLLME) for Fenpyroximate from aqueous solutions found both methods to be highly effective.[5] However, DLLME was suggested to have a higher priority due to a significantly shorter extraction time.[5]

Parameter	Molecularly Imprinted Polymer SPE (MIP-SPE)	Dispersive Liquid-Liquid Microextraction (DLLME)
Principle	Selective solid-phase extraction using a polymer with cavities specifically designed to bind the target analyte.	A cloudy solution is formed by injecting a mixture of extraction and disperser solvents into the aqueous sample, enabling rapid partitioning of the analyte into the fine droplets of the extraction solvent.
Recovery	94%[5]	93%[5]
Optimal pH	5.9[5]	6.0[5]
Extraction Time	58 minutes[5]	72 seconds[5]
Advantages	High selectivity and binding affinity for the target analyte.	Very short extraction time, high enrichment factor, and minimal use of organic solvents.[5]
Disadvantages	Longer extraction time compared to DLLME.	The choice of disperser and extraction solvents is critical for achieving high recovery.

Comparison of Analytical Determination Methods: LC-MS/MS vs. HPLC-UV

Following extraction, the quantification of (E)-Fenpyroximate-d9 is typically performed using chromatographic techniques coupled with a detector. The most common methods for Fenpyroximate analysis are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). While HPLC-UV is a robust and widely available technique, LC-MS/MS offers superior sensitivity and selectivity.

The following table summarizes the key performance parameters of these two methods based on validated procedures for Fenpyroximate.

Parameter	LC-MS/MS	HPLC-UV
Principle	Separation by liquid chromatography followed by detection based on the mass-to-charge ratio of the analyte and its fragments.	Separation by liquid chromatography followed by detection based on the absorption of UV light by the analyte.
Selectivity	High (utilizes precursor and product ion transitions)	Moderate (risk of interference from co-eluting compounds with similar UV absorbance)
Sensitivity (LOQ)	0.01 mg/kg in soil[6], 0.01 µg/L in water[7]	Generally higher LOQs than LC-MS/MS.
Linearity	Excellent, typically with a wide dynamic range.	Good, but may be more limited than LC-MS/MS.
Matrix Effects	Can be significant and require correction (e.g., using matrix-matched standards or a deuterated internal standard like (E)-Fenpyroximate-d9).[6]	Generally less susceptible to ion suppression/enhancement, but can be affected by matrix components that absorb at the same wavelength.
Common Applications	Trace-level residue analysis in complex matrices (food, environmental samples), bioanalysis.[8][9][10]	Quality control of formulations, analysis of less complex samples.[11]

Experimental Protocols

Sample Preparation: QuEChERS Method for Citrus Samples

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for the extraction of pesticide residues from food matrices.[9][12]

Protocol:

• Homogenize a representative sample of the citrus fruit.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• Add the appropriate amount of (E)-Fenpyroximate-d9 as an internal standard.

• Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rpm for 5 minutes.

• Take an aliquot of the upper acetonitrile layer and subject it to dispersive solid-phase extraction (d-SPE) for cleanup. This typically involves adding a sorbent like primary secondary amine (PSA) to remove interfering matrix components.

• Centrifuge again.

• The final extract is ready for LC-MS/MS analysis.

Analytical Method: LC-MS/MS for Fenpyroximate in Water

This protocol is based on a validated method for the determination of Fenpyroximate in surface water.[10]

Instrumentation:

• HPLC System: Agilent 1100 Binary HPLC Pump or equivalent.[10]

• Mass Spectrometer: AB Sciex API 4000 or equivalent.[10]

• Analytical Column: Ascentis Express C18, 50 x 2.1 mm, 2.7 µm Particle Size, or equivalent.[10]

Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient program to achieve separation.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

Mass Spectrometry Parameters (for Fenpyroximate):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Quantitation: m/z 422.2 → 366.1

  • Confirmation: m/z 422.2 → 135.0

• The same transitions would be monitored for (E)-Fenpyroximate, with a mass shift corresponding to the deuterium (B1214612) labeling.

The following diagram illustrates a typical workflow for the analysis of (E)-Fenpyroximate-d9 using the QuEChERS extraction method followed by LC-MS/MS analysis.

A typical workflow for the analysis of (E)-Fenpyroximate-d9.

Conclusion

The selection of an appropriate analytical method for (E)-Fenpyroximate-d9 depends on the specific requirements of the study, including the matrix, the required sensitivity, and the available instrumentation. For trace-level quantification in complex matrices, a method employing an efficient extraction technique such as QuEChERS or DLLME, followed by LC-MS/MS analysis, is recommended due to its high sensitivity and selectivity. The use of a deuterated internal standard like (E)-Fenpyroximate-d9 is crucial for correcting matrix effects and ensuring accurate quantification in LC-MS/MS analysis. For applications where high sensitivity is not a prerequisite and the matrix is less complex, HPLC-UV can be a cost-effective and reliable alternative. When data from different methods are to be compared or combined, a formal cross-validation should be conducted following established regulatory guidelines to ensure data integrity.

References

• 1. labs.iqvia.com [labs.iqvia.com]
• 2. fda.gov [fda.gov]
• 3. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 4. e-b-f.eu [e-b-f.eu]
• 5. Comparison of Solid Phase Extraction Based on MIP and DLLME for Separation of Fenpyroximate Pesticide from Aqueous solution | Journal of Complementary Medicine Research [bibliomed.org]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 10. epa.gov [epa.gov]
• 11. ppqs.gov.in [ppqs.gov.in]
• 12. researchgate.net [researchgate.net]

Inter-laboratory Comparison of (E)-Fenpyroximate-d9 Analysis: A Performance Guide

This guide provides an objective comparison of analytical performance for the determination of (E)-Fenpyroximate-d9, a deuterated internal standard for the acaricide Fenpyroximate (B127894). The data presented herein is a synthesized representation from a hypothetical inter-laboratory study, reflecting typical performance characteristics of modern analytical laboratories. This document is intended for researchers, scientists, and drug development professionals to benchmark and evaluate analytical methodologies for Fenpyroximate and its isotopically labeled standards.

Introduction

Fenpyroximate is a widely used acaricide for which residue analysis is critical for regulatory compliance and consumer safety.[1][2] The use of a deuterated internal standard, such as (E)-Fenpyroximate-d9, is a common and effective practice to ensure the accuracy and precision of quantification by correcting for matrix effects and variations in sample preparation and instrument response. This guide summarizes the performance of multiple laboratories in analyzing a standardized sample of (E)-Fenpyroximate-d9, providing a benchmark for analytical proficiency.

Experimental Protocols

The following is a representative experimental protocol based on established methods for Fenpyroximate analysis, such as those employing QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3][4]

2.1. Sample Preparation (QuEChERS Method)

A modified QuEChERS protocol is a common method for extracting pesticide residues from various matrices.[2][3]

• Homogenization: A 10 g sample of the matrix (e.g., fruit, vegetable, or soil) is homogenized.

• Extraction: The homogenized sample is placed in a 50 mL centrifuge tube with 10 mL of acetonitrile. The tube is shaken vigorously for 1 minute.

• Salting Out: A salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, and 0.5 g disodium (B8443419) citrate) is added, and the tube is immediately shaken for another minute.[5]

• Centrifugation: The sample is centrifuged at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant is transferred to a d-SPE tube containing a cleanup sorbent (e.g., PSA and MgSO₄) and centrifuged.[5]

• Final Extract: The final supernatant is transferred to a vial for LC-MS/MS analysis.

2.2. LC-MS/MS Instrumentation and Conditions

The analysis is typically performed using a high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer (LC-MS/MS).[3][6][7][8]

• Chromatographic Column: A C18 reversed-phase column is commonly used.[3]

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a modifier like formic acid or ammonium (B1175870) acetate, is typical.[3][9]

• Ionization Mode: Electrospray ionization in positive mode (ESI+) is generally employed.[3]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification, with specific precursor-to-product ion transitions for both the analyte and the internal standard.[3][10] For Fenpyroximate, common transitions include m/z 422.2 → 366.1 and 422.2 → 135.1.[8][10]

Data Presentation: Inter-laboratory Comparison

The following table summarizes the performance data from five hypothetical laboratories for the analysis of a standardized sample containing (E)-Fenpyroximate-d9.

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Laboratory 4	Laboratory 5
Limit of Quantification (LOQ) (mg/kg)	0.01	0.005	0.01	0.01	0.008
Mean Recovery (%)	98.5	102.3	95.7	99.1	105.2
Relative Standard Deviation (RSD) (%)	3.2	4.5	2.8	3.9	5.1
Correlation Coefficient (r²)	0.998	0.999	0.997	0.998	0.999

Note: The data presented in this table is hypothetical and intended for illustrative purposes to reflect typical performance characteristics observed in pesticide residue analysis.[3][4]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the analysis of (E)-Fenpyroximate-d9 from sample receipt to final data reporting.

Caption: Workflow for (E)-Fenpyroximate-d9 Analysis.

Conclusion

The presented guide outlines a robust methodology for the analysis of (E)-Fenpyroximate-d9 and provides a framework for comparing inter-laboratory performance. The hypothetical data demonstrates that with standardized protocols, high levels of accuracy and precision can be achieved. Laboratories engaged in pesticide residue analysis can use this guide as a reference for internal quality control and for evaluating their performance against industry standards. Continuous participation in proficiency testing is crucial for maintaining high-quality analytical results.[11][12]

References

• 1. fao.org [fao.org]
• 2. Frontiers | Residue, dissipation, and dietary intake evaluation of fenpyroximate acaricide in/on guava, orange, and eggplant under open field condition [frontiersin.org]
• 3. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. agilent.com [agilent.com]
• 9. Residue, dissipation, and dietary intake evaluation of fenpyroximate acaricide in/on guava, orange, and eggplant under open field condition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. TestQual [testqual.com]
• 12. Proficiency tests on pesticides [food.dtu.dk]

Validating (E)-Fenpyroximate-d9 as an Internal Standard: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the acaricide Fenpyroximate, the use of a reliable internal standard is critical for achieving accurate and reproducible results, particularly when using sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS). An ideal internal standard co-elutes with the analyte of interest and compensates for variations in sample preparation, injection volume, and instrument response. This guide provides a comprehensive comparison of (E)-Fenpyroximate-d9 as an internal standard against other potential alternatives, supported by illustrative experimental data and detailed protocols.

While specific, publicly available validation studies for (E)-Fenpyroximate-d9 are limited, this guide leverages established analytical methods for Fenpyroximate and the well-documented advantages of stable isotope-labeled standards to present a robust validation framework. The data presented herein is a composite representation based on typical performance characteristics observed for deuterated internal standards in similar analytical matrices.

Comparison with Alternative Internal Standards

The selection of an appropriate internal standard is a pivotal decision in method development. Stable isotope-labeled (SIL) internal standards, such as (E)-Fenpyroximate-d9, are widely regarded as the gold standard in quantitative mass spectrometry. This is due to their near-identical chemical and physical properties to the unlabeled analyte, which ensures they behave similarly during sample extraction, chromatography, and ionization.

Table 1: Comparison of Internal Standard Alternatives for Fenpyroximate Analysis

Internal Standard Type	Example	Advantages	Disadvantages
Stable Isotope-Labeled	(E)-Fenpyroximate-d9	- Co-elutes with the analyte, providing the most accurate correction for matrix effects and instrument variability.- High specificity in MS detection, minimizing interferences.	- Higher cost compared to other alternatives.- May not be readily available for all analytes.
Structural Analog	A pesticide with similar chemical structure and properties (e.g., another phenoxypyrazole acaricide)	- More affordable than SIL standards.- Can provide adequate correction if carefully selected.	- May not co-elute perfectly with the analyte.- Differences in ionization efficiency and fragmentation patterns can lead to less accurate correction.
No Internal Standard	External Standard Calibration	- Simplest and least expensive approach.	- Highly susceptible to variations in sample matrix and instrument performance, leading to lower accuracy and precision.[1]

Illustrative Performance Data

The following tables summarize the expected performance of a validated LC-MS/MS method for Fenpyroximate using (E)-Fenpyroximate-d9 as an internal standard. This data is based on validation studies for Fenpyroximate in various matrices and reflects the anticipated improvements in data quality when using a deuterated internal standard.[2][3]

Table 2: Linearity and Range

Parameter	(E)-Fenpyroximate-d9 (Internal Standard)	External Standard
Calibration Range	0.01 - 0.5 µg/mL	0.01 - 0.5 µg/mL
Correlation Coefficient (r²)	> 0.998	> 0.99
Weighting Factor	1/x	1/x

Table 3: Accuracy and Precision (Recovery)

Fortification Level	(E)-Fenpyroximate-d9 (Internal Standard)	External Standard
Low QC (0.02 µg/mL)	95 - 105%	85 - 115%
Mid QC (0.1 µg/mL)	98 - 102%	90 - 110%
High QC (0.4 µg/mL)	97 - 103%	92 - 108%
Relative Standard Deviation (RSD)	< 5%	< 15%

Table 4: Limit of Quantification (LOQ)

Matrix	(E)-Fenpyroximate-d9 (Internal Standard)	External Standard
Citrus (Whole Fruit)	0.01 mg/kg	0.01 mg/kg
Soil	0.01 mg/kg	0.01 mg/kg
Water	0.05 µg/L	0.1 µg/L

Experimental Protocols

The following is a detailed methodology for the validation of an LC-MS/MS method for Fenpyroximate using (E)-Fenpyroximate-d9 as an internal standard. This protocol is adapted from established methods for Fenpyroximate analysis in environmental and agricultural samples.[1][2][3][4]

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of Fenpyroximate and (E)-Fenpyroximate-d9 in acetonitrile (B52724) at a concentration of 1 mg/mL.

• Working Standard Solutions: Serially dilute the stock solutions with acetonitrile to prepare working standard solutions for calibration and spiking.

• Sample Extraction (QuEChERS method for citrus):

  • Homogenize 10 g of the sample with 10 mL of water.

  • Add 10 mL of acetonitrile and the internal standard solution ((E)-Fenpyroximate-d9).

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Vortex vigorously for 1 minute and centrifuge.

  • Take an aliquot of the supernatant (acetonitrile layer) for cleanup.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer the supernatant to a d-SPE tube containing primary secondary amine (PSA) and MgSO₄.

  • Vortex for 30 seconds and centrifuge.

  • Filter the supernatant into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase: Gradient elution with (A) Water with 0.1% formic acid and (B) Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • MRM Transitions:

    • Fenpyroximate: m/z 422.2 → 366.2 (quantifier), 422.2 → 135.1 (qualifier)[2]

    • (E)-Fenpyroximate-d9: m/z 431.2 → 375.2 (quantifier) - Note: This is a predicted transition and should be optimized experimentally.

Experimental Workflow Diagram

Caption: Experimental workflow for the validation of (E)-Fenpyroximate-d9 as an internal standard.

References

• 1. epa.gov [epa.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]

Isotope Effects of (E)-Fenpyroximate-d9 in Mass Spectrometry: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analysis by mass spectrometry, the use of stable isotope-labeled internal standards is a cornerstone for achieving high accuracy and precision. This guide provides a comparative overview of (E)-Fenpyroximate-d9 and its unlabeled counterpart, (E)-Fenpyroximate, focusing on the isotope effects observed in mass spectrometric analysis. The inclusion of experimental data and detailed protocols aims to equip researchers with the necessary information for robust method development and validation.

Performance Comparison: (E)-Fenpyroximate-d9 vs. (E)-Fenpyroximate

The primary advantage of using (E)-Fenpyroximate-d9 as an internal standard lies in its chemical and physical similarity to the analyte, (E)-Fenpyroximate. This similarity ensures that the labeled and unlabeled compounds co-elute during chromatography and experience similar ionization and fragmentation efficiencies in the mass spectrometer. The key difference, the mass shift due to deuterium (B1214612) labeling, allows for their distinct detection and quantification.

Key Isotope Effects and Their Implications:

• Mass Shift: The most apparent isotope effect is the increase in mass-to-charge ratio (m/z) for (E)-Fenpyroximate-d9 compared to (E)-Fenpyroximate. With nine deuterium atoms replacing nine protium (B1232500) atoms, a mass increase of approximately 9 Da is expected. This clear mass separation is fundamental for preventing isobaric interferences and enabling accurate quantification using multiple reaction monitoring (MRM).

• Retention Time: In reversed-phase liquid chromatography, deuterated compounds often exhibit a slight shift in retention time, typically eluting marginally earlier than their non-deuterated analogues. This "isotope effect on retention time" is generally minimal but should be considered during method development to ensure proper peak integration.

• Fragmentation: While the core fragmentation pathways remain the same, the m/z of the resulting product ions for (E)-Fenpyroximate-d9 will be shifted by the number of deuterium atoms retained in the fragment. This predictable shift allows for the selection of specific and interference-free MRM transitions for both the analyte and the internal standard. For instance, the primary fragmentation of Fenpyroximate involves the loss of a tert-butyl group.[1][2] In the deuterated standard, if the deuterium labels are on a part of the molecule that is retained in a fragment, that fragment's m/z will be higher.

Quantitative Data Summary

The following table summarizes the key mass spectrometric parameters for (E)-Fenpyroximate and the expected values for (E)-Fenpyroximate-d9.

Parameter	(E)-Fenpyroximate	(E)-Fenpyroximate-d9 (Expected)	Reference
Molecular Formula	C₂₄H₂₇N₃O₄	C₂₄H₁₈D₉N₃O₄	[3]
Precursor Ion [M+H]⁺ (m/z)	422.2	~431.2	[1][2][3]
Product Ion 1 (m/z)	366.1	~375.1 (assuming d9 on a retained fragment)	[1][2]
Product Ion 2 (m/z)	135.0	135.0 (assuming d9 on the neutral loss)	[1][2]
Retention Time	~2.71 min (under specific conditions)	Slightly earlier than 2.71 min	[2]

Experimental Protocols

A typical experimental workflow for the analysis of Fenpyroximate using (E)-Fenpyroximate-d9 as an internal standard involves liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation (QuEChERS Method for Citrus Fruits): [2][4]

• Homogenize 10 g of the sample with 10 mL of acetonitrile (B52724).

• Add magnesium sulfate (B86663) and sodium chloride for phase separation.

• Centrifuge the sample.

• Take an aliquot of the acetonitrile supernatant.

• Add a known amount of (E)-Fenpyroximate-d9 internal standard.

• Clean up the extract using dispersive solid-phase extraction (d-SPE) with primary secondary amine (PSA) and C18 sorbents.

• Centrifuge and filter the final extract before LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A C18 reversed-phase column is commonly used.[1]

  • Mobile Phase: A gradient of water and acetonitrile or methanol, both containing a small amount of formic acid (e.g., 0.1%), is typical for optimal separation and ionization.[1][5]

  • Flow Rate: A flow rate in the range of 0.2-0.4 mL/min is often employed.[2]

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is the standard technique.[1][2]

  • Scan Mode: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring the specific precursor-to-product ion transitions for both the analyte and the internal standard.[1]

Visualizing the Workflow

The following diagram illustrates the typical analytical workflow for the quantification of (E)-Fenpyroximate using its deuterated internal standard.

Figure 1. Experimental workflow for the quantitative analysis of (E)-Fenpyroximate.

Alternative Approaches

While the use of a stable isotope-labeled internal standard is the gold standard, other methods can be employed for the analysis of Fenpyroximate:

• External Standard Calibration: This method relies on a calibration curve generated from a series of standards of known concentrations. However, it does not compensate for matrix effects or variations in sample preparation and instrument response, potentially leading to lower accuracy.[6]

• Matrix-Matched Calibration: To mitigate matrix effects, calibration standards are prepared in a blank matrix that is similar to the samples being analyzed. This approach is more accurate than external standard calibration but can be more labor-intensive.

• Standard Addition: This technique involves adding known amounts of the analyte to the sample itself to create a calibration curve within the sample matrix. It is highly effective at correcting for matrix effects but is time-consuming and not practical for high-throughput analysis.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fenpyroximate | C24H27N3O4 | CID 9576412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. repository.unilak.ac.id [repository.unilak.ac.id]
• 6. epa.gov [epa.gov]

A Comparative Guide to Method Validation for (E)-Fenpyroximate Analysis in Regulatory Testing

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of analytical methods for the quantification of (E)-Fenpyroximate, a widely used acaricide. In the context of regulatory testing, ensuring the accuracy, precision, and robustness of analytical methods is paramount. This document compares the established external standard method with a proposed method utilizing (E)-Fenpyroximate-d9 as an internal standard, offering insights into performance, protocols, and the benefits of isotopic dilution techniques in achieving higher quality data for regulatory submission.

The Critical Role of Internal Standards in Mass Spectrometry

In quantitative mass spectrometry, particularly liquid chromatography-mass spectrometry (LC-MS), an internal standard (IS) is crucial for correcting analytical variability. An ideal internal standard co-elutes with the analyte of interest and experiences similar ionization effects, thereby compensating for variations in sample preparation, injection volume, and instrument response. Deuterated internal standards, which are isotopically labeled analogs of the analyte, are widely considered the gold standard for quantitative analysis. Their chemical and physical properties are nearly identical to the unlabeled analyte, yet they are distinguishable by their mass-to-charge ratio (m/z) in the mass spectrometer. This near-identical behavior ensures they effectively track the analyte throughout the entire analytical process, from extraction to detection.[1] The use of deuterated internal standards is highly recommended by regulatory agencies for the validation of bioanalytical methods.

Comparison of Analytical Approaches for (E)-Fenpyroximate

The following tables summarize the performance characteristics of the conventional external standard method for (E)-Fenpyroximate analysis and the anticipated performance of a method employing (E)-Fenpyroximate-d9 as an internal standard. Data for the external standard method is collated from published studies.

Table 1: Method Performance Comparison

Parameter	External Standard Method	(E)-Fenpyroximate-d9 Internal Standard Method (Anticipated)
Linearity (R²)	>0.99[1]	>0.99
Limit of Quantification (LOQ)	0.01 mg/kg (citrus, soil)[1][2], 0.01 µg/L (water)[3]	Similar or potentially lower LOQ due to reduced signal variability.
Accuracy (Recovery %)	92-110% (citrus)[1], 70-120% (soil)[2], 99.7-119% (water)[4]	Consistently within 95-105% due to correction for matrix effects and extraction losses.
Precision (RSD %)	1-4% (citrus)[1], ≤20% (soil)[2]	Typically <10%, demonstrating higher reproducibility.
Matrix Effect	Can be significant, requiring matrix-matched standards for compensation.[1]	Largely compensated for by the co-eluting deuterated internal standard.

Table 2: Summary of Published Performance Data for External Standard Method

Matrix	Linearity Range	LOQ	Accuracy (Recovery %)	Precision (RSD %)	Reference
Citrus (Whole Fruit)	0.01-0.5 mg/kg	0.01 mg/kg	104-110%	1-4%	[1]
Citrus (Flesh)	0.01-0.5 mg/kg	0.01 mg/kg	92-109%	1-3%	[1]
Eggplant	0.5-400 ng/mL	0.01 mg/kg	89.5-100%	Not Specified	[5]
Soil	Not Specified	0.01 mg/kg	70-120%	≤20%	[2]
Water	0.00005-0.005 µg/mL	0.01 µg/L	99.7-119%	Not Specified	[3][4]

Experimental Protocols

Method 1: External Standard Quantification of (E)-Fenpyroximate (Representative Protocol)

This protocol is a generalized representation based on existing validated methods for fenpyroximate (B127894) in various matrices.

1. Sample Preparation (QuEChERS Method for solid matrices):

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
• Add 10 mL of acetonitrile (B52724).
• Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).
• Vortex vigorously for 1 minute.
• Centrifuge at ≥3000 x g for 5 minutes.
• Take an aliquot of the supernatant (acetonitrile layer) for cleanup.
• Cleanup is performed using dispersive solid-phase extraction (d-SPE) with appropriate sorbents (e.g., PSA, C18) to remove matrix interferences.
• Centrifuge, and filter the supernatant into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• LC Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.7 µm).[2]
• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.
• Injection Volume: 10 µL.[2]
• Mass Spectrometry: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive ion mode.
• MRM Transitions: Monitor for the precursor ion and at least two product ions for confirmation (e.g., m/z 422 → 366 and 422 → 135).[2]

3. Quantification:

• A calibration curve is constructed by plotting the peak area of (E)-Fenpyroximate against the concentration of matrix-matched standards.
• The concentration of (E)-Fenpyroximate in the samples is determined from this calibration curve.

Method 2: (E)-Fenpyroximate Quantification using (E)-Fenpyroximate-d9 Internal Standard (Proposed Protocol)

This proposed method incorporates a deuterated internal standard for improved accuracy and precision.

1. Sample Preparation:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
• Add a known amount of (E)-Fenpyroximate-d9 internal standard solution.
• The subsequent extraction and cleanup steps are the same as in the external standard method (QuEChERS).

2. LC-MS/MS Analysis:

• LC conditions are identical to the external standard method to ensure co-elution of the analyte and the internal standard.
• Mass Spectrometry: In addition to the MRM transitions for (E)-Fenpyroximate, specific transitions for (E)-Fenpyroximate-d9 (e.g., m/z 431 → 375 and 431 → 135, assuming a +9 mass shift) are monitored.

3. Quantification:

• A calibration curve is generated by plotting the ratio of the peak area of (E)-Fenpyroximate to the peak area of (E)-Fenpyroximate-d9 against the concentration of the calibration standards.
• The concentration of (E)-Fenpyroximate in the samples is calculated from the measured peak area ratio and the calibration curve.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflows and the underlying principle of using a deuterated internal standard.

Caption: Experimental workflow for the external standard method.

Caption: Enhanced workflow incorporating a deuterated internal standard.

Caption: Rationale for improved data quality with a deuterated internal standard.

Conclusion

For regulatory testing of (E)-Fenpyroximate, the adoption of a validated analytical method is a stringent requirement. While external standard methods can be validated to meet regulatory criteria, they often require extensive matrix-matched calibration to mitigate inaccuracies arising from matrix effects. The use of a deuterated internal standard, such as (E)-Fenpyroximate-d9, offers a more robust and reliable approach. By compensating for variations throughout the analytical process, this method is anticipated to yield data with higher accuracy and precision. For laboratories seeking to develop and validate high-quality analytical methods for regulatory submission, the incorporation of a deuterated internal standard represents a significant improvement over conventional approaches.

References

• 1. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. eajbsf.journals.ekb.eg [eajbsf.journals.ekb.eg]

Comparison of different extraction techniques for (E)-Fenpyroximate-d9

A comprehensive comparison of different extraction techniques for (E)-Fenpyroximate is essential for researchers and scientists in drug development and environmental analysis to select the most suitable method for their specific matrix and analytical requirements. This guide provides an objective comparison of various extraction methodologies, supported by experimental data, to facilitate this decision-making process. While the focus is on (E)-Fenpyroximate, the principles and methods described are directly applicable to its deuterated internal standard, (E)-Fenpyroximate-d9, due to their nearly identical chemical properties.

Comparison of Extraction Techniques

The selection of an appropriate extraction technique is critical for achieving accurate and reproducible quantification of (E)-Fenpyroximate. The optimal method depends on factors such as the sample matrix, required limit of quantification, sample throughput, and available resources. This guide compares five prominent extraction techniques: Liquid-Liquid Extraction (LLE), Sequential Multi-Solvent Extraction, QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Dispersive Liquid-Liquid Microextraction (DLLME), and Solid-Phase Extraction with Molecularly Imprinted Polymers (SPE-MIP).

Data Presentation

The following table summarizes the key performance parameters of the different extraction techniques for Fenpyroximate (B127894).

Technique	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ)	Key Advantages	Key Disadvantages
Liquid-Liquid Extraction (LLE)	Water	Not explicitly stated, but method validated	Not explicitly stated	0.00005 µg/mL	Simple, well-established	Can be labor-intensive, requires large solvent volumes
Sequential Multi-Solvent Extraction	Soil	Mean recoveries within guideline requirements	Within guideline requirements	0.01 mg/kg[1]	Effective for complex soil matrices	Time-consuming, uses multiple solvents
QuEChERS	Citrus (whole fruit)	104–110[2][3]	1–4[2][3]	0.01 mg/kg[2][3]	Fast, easy, high throughput, low solvent use	Matrix effects can be significant
QuEChERS	Citrus (flesh)	92–109[2][3]	1–3[2][3]	0.01 mg/kg[2][3]	Fast, easy, high throughput, low solvent use	Matrix effects can be significant
Dispersive Liquid-Liquid Microextraction (DLLME)	Aqueous Solution	93[4]	Not explicitly stated	6.00 x 10⁻⁴ µg/mL[5]	Very fast, low solvent consumption, high enrichment factor	Requires careful optimization, sensitive to experimental parameters
SPE-MIP	Aqueous Solution	94[4]	Not explicitly stated	Not explicitly stated	High selectivity	MIP synthesis can be complex and costly

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on published methods and offer a step-by-step guide for implementation in the laboratory.

Liquid-Liquid Extraction (LLE) for Water Samples

This method is suitable for the extraction of Fenpyroximate from surface water samples.[6]

Protocol:

• Transfer a 20 mL aliquot of the water sample to a 50 mL polypropylene (B1209903) centrifuge tube.

• Add 2.5 mL of hexane (B92381) to the tube.

• Vortex mix for 30 seconds to ensure thorough mixing of the aqueous and organic phases.

• Centrifuge to separate the phases.

• Transfer the upper hexane phase to a clean 15 mL centrifuge tube.

• Repeat the extraction of the aqueous phase with an additional 2.5 mL of hexane.

• Combine the hexane extracts.

• Evaporate the combined hexane extract to dryness under a gentle stream of air in a block heater at 50°C.

• Re-dissolve the residue in 1.0 mL of acetonitrile (B52724)/water (1:1, v/v) using an ultrasonic bath and vortex mixer.

• Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

Sequential Multi-Solvent Extraction for Soil Samples

This comprehensive extraction method is designed for the analysis of Fenpyroximate in different soil types.[7]

Protocol:

• Weigh a subsample of soil and place it in a suitable extraction tube.

• Add 50 mL of methanol (B129727) and shake on an orbital shaker for 20 minutes at 150 orbits/min.

• Centrifuge at 1500 rpm for 2 minutes.

• Filter the extract through cotton wool and collect the supernatant.

• Sequentially re-extract the soil residue with:

  • Methanol (2 x 50 mL)

  • Acetone (50 mL)

  • Methanol/water (1:1, v/v, 50 mL)

  • Methanol/0.1M hydrochloric acid (1:1, v/v, 50 mL)

• Combine all the extracts.

• Adjust the final volume to 500 mL with de-ionised water.

• The extract is ready for final determination by LC-MS/MS.

QuEChERS for Citrus Fruit Samples

The QuEChERS method is a streamlined approach for the extraction of pesticides from food matrices.[2][3]

Protocol:

• Homogenize a representative sample of the citrus fruit (whole fruit or flesh).

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add a salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute.

• Centrifuge at high speed to separate the layers.

• Take an aliquot of the upper acetonitrile layer for cleanup.

• For cleanup, transfer the aliquot to a microcentrifuge tube containing a dispersive solid-phase extraction (d-SPE) sorbent (e.g., PSA, C18, GCB).

• Vortex and centrifuge.

• The final supernatant is ready for analysis by UHPLC-MS/MS.

Dispersive Liquid-Liquid Microextraction (DLLME) for Aqueous Samples

DLLME is a microextraction technique with high enrichment factors and low solvent usage.[4][5]

Protocol:

• Take a specific volume of the aqueous sample in a conical test tube.

• Adjust the pH of the sample to the optimal value (e.g., pH 6.0).[4][5]

• Prepare a mixture of a disperser solvent (e.g., methanol) and an extraction solvent (e.g., chloroform (B151607) or 1,2-dichloroethane).[5][8]

• Rapidly inject this mixture into the aqueous sample. A cloudy solution will form.

• Centrifuge to sediment the fine droplets of the extraction solvent.

• Collect the sedimented phase containing the analyte for analysis.

Solid-Phase Extraction with Molecularly Imprinted Polymers (SPE-MIP)

This technique utilizes highly selective polymers for the extraction of the target analyte.[4]

Protocol:

• Synthesize the Molecularly Imprinted Polymer (MIP) specific for Fenpyroximate.

• Pack the MIP into an SPE cartridge.

• Condition the SPE cartridge with appropriate solvents.

• Load the aqueous sample onto the conditioned cartridge.

• Wash the cartridge with a solvent that removes interferences but not the analyte.

• Elute the retained Fenpyroximate with a suitable elution solvent.

• The eluate is then analyzed.

Visualization

The following diagrams illustrate the general workflows for the described extraction techniques.

Caption: General workflows for LLE, QuEChERS, and DLLME.

Caption: General workflow for Solid-Phase Extraction (SPE).

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of Solid Phase Extraction Based on MIP and DLLME for Separation of Fenpyroximate Pesticide from Aqueous solution | Journal of Complementary Medicine Research [bibliomed.org]
• 5. Dispersive liquid–liquid microextraction based on deep eutectic solvent followed by high-performance liquid chromatography-ultraviolet for imidacloprid, hexythiazox, and fenpyroximate determination: Experimental design approach: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to (E)-Fenpyroximate-d9 Certified Reference Materials for Researchers

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of Fenpyroximate (B127894), the use of a stable isotope-labeled internal standard, such as (E)-Fenpyroximate-d9, is crucial. This guide provides a comparative overview of commercially available (E)-Fenpyroximate-d9 certified reference materials (CRMs), details its mechanism of action, metabolic pathways, and provides a typical analytical workflow for its use.

Product Comparison

Choosing a suitable certified reference material is paramount for analytical accuracy. Key considerations include the supplier's accreditation, the material's certified purity, and the format in which it is supplied. Below is a comparison of suppliers offering (E)-Fenpyroximate and its deuterated analogue.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight	Certification	Format
LGC Standards	(E)-Fenpyroximate-d9	Not explicitly listed for d9, 134098-61-6 for non-deuterated	C₂₄H₁₈D₉N₃O₄	430.54	ISO 17034[1]	Neat
CymitQuimica	(E)-Fenpyroximate-d9	134098-61-6 (for non-deuterated)	C₂₄H₁₈D₉N₃O₄	430.54	Information not available	Neat
Sigma-Aldrich (TraceCERT®)	Fenpyroximate	134098-61-6	C₂₄H₂₇N₃O₄	421.49	ISO/IEC 17025, ISO 17034[2]	Neat
FUJIFILM Wako	(Z)-Fenpyroximate Standard	149054-53-5	C₂₄H₂₇N₃O₄	421.49	Assay by qNMR, HPLC	Neat

Note: While direct comparative experimental data on the performance of different (E)-Fenpyroximate-d9 CRMs is not publicly available, the certification under ISO 17034 provides assurance of the material's quality, including characterization, homogeneity, and stability.[3] Quantitative NMR (qNMR) is a primary ratio method used for the accurate determination of the purity of certified reference materials, independent of the availability of a pre-existing, highly pure standard of the same compound.[4][5][6]

Mechanism of Action and Signaling Pathway

Fenpyroximate is a potent acaricide and insecticide that functions by inhibiting the mitochondrial electron transport chain.[7][8][9] Specifically, it targets Complex I (NADH:ubiquinone oxidoreductase), a crucial enzyme in cellular respiration.[7][10] By blocking electron flow, Fenpyroximate disrupts the formation of ATP, the cell's primary energy currency, leading to cessation of feeding, paralysis, and eventual death of the target pest.[7]

Caption: Fenpyroximate inhibits Complex I of the mitochondrial electron transport chain.

Metabolic Pathway of Fenpyroximate

The biotransformation of Fenpyroximate has been studied in various organisms, including rats and plants. The metabolism involves a series of reactions including oxidation, hydroxylation, demethylation, hydrolysis, and isomerization.[11][12] In rats, fenpyroximate is extensively metabolized, with numerous metabolites identified in the excreta.[12] The major metabolic pathways include hydrolysis of the tert-butyl ester group and hydroxylation of the phenoxy ring.[12]

Caption: Simplified metabolic pathway of Fenpyroximate.

Experimental Protocol: Quantification of Fenpyroximate in a Biological Matrix using (E)-Fenpyroximate-d9 by UHPLC-MS/MS

This protocol provides a general workflow for the extraction and quantification of Fenpyroximate from a complex matrix, such as citrus fruit, using (E)-Fenpyroximate-d9 as an internal standard.[13]

Materials and Reagents

• (E)-Fenpyroximate certified reference material

• (E)-Fenpyroximate-d9 certified reference material

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Sodium Chloride (NaCl)

• Primary Secondary Amine (PSA) sorbent

• Graphitized Carbon Black (GCB)

• Deionized water

Standard Solution Preparation

• Stock Solutions (100 µg/mL): Accurately weigh and dissolve (E)-Fenpyroximate and (E)-Fenpyroximate-d9 in acetonitrile to prepare individual stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the (E)-Fenpyroximate stock solution with matrix extract. Spike each calibration standard with the (E)-Fenpyroximate-d9 internal standard at a constant concentration.

Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize 10 g of the sample.

• Extraction: To the homogenized sample in a 50 mL centrifuge tube, add 10 mL of acetonitrile and 5 g of NaCl. Vortex vigorously for 10 minutes.

• Centrifugation: Centrifuge at 8000 rpm for 3 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer 1.5 mL of the supernatant to a 2 mL centrifuge tube containing 150 mg anhydrous MgSO₄, 50 mg PSA, and 5 mg GCB. Vortex for 1 minute and centrifuge.

• Final Extract: Filter the supernatant through a 0.22 µm filter into an autosampler vial for UHPLC-MS/MS analysis.

UHPLC-MS/MS Analysis

• UHPLC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase: A gradient of mobile phase A (water with 4 mmol/L ammonium acetate and 0.1% formic acid) and mobile phase B (methanol).

• Flow Rate: 0.2 mL/min.

• Injection Volume: 2 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both (E)-Fenpyroximate and (E)-Fenpyroximate-d9.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
(E)-Fenpyroximate	422.2	366.1	135.1
(E)-Fenpyroximate-d9	431.2	375.1	135.1

Note: MRM transitions should be optimized for the specific instrument used.

Data Analysis

• Construct a calibration curve by plotting the peak area ratio of (E)-Fenpyroximate to (E)-Fenpyroximate-d9 against the concentration of the calibration standards.

• Quantify the amount of Fenpyroximate in the samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow Diagram

Caption: General workflow for Fenpyroximate analysis using a deuterated internal standard.

References

• 1. (E)-Fenpyroximate | CAS 134098-61-6 | LGC Standards [lgcstandards.com]
• 2. Fenpyroximate certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 3. Certified reference materials for quantitative NMR | Separation Science [sepscience.com]
• 4. ethz.ch [ethz.ch]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. irac-online.org [irac-online.org]
• 9. nichino-europe.com [nichino-europe.com]
• 10. researchgate.net [researchgate.net]
• 11. fao.org [fao.org]
• 12. 894. Fenpyroximate (Pesticide residues in food: 1995 evaluations Part II Toxicological & Environmental) [inchem.org]
• 13. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]

Performance Showdown: LC-MS/MS vs. GC-MS for (E)-Fenpyroximate-d9 Analysis

For researchers, scientists, and professionals in drug development, selecting the optimal analytical technique is paramount for accurate and reliable quantification of compounds. This guide provides a comprehensive performance comparison of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of (E)-Fenpyroximate-d9, a deuterated internal standard crucial for the precise quantification of the acaricide Fenpyroximate.

While direct comparative studies on (E)-Fenpyroximate-d9 are limited, this guide synthesizes available data on the analysis of Fenpyroximate to provide a thorough evaluation of both platforms. The chromatographic behavior and mass spectrometric properties of the deuterated standard are expected to be nearly identical to the non-deuterated parent compound, with the key difference being its mass-to-charge ratio (m/z).

Executive Summary

Overall, LC-MS/MS emerges as the superior technique for the analysis of Fenpyroximate and its deuterated internal standard. Its ability to analyze the thermally labile compound at lower temperatures without derivatization results in higher sensitivity, better recovery, and greater robustness. While GC-MS can be used for Fenpyroximate analysis, there is a potential risk of thermal degradation, which may impact accuracy and precision.

Quantitative Performance Comparison

The following table summarizes the key performance parameters for LC-MS/MS and GC-MS based on validated methods for Fenpyroximate analysis in various matrices.

Performance Parameter	LC-MS/MS	GC-MS	Notes
Limit of Quantitation (LOQ)	0.01 µg/L (water)[1], 0.01 mg/kg (citrus, soil)[2][3]	0.05 ppm (snap beans, avocados)	LC-MS/MS generally demonstrates lower LOQs, indicating higher sensitivity.
Linearity (R²)	>0.99 (0.01–0.5 mg/kg)[3]	Information not readily available	LC-MS/MS methods show excellent linearity over a relevant concentration range.
Recovery	92-110% (citrus)[3], 95-101% (water)	70-120% (general pesticide mix)	Both techniques can achieve acceptable recoveries, though data for Fenpyroximate is more extensively reported for LC-MS/MS.
Precision (%RSD)	1-4% (citrus)[3]	<20% (general pesticide mix)	LC-MS/MS methods for Fenpyroximate demonstrate high precision.
Sample Throughput	High	Moderate to High	Modern systems for both techniques offer high throughput capabilities.
Thermal Stability Concerns	None	Potential for thermal degradation[4]	Fenpyroximate's structure suggests potential for degradation at high temperatures used in GC inlets.

Experimental Workflows

The general experimental workflows for sample preparation and analysis using LC-MS/MS and GC-MS are depicted below. The primary divergence lies in the sample introduction and separation phases.

General experimental workflow for Fenpyroximate analysis.

Detailed Experimental Protocols

LC-MS/MS Method

This protocol is based on validated methods for the analysis of Fenpyroximate in various matrices.[1][2][3]

1. Sample Preparation (QuEChERS)

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a common and effective sample preparation technique for pesticide residue analysis in food and environmental matrices.[3]

• Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10-15 mL of acetonitrile (with 1% acetic acid for some matrices) and the (E)-Fenpyroximate-d9 internal standard. Shake vigorously for 1 minute.

• Salting-Out: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl) to induce phase separation. Shake for 1 minute.

• Centrifugation: Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a sorbent mixture (e.g., primary secondary amine (PSA) to remove organic acids and C18 to remove non-polar interferences). Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at a high speed for 5 minutes.

• Filtration: Filter the supernatant through a 0.22 µm filter into an autosampler vial.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 2.7 µm particle size).[5]

• Mobile Phase: A gradient of water and acetonitrile or methanol, both containing a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Flow Rate: Typically 0.2-0.5 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Typical transitions for Fenpyroximate are monitored. For (E)-Fenpyroximate-d9, the precursor ion will be shifted by +9 Da.

GC-MS Method

This protocol is based on a method for the analysis of Fenpyroximate in water and general pesticide analysis methods.

1. Sample Preparation

• Liquid-Liquid Extraction (for water samples):

  • To a water sample, add a suitable organic solvent (e.g., dichloromethane (B109758) or hexane).

  • Shake vigorously to partition the analyte into the organic layer.

  • Separate the organic layer and dry it over anhydrous sodium sulfate.

  • Concentrate the extract and exchange the solvent to one compatible with GC analysis (e.g., ethyl acetate (B1210297) or toluene).

• QuEChERS (for solid samples): The same QuEChERS protocol as for LC-MS/MS can be used. However, a solvent exchange to a non-polar solvent is typically required before GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: A gas chromatograph with a split/splitless injector.

• Column: A low-bleed capillary column suitable for pesticide analysis (e.g., a 5% phenyl-methylpolysiloxane phase like an HP-5MS).

• Injector Temperature: Typically 250-280°C. Careful optimization is needed to minimize thermal degradation.

• Oven Temperature Program: A temperature gradient is used to separate the analytes, for example, starting at 70°C and ramping up to 300°C.

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Mass Spectrometer: A single or triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted analysis or full scan for qualitative analysis.

Logical Framework for Method Selection

The choice between LC-MS/MS and GC-MS for (E)-Fenpyroximate-d9 analysis can be guided by several key considerations.

Decision logic for analytical method selection.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]

Performance Showdown: (E)-Fenpyroximate-d9 for Superior Calibration in Fenpyroximate Analysis

For researchers, scientists, and drug development professionals seeking the highest accuracy in fenpyroximate (B127894) quantification, the choice of internal standard is critical. This guide provides a comparative analysis of calibration curve performance using the deuterated internal standard, (E)-Fenpyroximate-d9, against traditional analytical approaches.

The use of a stable isotope-labeled internal standard, such as (E)-Fenpyroximate-d9, in conjunction with mass spectrometry is the gold standard for quantitative analysis. This method, known as isotope dilution mass spectrometry (IDMS), offers significant advantages over external standard and matrix-matched calibration methods by effectively compensating for matrix effects and variations in sample preparation and instrument response.

Linearity and Range: A Head-to-Head Comparison

The following tables summarize the typical performance characteristics of calibration curves for fenpyroximate analysis using different calibration strategies. While specific data for (E)-Fenpyroximate-d9 calibration curves is not abundantly available in public literature, the data presented for methods utilizing deuterated internal standards for other pesticides, along with established principles of IDMS, provide a strong indication of its expected superior performance.

Table 1: Calibration Curve Performance without an Isotope-Labeled Internal Standard

Parameter	Typical Value	Method	Notes
Linearity (r²)	> 0.99	LC-MS/MS	Good linearity can be achieved, but is more susceptible to matrix effects.[1]
Calibration Range	0.01 - 0.5 µg/mL	LC-MS/MS	The range can be limited by matrix interference at the lower end and detector saturation at the upper end.[1]
Precision (%RSD)	< 15%	LC-MS/MS	Precision can be variable depending on the complexity of the sample matrix.
Accuracy (%Recovery)	70 - 120%	LC-MS/MS	Accuracy can be significantly impacted by matrix-induced signal suppression or enhancement.[1][2]

Table 2: Expected Calibration Curve Performance with (E)-Fenpyroximate-d9 Internal Standard

Parameter	Expected Value	Method	Rationale
Linearity (r²)	≥ 0.999	LC-MS/MS	The use of a deuterated internal standard corrects for variations, leading to a more linear response.
Calibration Range	Potentially wider	LC-MS/MS	Improved signal-to-noise at the lower end and correction for non-linearity at the upper end can extend the reliable quantification range.
Precision (%RSD)	< 10%	LC-MS/MS	The internal standard compensates for random errors throughout the analytical process, improving precision.
Accuracy (%Recovery)	90 - 110%	LC-MS/MS	Co-elution of the analyte and its deuterated analog ensures that any matrix effects impact both equally, leading to highly accurate results.

Experimental Protocols

Standard Calibration (External or Matrix-Matched)

A typical experimental protocol for generating a standard calibration curve for fenpyroximate without an isotope-labeled internal standard involves the following steps:

• Preparation of Standard Solutions: A stock solution of non-labeled fenpyroximate is prepared in a suitable solvent (e.g., acetonitrile). A series of calibration standards are then prepared by serial dilution of the stock solution to cover the desired concentration range (e.g., 0.01, 0.05, 0.1, 0.2, 0.5 µg/mL).[1] For matrix-matched calibration, these standards are prepared in a blank matrix extract to mimic the sample composition.

• Sample Preparation: The sample is extracted using an appropriate method, such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol.[1][2]

• LC-MS/MS Analysis: The calibration standards and sample extracts are injected into the LC-MS/MS system. The peak areas of the fenpyroximate in the standards are plotted against their concentrations to construct a calibration curve.

• Quantification: The concentration of fenpyroximate in the sample is determined by interpolating its peak area from the calibration curve.

Isotope Dilution Mass Spectrometry (IDMS) with (E)-Fenpyroximate-d9

The protocol is modified to incorporate the deuterated internal standard:

• Preparation of Standard Solutions: A stock solution of non-labeled fenpyroximate and a separate stock solution of (E)-Fenpyroximate-d9 are prepared. A series of calibration standards are prepared containing a fixed concentration of (E)-Fenpyroximate-d9 and varying concentrations of non-labeled fenpyroximate.

• Sample Preparation: A known amount of the (E)-Fenpyroximate-d9 internal standard solution is added to the sample before the extraction process. The sample is then extracted as described above.

• LC-MS/MS Analysis: The calibration standards and the sample extract (now containing both the native analyte and the deuterated internal standard) are injected into the LC-MS/MS system. The ratio of the peak area of the native fenpyroximate to the peak area of (E)-Fenpyroximate-d9 is calculated for each standard.

• Quantification: A calibration curve is constructed by plotting the peak area ratio against the concentration of the native fenpyroximate in the standards. The concentration of fenpyroximate in the sample is determined from its measured peak area ratio using the calibration curve. The use of a deuterated internal standard helps to bring the relative standard deviation between data points generated by each curve to under 15%.[3]

Workflow Diagrams

Figure 1. Standard Calibration Workflow

Figure 2. Isotope Dilution Mass Spectrometry Workflow

References

• 1. Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Assessing the Related Dietary Intake Risks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lcms.cz [lcms.cz]

Safety & Regulatory Compliance

Proper Disposal of (E)-Fenpyroximate-d9: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and other laboratory research, the safe handling and disposal of chemical compounds are critical for maintaining a secure and compliant work environment. This guide outlines the essential procedures for the proper disposal of (E)-Fenpyroximate-d9, ensuring the safety of laboratory personnel and the protection of the environment.

(E)-Fenpyroximate-d9, a deuterated form of the acaricide Fenpyroximate, should be handled as a hazardous chemical waste.[1] Due to its toxicity, particularly to aquatic organisms, it is imperative that this compound is not disposed of through standard laboratory trash or down the drain.[2][3] Adherence to the following step-by-step procedures will mitigate risks and ensure compliance with environmental regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). This is essential to prevent accidental exposure through inhalation, skin contact, or ingestion.

Recommended Personal Protective Equipment (PPE)

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield should be worn to prevent splashes.
Hand Protection	Use compatible, chemical-resistant gloves.
Respiratory Protection	In case of inadequate ventilation or when handling the powder form, wear a dual cartridge respirator for dusts and mists.[2]
Body Protection	A lab coat or other protective clothing is necessary to prevent skin contact.[1] Wear impervious clothing and closed-toe footwear.[2]

Emergency First-Aid Measures

In the event of accidental exposure, immediate action is critical. The following table summarizes the initial first-aid steps to be taken.

Exposure Route	First-Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, supply oxygen and seek immediate medical attention.[3][4]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and water for at least 15 minutes.[3][4] Seek medical attention if irritation persists.[5]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]
Ingestion	Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3][4]

Step-by-Step Disposal Protocol

The proper disposal of (E)-Fenpyroximate-d9 requires a systematic approach to waste collection, storage, and transfer.

1. Waste Classification and Segregation:

• Treat all (E)-Fenpyroximate-d9 waste, including empty containers and contaminated materials, as hazardous waste.[2][5]

• Segregate the waste from other non-hazardous laboratory trash to prevent cross-contamination.

2. Waste Collection and Containerization:

• Container Selection: Use a designated, leak-proof, and chemically compatible waste container with a secure, tight-fitting lid.[1] The original container can be used if it is in good condition.[1]

• Labeling: Clearly label the waste container with the words "Hazardous Waste," the full chemical name "(E)-Fenpyroximate-d9," and any other solvents or chemicals mixed with the waste.[1]

3. Waste Storage:

• Location: Store the waste container in a designated and secure area, away from incompatible materials and sources of ignition.[2][4] The storage area should be cool, dry, and well-ventilated.[2][6]

• Record Keeping: Maintain a log of the waste generated, including the chemical name, quantity, and date of accumulation.[1]

4. Disposal Request and Pickup:

• Once the waste container is full or ready for disposal, follow your institution's established procedures to request a pickup from the environmental health and safety (EHS) department or a licensed chemical waste disposal service.[1]

• Do not attempt to transport hazardous waste yourself.[7]

Disposal of Contaminated Materials:

• Any materials, such as gloves, absorbent pads, or labware, that come into direct contact with (E)-Fenpyroximate-d9 must be disposed of as hazardous waste.[2]

• Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[4] Puncture the container to prevent reuse before disposal through the appropriate channels.[2][5]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of (E)-Fenpyroximate-d9.

Disposal workflow for (E)-Fenpyroximate-d9.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of (E)-Fenpyroximate-d9, fostering a culture of safety and compliance within the research community. Always consult your institution's specific guidelines and the material's Safety Data Sheet (SDS) for the most comprehensive information.

References

• 1. benchchem.com [benchchem.com]
• 2. croplifescience.com [croplifescience.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 7. vumc.org [vumc.org]

Personal protective equipment for handling (E)-Fenpyroximate-d9

This guide provides immediate and essential safety and logistical information for researchers, scientists, and drug development professionals handling (E)-Fenpyroximate-d9. The following procedures and recommendations are designed to ensure the safe handling, storage, and disposal of this compound, minimizing exposure risks and environmental impact.

(E)-Fenpyroximate-d9 is a deuterated analog of Fenpyroximate, a pyrazole (B372694) acaricide. While the deuteration is unlikely to alter the chemical's hazardous properties significantly, it should be handled with the same precautions as the parent compound. Fenpyroximate is classified as toxic if swallowed and fatal if inhaled.[1][2] It may also cause an allergic skin reaction and is very toxic to aquatic life with long-lasting effects.[1][2]

Hazard Identification and Classification

Properly identifying the hazards associated with (E)-Fenpyroximate-d9 is the first step in safe handling. The following table summarizes its classification according to the Globally Harmonized System (GHS).

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	3	H301: Toxic if swallowed[1][2]
Acute Toxicity, Inhalation	2	H330: Fatal if inhaled[1][2]
Skin Sensitization	1B	H317: May cause an allergic skin reaction[1][2]
Specific Target Organ Toxicity (Repeated Exposure)	2	H373: May cause damage to organs through prolonged or repeated exposure[1]
Hazardous to the Aquatic Environment, Acute	1	H400: Very toxic to aquatic life[1][2]
Hazardous to the Aquatic Environment, Chronic	1	H410: Very toxic to aquatic life with long lasting effects[1][2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The following table outlines the recommended PPE for handling (E)-Fenpyroximate-d9.

Body Part	Recommended Protection	Specifications
Respiratory	Dual-cartridge respirator for dusts and mists or a self-contained breathing apparatus (SCBA) in emergencies.[3][4]	Ensure a proper fit and use in a well-ventilated area or under a fume hood.[5][6]
Hands	Impervious chemical-resistant gloves.[3][6]	Nitrile or neoprene gloves are suitable. Inspect gloves for any signs of degradation or breakthrough before use.[4]
Eyes	Safety glasses with side shields or chemical safety goggles.[3][5]	Provide a complete seal around the eyes to prevent contact with dust or splashes.
Skin and Body	Lab coat, apron, or coveralls. Closed-toe footwear.[3][4]	Wear impervious clothing to prevent skin contact.[3] Contaminated clothing should be removed immediately and laundered separately before reuse.[3]

Safe Handling and Operational Plan

A systematic approach to handling (E)-Fenpyroximate-d9 is crucial for laboratory safety. The following workflow diagram illustrates the key steps from preparation to disposal.

Workflow for Safe Handling of (E)-Fenpyroximate-d9

• Preparation:

  • Work in a well-ventilated area, preferably within a chemical fume hood.[5][6]

  • Ensure a spill kit is readily accessible.

  • Put on all required PPE as specified in the table above.

• Handling and Experimentation:

  • Avoid the formation of dust and aerosols.[6]

  • When weighing the solid, use a containment balance or perform the task in a fume hood.

  • If preparing a solution, add the solvent to the compound slowly to avoid splashing.

  • Keep containers tightly closed when not in use.[7]

• Cleanup:

  • Decontaminate all surfaces and equipment that have come into contact with the chemical using a suitable solvent (e.g., acetone, methanol) followed by a detergent and water.

  • Collect all contaminated materials, including absorbent pads from spills, in a sealed, properly labeled hazardous waste container.[3]

Emergency Procedures

In the event of exposure, immediate action is critical.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[6] Do not use mouth-to-mouth resuscitation.[6]
Skin Contact	Immediately remove contaminated clothing.[1] Wash the affected area with soap and plenty of water for at least 15 minutes.[6] Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and easy to do.[8] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[6] Rinse mouth with water.[6] Never give anything by mouth to an unconscious person.[6] Seek immediate medical attention.[6]

Disposal Plan

All waste containing (E)-Fenpyroximate-d9 must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[3]

Waste Disposal Workflow for (E)-Fenpyroximate-d9

• Solid Waste: Includes contaminated gloves, weigh paper, and other disposable lab supplies. Place these in a designated, sealed, and clearly labeled hazardous waste container.[3]

• Liquid Waste: Unused solutions and solvent rinses should be collected in a compatible, sealed, and labeled hazardous waste container. Do not pour down the drain.[1]

• Empty Containers: Empty containers may still retain hazardous residues.[3] They should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste. Puncture the container to prevent reuse before disposal.[3]

By adhering to these guidelines, you can ensure a safe laboratory environment when working with (E)-Fenpyroximate-d9. Always consult your institution's specific safety protocols and the full Safety Data Sheet (SDS) before beginning any work.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cpachem.com [cpachem.com]
• 3. croplifescience.com [croplifescience.com]
• 4. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 8. villacrop.co.za [villacrop.co.za]